Tug-891

Core Science & Biosynthesis

Tug-891: A Deep Dive into its Mechanism of Action as a Potent FFA4/GPR120 Agonist

For Researchers, Scientists, and Drug Development Professionals

Tug-891, with the chemical name 3-(4-((4-fluoro-4'-methyl-[1,1'-biphenyl]-2-yl)methoxy)phenyl)propanoic acid, has emerged as a pivotal pharmacological tool for elucidating the physiological roles of the Free Fatty Acid Receptor 4 (FFA4), previously known as G protein-coupled receptor 120 (GPR120)[1]. This synthetic agonist demonstrates high potency and selectivity for FFA4, enabling detailed investigation into its downstream signaling cascades and therapeutic potential in metabolic and inflammatory diseases[1][2][3]. This technical guide provides a comprehensive overview of the mechanism of action of Tug-891, supported by quantitative data, detailed experimental protocols, and signaling pathway diagrams.

Core Mechanism of Action

Tug-891 functions as a potent and selective agonist for the long-chain free fatty acid receptor, FFA4[1][2][3]. Its mechanism of action is centered on the activation of this G protein-coupled receptor (GPCR), which subsequently initiates a cascade of intracellular signaling events. The signaling properties of Tug-891 are comparable to those of endogenous long-chain fatty acids like α-linolenic acid, but it offers greater potency and selectivity, making it a valuable research tool[1][4].

The binding of Tug-891 to FFA4 primarily activates the Gq/11 family of G proteins[4][5]. This activation leads to the stimulation of phospholipase C (PLC), which hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two secondary messengers: inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG)[5]. IP3 subsequently binds to its receptors on the endoplasmic reticulum, triggering the release of stored intracellular calcium (Ca2+), a key event in many of the downstream physiological effects[5][6].

In addition to G protein-dependent signaling, Tug-891 also potently recruits β-arrestin-1 and β-arrestin-2 to the activated FFA4 receptor[1][4]. This recruitment is a critical step in receptor desensitization, phosphorylation, and internalization, which modulates the duration and intensity of the signal[1][4]. The recruitment of β-arrestins can also initiate G protein-independent signaling pathways, including the phosphorylation of extracellular signal-regulated kinase (ERK)[1][4].

The multifaceted signaling initiated by Tug-891 culminates in a range of cellular responses with therapeutic implications. These include the stimulation of glucagon-like peptide-1 (GLP-1) secretion from enteroendocrine cells, enhanced glucose uptake in adipocytes, and the inhibition of pro-inflammatory mediator release from macrophages[1][7]. Furthermore, in brown adipose tissue (BAT), Tug-891 has been shown to stimulate mitochondrial respiration and uncoupling protein 1 (UCP1) activation, partly through GPR120-dependent intracellular calcium release[6][8]. It is noteworthy that some studies suggest that Tug-891 may also exert certain effects through GPR120-independent mechanisms[6].

Quantitative Data Summary

The following tables summarize the quantitative data regarding the potency and efficacy of Tug-891 in various functional assays.

Table 1: Potency of Tug-891 at Human and Mouse FFA4 Receptors

Assay	Species	pEC50 / pIC50	Reference
Ca2+ Mobilization	Human	7.36	[3]
Ca2+ Mobilization	Mouse	7.77	[3]
β-arrestin-2 Recruitment	Human	Not specified	[1]
ERK Phosphorylation	Human	Not specified	[1]
Inhibition of TNFα secretion	Mouse (RAW264.7)	5.86 ± 0.29	[9]

Table 2: Selectivity of Tug-891 for FFA Receptors

Receptor	pEC50	Reference
FFA4 (GPR120)	7.36 (human)	[3]
FFA1 (GPR40)	4.19	[3]
FFA2 (GPR43)	No activity	[3]
FFA3 (GPR41)	No activity	[3]

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the key signaling pathways activated by Tug-891 and a general workflow for assessing its activity.

Caption: Tug-891 activates FFA4, leading to Gq-PLC signaling and β-arrestin recruitment.

Caption: A generalized workflow for characterizing the in vitro and in vivo activity of Tug-891.

Detailed Experimental Protocols

The following are representative protocols for key experiments used to characterize the mechanism of action of Tug-891.

Intracellular Calcium Mobilization Assay

• Objective: To measure the ability of Tug-891 to stimulate an increase in intracellular calcium concentration ([Ca2+]i) via FFA4 activation.

• Cell Line: HEK293 cells stably or transiently expressing human or mouse FFA4.

• Protocol:

  • Seed cells in a 96-well black-walled, clear-bottom plate and culture overnight.

  • Wash cells with a buffered salt solution (e.g., HBSS) supplemented with 20 mM HEPES.

  • Load cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) in the buffered salt solution for 1 hour at 37°C.

  • Wash the cells to remove excess dye.

  • Prepare a serial dilution of Tug-891 in the assay buffer.

  • Measure baseline fluorescence using a fluorescence plate reader (e.g., FLIPR or FlexStation).

  • Add the Tug-891 dilutions to the cells and immediately begin recording the fluorescence intensity over time.

  • The increase in fluorescence corresponds to the increase in [Ca2+]i. Data are typically normalized to the baseline and expressed as a percentage of the maximal response to a reference agonist.

β-Arrestin Recruitment Assay (BRET-based)

• Objective: To quantify the recruitment of β-arrestin-2 to the FFA4 receptor upon agonist stimulation.

• Cell Line: HEK293 cells co-transfected with FFA4 fused to a Renilla luciferase (Rluc) and β-arrestin-2 fused to a yellow fluorescent protein (YFP).

• Protocol:

  • Seed co-transfected cells in a 96-well white-walled, white-bottom plate.

  • The following day, wash the cells with assay buffer.

  • Add the Rluc substrate (e.g., coelenterazine (B1669285) h) to the cells.

  • Measure the baseline Bioluminescence Resonance Energy Transfer (BRET) signal by simultaneously reading the luminescence emitted by Rluc (donor) and YFP (acceptor).

  • Add serial dilutions of Tug-891 to the wells.

  • Measure the BRET signal again after a defined incubation period.

  • An increase in the YFP/Rluc ratio indicates the recruitment of β-arrestin-2 to the FFA4 receptor.

ERK Phosphorylation Assay (Western Blot)

• Objective: To determine the effect of Tug-891 on the phosphorylation of ERK1/2.

• Cell Line: Cells endogenously or exogenously expressing FFA4.

• Protocol:

  • Plate cells and serum-starve them overnight to reduce basal ERK phosphorylation.

  • Treat cells with various concentrations of Tug-891 for a specific time course (e.g., 5-30 minutes).

  • Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

  • Determine the protein concentration of the lysates using a BCA assay.

  • Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.

  • Block the membrane with 5% BSA or non-fat milk in TBST.

  • Incubate the membrane with a primary antibody specific for phosphorylated ERK1/2 (p-ERK).

  • Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate.

  • Strip the membrane and re-probe with an antibody for total ERK1/2 as a loading control.

GLP-1 Secretion Assay

• Objective: To measure the ability of Tug-891 to stimulate the secretion of GLP-1 from enteroendocrine cells.

• Cell Line: Murine STC-1 or GLUTag enteroendocrine cell lines.

• Protocol:

  • Seed cells in a 24-well plate and culture to confluence.

  • Wash the cells with a secretion buffer (e.g., KRB).

  • Pre-incubate the cells in the secretion buffer for 1-2 hours.

  • Replace the buffer with fresh secretion buffer containing different concentrations of Tug-891 or vehicle control.

  • Incubate for a defined period (e.g., 2 hours).

  • Collect the supernatant.

  • Measure the concentration of GLP-1 in the supernatant using a commercially available ELISA kit.

  • Normalize the amount of secreted GLP-1 to the total protein content of the cells in each well.

This comprehensive guide provides a detailed understanding of the mechanism of action of Tug-891, equipping researchers with the necessary information to effectively utilize this compound in their studies of FFA4 signaling and its physiological consequences.

References

• 1. The pharmacology of TUG-891, a potent and selective agonist of the free fatty acid receptor 4 (FFA4/GPR120), demonstrates both potential opportunity and possible challenges to therapeutic agonism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. tocris.com [tocris.com]
• 4. The Pharmacology of TUG-891, a Potent and Selective Agonist of the Free Fatty Acid Receptor 4 (FFA4/GPR120), Demonstrates Both Potential Opportunity and Possible Challenges to Therapeutic Agonism - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The GPR120 Agonist TUG-891 Inhibits the Motility and Phagocytosis of Mouse Alveolar Macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The GPR120 agonist TUG‐891 promotes metabolic health by stimulating mitochondrial respiration in brown fat - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. The GPR120 agonist TUG-891 promotes metabolic health by stimulating mitochondrial respiration in brown fat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Tug-891: A Technical Guide to a Selective FFA4/GPR120 Agonist

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical overview of Tug-891 [3-(4-((4-fluoro-4′-methyl-[1,1′-biphenyl]-2-yl)methoxy)phenyl)propanoic acid], a potent and selective synthetic agonist for Free Fatty Acid Receptor 4 (FFA4), also known as G protein-coupled receptor 120 (GPR120).[1][2] Tug-891 has emerged as a critical pharmacological tool for elucidating the physiological roles of FFA4 and exploring its therapeutic potential in metabolic and inflammatory diseases.[1][3]

Pharmacological Profile

Tug-891 distinguishes itself through its high potency and selectivity for FFA4, particularly the human ortholog, when compared to other free fatty acid receptors.[4][5] Its development was a significant step forward from previous agonists which suffered from modest potency and limited selectivity.[4]

The pharmacological activity of Tug-891 has been characterized across various in vitro assays, demonstrating its efficacy in activating downstream signaling pathways. It is significantly more potent than the endogenous fatty acid agonist α-linolenic acid (aLA) and other synthetic agonists like GW9508 and NCG21.[1][6]

Table 1: Potency of Tug-891 at Human and Mouse FFA4/GPR120

Receptor	Assay	Potency (pEC50)	Reference
Human FFA4	Calcium Mobilization	7.36	[5]
Mouse FFA4	Calcium Mobilization	7.77	[5]
Human FFA4	β-Arrestin-2 Recruitment	7.85 ± 0.08	[1]

| Human FFA4 | ERK Phosphorylation | 6.81 ± 0.04 |[1] |

pEC50 is the negative logarithm of the molar concentration of an agonist that produces 50% of the maximal possible effect.

Table 2: Selectivity Profile of Tug-891

Receptor	Potency (pEC50)	Selectivity (over hFFA1)	Reference
Human FFA4	7.36	>1000-fold	[2][5]
Human FFA1	4.19	-	[5]
Human FFA2	No Activity	-	[5]

| Human FFA3 | No Activity | - |[5] |

Note: While highly selective for human FFA4 over FFA1, Tug-891 shows limited selectivity over mouse FFA1, which can be a complicating factor in murine in vivo studies.[1][7]

Activation of FFA4 by Tug-891 mimics many of the beneficial therapeutic properties attributed to long-chain fatty acids.[1][8] These include:

• Stimulation of glucagon-like peptide-1 (GLP-1) secretion from enteroendocrine cells.[2][9]

• Enhancement of glucose uptake in adipocytes.[1][2]

• Inhibition of pro-inflammatory mediators, such as lipopolysaccharide (LPS)-induced TNF-α release in macrophages.[1][2]

• Activation of brown adipose tissue (BAT), leading to increased fat oxidation and reduced fat mass in mice.[10][11]

Signaling Pathways

Tug-891 activates FFA4, leading to the engagement of multiple intracellular signaling cascades. The primary pathways involve Gαq/11-protein coupling and β-arrestin recruitment, which mediate distinct physiological outcomes.[12][13]

The canonical signaling pathway for FFA4 involves its coupling to Gαq/11 proteins.[14] Upon activation by Tug-891, this pathway leads to the activation of phospholipase C (PLC), which subsequently hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of calcium (Ca2+) from intracellular stores, a response readily observed in vitro.[1][15] This cascade can also lead to the phosphorylation of extracellular signal-regulated kinase (ERK).[4][12]

References

• 1. The Pharmacology of TUG-891, a Potent and Selective Agonist of the Free Fatty Acid Receptor 4 (FFA4/GPR120), Demonstrates Both Potential Opportunity and Possible Challenges to Therapeutic Agonism - PMC [pmc.ncbi.nlm.nih.gov]
• 2. caymanchem.com [caymanchem.com]
• 3. [PDF] The Pharmacology of TUG-891, a Potent and Selective Agonist of the Free Fatty Acid Receptor 4 (FFA4/GPR120), Demonstrates Both Potential Opportunity and Possible Challenges to Therapeutic Agonism | Semantic Scholar [semanticscholar.org]
• 4. Characterizing pharmacological ligands to study the long-chain fatty acid receptors GPR40/FFA1 and GPR120/FFA4 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. rndsystems.com [rndsystems.com]
• 6. researchgate.net [researchgate.net]
• 7. The pharmacology of TUG-891, a potent and selective agonist of the free fatty acid receptor 4 (FFA4/GPR120), demonstrates both potential opportunity and possible challenges to therapeutic agonism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. The GPR120 agonist TUG‐891 promotes metabolic health by stimulating mitochondrial respiration in brown fat | EMBO Molecular Medicine [link.springer.com]
• 11. The GPR120 agonist TUG‐891 promotes metabolic health by stimulating mitochondrial respiration in brown fat - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Free-fatty acid receptor-4 (GPR120): cellular and molecular function and its role in metabolic disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Biased agonism at free-fatty acid receptor-4 (FFA4/GPR120) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. FFA4/GPR120: Pharmacology and Therapeutic Opportunities - PMC [pmc.ncbi.nlm.nih.gov]
• 15. The GPR120 Agonist TUG-891 Inhibits the Motility and Phagocytosis of Mouse Alveolar Macrophages - PMC [pmc.ncbi.nlm.nih.gov]

Downstream Signaling Pathways of Tug-891 Activation: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Tug-891 is a potent and selective synthetic agonist of the Free Fatty Acid Receptor 4 (FFA4), also known as GPR120. As a G protein-coupled receptor (GPCR), FFA4 activation by Tug-891 initiates a cascade of intracellular signaling events with significant therapeutic potential, particularly in the context of metabolic diseases such as type 2 diabetes and obesity. This technical guide provides an in-depth exploration of the core downstream signaling pathways activated by Tug-891, presenting quantitative data, detailed experimental methodologies, and visual representations of the signaling cascades to facilitate further research and drug development in this area.

Core Signaling Pathways of Tug-891 Activation

Activation of FFA4 by Tug-891 elicits a bifurcated signaling response, primarily engaging Gq/11- and β-arrestin-mediated pathways. These pathways culminate in distinct cellular responses, including intracellular calcium mobilization, extracellular signal-regulated kinase (ERK) phosphorylation, and receptor internalization and desensitization.

Gq/11-Mediated Calcium Mobilization

Upon binding of Tug-891, FFA4 undergoes a conformational change that facilitates its coupling to the heterotrimeric G protein subunit Gαq/11[1][2]. This interaction catalyzes the exchange of GDP for GTP on the Gαq/11 subunit, leading to its activation and dissociation from the Gβγ dimer. The activated Gαq/11 subunit then stimulates phospholipase C (PLC), which hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 diffuses through the cytoplasm and binds to its receptor on the endoplasmic reticulum, triggering the release of stored calcium (Ca2+) into the cytosol[1][2]. This rapid increase in intracellular calcium concentration is a key signaling event that mediates various physiological responses, including the secretion of glucagon-like peptide-1 (GLP-1) from enteroendocrine cells[3].

Tug-891 induced Gq/11-mediated calcium mobilization.

β-Arrestin Recruitment and Receptor Internalization

In addition to G protein coupling, agonist-bound FFA4 serves as a scaffold for the recruitment of β-arrestin-1 and β-arrestin-2[1][4]. This interaction is a critical step in the process of receptor desensitization and internalization. Upon recruitment, β-arrestins facilitate the clustering of FFA4 into clathrin-coated pits, leading to the endocytosis of the receptor from the plasma membrane. This process effectively attenuates G protein-mediated signaling. Following internalization, the receptor can be dephosphorylated and recycled back to the cell surface, allowing for the resensitization of the signaling response upon subsequent agonist exposure[1].

β-arrestin recruitment and FFA4 internalization.

ERK Phosphorylation

Tug-891 stimulation of FFA4 also leads to the phosphorylation and activation of Extracellular Signal-Regulated Kinase (ERK1/2), a key downstream effector in many cellular processes[1][4]. The activation of ERK by Tug-891 is primarily mediated through the Gq/11 pathway. However, a more sustained ERK phosphorylation response has been observed, which involves epidermal growth factor (EGF) receptor transactivation pathways. Notably, studies have indicated that β-arrestin-2 is not significantly involved in FFA4-mediated ERK activation[1][5].

References

• 1. Assessment of Brown Adipocyte Thermogenic Function by High-throughput Respirometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. utsouthwestern.elsevierpure.com [utsouthwestern.elsevierpure.com]
• 4. Using bioluminescent resonance energy transfer (BRET) to characterize agonist-induced arrestin recruitment to modified and unmodified G protein-coupled receptors (GPCRs) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]

Tug-891: A Comprehensive Technical Guide to its Role in Metabolic Disease Research

For Researchers, Scientists, and Drug Development Professionals

Abstract

Tug-891 is a potent and selective synthetic agonist of the Free Fatty Acid Receptor 4 (FFA4), also known as G protein-coupled receptor 120 (GPR120). This receptor has emerged as a promising therapeutic target for metabolic diseases, including obesity and type 2 diabetes. Tug-891 mimics the action of endogenous long-chain fatty acids, activating downstream signaling pathways that regulate glucose homeostasis, lipid metabolism, and inflammation. This technical guide provides an in-depth overview of Tug-891, its mechanism of action, and its demonstrated effects in preclinical models of metabolic disease. It includes a compilation of quantitative data, detailed experimental protocols for key assays, and visualizations of the associated signaling pathways and experimental workflows to support further research and drug development efforts in this area.

Introduction to Tug-891 and FFA4/GPR120

Free Fatty Acid Receptor 4 (FFA4/GPR120) is a G protein-coupled receptor that is activated by medium and long-chain fatty acids. It is expressed in various tissues crucial for metabolic regulation, including adipose tissue, macrophages, and enteroendocrine cells. Activation of FFA4 has been shown to exert multiple beneficial metabolic effects, such as stimulating the secretion of glucagon-like peptide-1 (GLP-1), enhancing insulin (B600854) sensitivity, and promoting anti-inflammatory responses.

Tug-891 has been identified as a potent and selective agonist for FFA4, demonstrating significantly greater potency and selectivity compared to endogenous ligands like α-linolenic acid (aLA) and other synthetic agonists.[1] Its utility as a research tool has been pivotal in elucidating the physiological roles of FFA4 and in validating this receptor as a viable target for the treatment of metabolic disorders.

Quantitative Data on Tug-891 Activity

The following tables summarize the in vitro potency and in vivo metabolic effects of Tug-891 from various preclinical studies.

Table 1: In Vitro Potency of Tug-891 at Human FFA4/GPR120

Assay End Point	pEC50 / pIC50 (Mean ± SEM)	Cell Line	Reference
Ca²⁺ Mobilization	7.3 ± 0.1	Flp-In T-REx 293	[2]
β-arrestin-2 Recruitment	7.0 ± 0.1	HEK293T	[2]
β-arrestin-1 Recruitment	6.7 ± 0.1	HEK293T	[2]
ERK 1/2 Phosphorylation	6.2 ± 0.1	Flp-In T-REx 293	[2]
Inhibition of TNFα Secretion	5.86 ± 0.29 (pIC50)	RAW264.7	[3]
Glucose Uptake	5.86 ± 0.29	3T3-L1 Adipocytes	[3]

Table 2: In Vivo Effects of Tug-891 in Mice

Parameter	Treatment Details	Effect	Mouse Model	Reference
Body Weight	35 mg/kg daily for 2.5 weeks	Reduced total body weight	C57Bl/6J	[4]
Fat Mass	35 mg/kg daily for 2.5 weeks	~73% reduction	C57Bl/6J	[4]
Lean Mass	35 mg/kg daily for 2.5 weeks	~9.9% reduction	C57Bl/6J	[4]
Fat Oxidation	Acute injection	Acutely increased	C57Bl/6J	[4]
Glucose Tolerance	Treatment for last 2 weeks of a 6-week study	Ameliorated response	Male mice with chronic sleep fragmentation	[5]
Insulin Tolerance	Treatment for last 2 weeks of a 6-week study	Ameliorated response	Male mice with chronic sleep fragmentation	[5]
Liver Steatosis	High-fat diet	Inhibited progression	apoE-/-	[6]

Signaling Pathways and Experimental Workflows

Signaling Pathway of Tug-891 via FFA4/GPR120

Tug-891 binding to FFA4 primarily initiates a Gαq/11-mediated signaling cascade. This leads to the activation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 stimulates the release of intracellular calcium (Ca²⁺) from the endoplasmic reticulum. This increase in intracellular Ca²⁺ is a key event that triggers various downstream cellular responses. Additionally, FFA4 activation can lead to the recruitment of β-arrestins, which can mediate receptor desensitization and internalization, as well as initiate G protein-independent signaling, such as the phosphorylation of extracellular signal-regulated kinase (ERK).[1][2][7]

Tug-891 signaling through the FFA4/GPR120 receptor.

Experimental Workflow for In Vitro Assays

The characterization of Tug-891 involves a series of in vitro assays to determine its potency and efficacy in activating FFA4 and downstream signaling pathways. A general workflow for these experiments is depicted below.

General experimental workflow for in vitro characterization of Tug-891.

Detailed Experimental Protocols

Calcium Mobilization Assay

This protocol is adapted for use with Flp-In T-REx 293 cells engineered to express human FFA4 (hFFA4) upon doxycycline (B596269) induction.[2]

• Cell Culture and Induction:

  • Culture Flp-In T-REx 293 hFFA4 cells in DMEM supplemented with 10% FBS, blasticidin (15 µg/mL), and hygromycin (100 µg/mL).

  • To induce hFFA4 expression, treat cells with 1 µg/mL doxycycline for 24 hours prior to the assay.

• Assay Procedure:

  • Seed the doxycycline-induced cells into black-walled, clear-bottom 96-well plates.

  • On the day of the assay, wash the cells with HBSS buffer.

  • Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) in HBSS buffer for 1 hour at 37°C.

  • Wash the cells again with HBSS to remove excess dye.

  • Prepare serial dilutions of Tug-891 in HBSS.

  • Measure baseline fluorescence using a fluorescence plate reader (e.g., FLIPR or FlexStation).

  • Add the Tug-891 dilutions to the cells and immediately begin measuring fluorescence changes over time.

  • Record the peak fluorescence intensity for each concentration.

• Data Analysis:

  • Normalize the fluorescence response to the baseline.

  • Plot the normalized response against the logarithm of the Tug-891 concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the pEC50 value.

β-Arrestin Recruitment Assay (BRET)

This protocol describes a bioluminescence resonance energy transfer (BRET) assay in transiently transfected HEK293T cells.[2][8]

• Transfection:

  • Co-transfect HEK293T cells with plasmids encoding for hFFA4 fused to a BRET donor (e.g., Renilla luciferase, Rluc8) and β-arrestin-1 or β-arrestin-2 fused to a BRET acceptor (e.g., Venus).

  • Culture the transfected cells for 24-48 hours.

• Assay Procedure:

  • Harvest the transfected cells and resuspend them in a suitable assay buffer (e.g., HBSS).

  • Add the BRET substrate (e.g., coelenterazine (B1669285) h) to the cell suspension.

  • Dispense the cell suspension into a white-walled 96-well plate.

  • Add serial dilutions of Tug-891 to the wells.

  • Measure the light emission at two wavelengths corresponding to the donor and acceptor using a BRET-compatible plate reader.

• Data Analysis:

  • Calculate the BRET ratio by dividing the acceptor emission by the donor emission.

  • Plot the BRET ratio against the logarithm of the Tug-891 concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the pEC50 value.

ERK 1/2 Phosphorylation Assay

This protocol is for measuring ERK phosphorylation in hFFA4-expressing Flp-In T-REx 293 cells.[2][6]

• Cell Culture and Starvation:

  • Culture and induce hFFA4 expression in Flp-In T-REx 293 cells as described for the calcium mobilization assay.

  • Prior to the assay, serum-starve the cells for 4-12 hours in serum-free DMEM.

• Assay Procedure:

  • Treat the serum-starved cells with various concentrations of Tug-891 for a specified time (e.g., 5 minutes).

  • Lyse the cells in a lysis buffer containing protease and phosphatase inhibitors.

  • Determine the total protein concentration of the lysates.

  • Separate the protein lysates by SDS-PAGE and transfer to a PVDF membrane.

  • Probe the membrane with primary antibodies specific for phosphorylated ERK1/2 (p-ERK) and total ERK1/2.

  • Incubate with a secondary antibody conjugated to a detectable label (e.g., HRP).

  • Detect the signal using an appropriate method (e.g., chemiluminescence).

• Data Analysis:

  • Quantify the band intensities for p-ERK and total ERK.

  • Normalize the p-ERK signal to the total ERK signal.

  • Plot the normalized p-ERK signal against the logarithm of the Tug-891 concentration to determine the pEC50.

GLP-1 Secretion Assay

This protocol uses the murine enteroendocrine STC-1 cell line.[7][9]

• Cell Culture:

  • Culture STC-1 cells in DMEM supplemented with 10% FBS.

  • Seed the cells in 24-well plates and grow to confluency.

• Assay Procedure:

  • Wash the cells with a suitable buffer (e.g., HEPES buffer).

  • Pre-incubate the cells in the buffer for a defined period.

  • Replace the buffer with fresh buffer containing various concentrations of Tug-891.

  • Incubate for a specified time (e.g., 2 hours) at 37°C.

  • Collect the supernatant and add a DPP-4 inhibitor (e.g., sitagliptin) to prevent GLP-1 degradation.

  • Measure the concentration of active GLP-1 in the supernatant using a commercially available ELISA kit.

• Data Analysis:

  • Quantify the amount of GLP-1 secreted at each Tug-891 concentration.

  • Plot the GLP-1 concentration against the Tug-891 concentration to assess the dose-dependent effect.

Glucose Uptake Assay

This protocol is for use with differentiated 3T3-L1 adipocytes.[3][10]

• Cell Differentiation:

  • Culture 3T3-L1 preadipocytes to confluence.

  • Induce differentiation using a standard MDI (3-isobutyl-1-methylxanthine, dexamethasone, insulin) protocol.

  • Maintain the differentiated adipocytes in culture for 8-12 days.

• Assay Procedure:

  • Serum-starve the differentiated 3T3-L1 adipocytes for 3-4 hours.

  • Wash the cells with Krebs-Ringer-HEPES (KRH) buffer.

  • Treat the cells with various concentrations of Tug-891 for a specified time. Insulin is typically used as a positive control.

  • Add [³H]-2-deoxyglucose to the cells and incubate for a short period (e.g., 5-10 minutes).

  • Stop the uptake by washing the cells with ice-cold KRH buffer.

  • Lyse the cells and measure the incorporated radioactivity using a scintillation counter.

• Data Analysis:

  • Normalize the radioactive counts to the total protein content of the cell lysates.

  • Plot the normalized glucose uptake against the logarithm of the Tug-891 concentration to determine the pEC50.

In Vivo Metabolic Cage Studies in Mice

This protocol provides a general framework for assessing the in vivo metabolic effects of Tug-891.[4][11]

• Animal Acclimation:

  • House mice individually in metabolic cages for several days to acclimate before the start of the experiment.

  • Maintain a controlled environment (temperature, light-dark cycle).

• Treatment:

  • Administer Tug-891 (e.g., 35 mg/kg) or vehicle to the mice daily via a suitable route (e.g., intraperitoneal injection).

• Metabolic Monitoring:

  • Continuously monitor key metabolic parameters using the metabolic cage system, including:

    • Oxygen consumption (VO₂)

    • Carbon dioxide production (VCO₂)

    • Respiratory exchange ratio (RER = VCO₂/VO₂)

    • Food and water intake

    • Physical activity

• Body Composition Analysis:

  • Measure body weight, fat mass, and lean mass at baseline and at the end of the study using techniques such as quantitative nuclear magnetic resonance (qNMR).

• Data Analysis:

  • Analyze the changes in metabolic parameters, body weight, and body composition between the Tug-891 treated group and the vehicle control group.

  • Calculate fat and glucose oxidation rates from the RER and gas exchange data.

Conclusion

Tug-891 is a valuable pharmacological tool for investigating the role of FFA4/GPR120 in metabolic health and disease. The data and protocols presented in this guide demonstrate its potent and selective agonistic activity, leading to beneficial effects on glucose and lipid metabolism in preclinical models. The detailed methodologies and workflow visualizations provided herein are intended to facilitate further research into the therapeutic potential of FFA4 agonism and the development of novel treatments for metabolic disorders. Continued investigation with Tug-891 and next-generation FFA4 agonists will be crucial in translating these promising preclinical findings into clinical applications.

References

• 1. researchgate.net [researchgate.net]
• 2. utsouthwestern.elsevierpure.com [utsouthwestern.elsevierpure.com]
• 3. Table 2, ERK assay protocol for the HEK-293 cells in 1536-well plate format - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. The GPR120 agonist TUG‐891 promotes metabolic health by stimulating mitochondrial respiration in brown fat - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Treatment with TUG891, a free fatty acid receptor 4 agonist, restores adipose tissue metabolic dysfunction following chronic sleep fragmentation in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Measuring agonist-induced ERK MAP kinase phosphorylation for G-protein-coupled receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. In-vitro GLP-1 Release Assay Using STC-1 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Using bioluminescent resonance energy transfer (BRET) to characterize agonist-induced arrestin recruitment to modified and unmodified G protein-coupled receptors (GPCRs) - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Development of sandwich ELISAs for detecting glucagon-like peptide-1 secretion from intestinal L-cells and their application in STC-1 cells and mice - PMC [pmc.ncbi.nlm.nih.gov]
• 10. promega.com [promega.com]
• 11. Frontiers | Methods for the Comprehensive in vivo Analysis of Energy Flux, Fluid Homeostasis, Blood Pressure, and Ventilatory Function in Rodents [frontiersin.org]

Tug-891: A Comprehensive Technical Guide to its Anti-Inflammatory Potential

For Researchers, Scientists, and Drug Development Professionals

Abstract

Tug-891 has emerged as a potent and selective synthetic agonist for the Free Fatty Acid Receptor 4 (FFA4), previously known as G protein-coupled receptor 120 (GPR120). This technical guide provides an in-depth overview of the therapeutic potential of Tug-891 in inflammation. Through its activation of FFA4, Tug-891 orchestrates a range of anti-inflammatory responses, positioning it as a promising candidate for further investigation in inflammatory and metabolic diseases. This document details the key signaling pathways, experimental validation, and quantitative data associated with Tug-891's mechanism of action.

Introduction

Chronic inflammation is a hallmark of numerous diseases, including type 2 diabetes, atherosclerosis, and inflammatory bowel disease. Free Fatty Acid Receptor 4 (FFA4) has been identified as a critical regulator of metabolic and inflammatory processes. Tug-891, a selective FFA4 agonist, has demonstrated significant anti-inflammatory properties in various preclinical models.[1][2] This guide serves as a technical resource for understanding the pharmacology and therapeutic utility of Tug-891 in mitigating inflammation.

Core Signaling Pathways of Tug-891

Tug-891 exerts its anti-inflammatory effects primarily through the activation of FFA4, which initiates two key downstream signaling cascades: the Gq protein-coupled phospholipase C (PLC) pathway and the β-arrestin-2 mediated pathway.

Gq-PLC-Calcium Signaling Pathway

Upon binding of Tug-891, FFA4 activates the Gq alpha subunit of its associated heterotrimeric G protein. This activation leads to the stimulation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 diffuses through the cytoplasm and binds to its receptor on the endoplasmic reticulum, triggering the release of stored calcium (Ca2+) into the cytosol. This transient increase in intracellular calcium concentration is a critical event in mediating some of the cellular responses to Tug-891.[3]

Gq-PLC-Calcium Signaling Pathway.

β-Arrestin-2 Mediated Anti-inflammatory Pathway

A crucial anti-inflammatory mechanism of Tug-891 involves the recruitment of β-arrestin-2 to the activated FFA4 receptor. This interaction is pivotal for attenuating inflammatory signaling cascades, most notably the nuclear factor-kappa B (NF-κB) pathway. Upon recruitment, the FFA4/β-arrestin-2 complex can interfere with the signaling components that lead to the activation of NF-κB, a master regulator of pro-inflammatory gene expression. This ultimately results in the reduced production of inflammatory cytokines like TNF-α.

β-Arrestin-2 Anti-inflammatory Pathway.

Quantitative Data Summary

The anti-inflammatory efficacy of Tug-891 has been quantified in several key in vitro assays. The following tables summarize the dose-dependent effects of Tug-891 on various inflammatory parameters.

Assay	Cell Line	Parameter Measured	Tug-891 Concentration	Result	Reference
TNF-α Secretion	RAW 264.7 Macrophages	Inhibition of LPS-induced TNF-α release	pIC50: 5.86 ± 0.29	Potent inhibition	[2]
Macrophage Motility	Mouse Alveolar Macrophages	Cell Area and Variation	10 µM	Significant decrease in cell movement	[1]
Phagocytosis	Mouse Alveolar Macrophages	Phagocytosis of fluorescent microspheres	10 µM	Significant inhibition of phagocytosis	[1]
Calcium Mobilization	hFFA4 Flp-In T-REx 293 cells	Intracellular Ca2+ concentration	pEC50: 7.36 (human)	Potent agonism	[2]
β-Arrestin-2 Recruitment	hFFA4 Flp-In T-REx 293 cells	β-Arrestin-2 recruitment	pEC50: 7.77 (human)	Potent recruitment	[2]

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below to facilitate reproducibility and further investigation.

Inhibition of LPS-Induced TNF-α Secretion in RAW 264.7 Macrophages

This assay quantifies the ability of Tug-891 to inhibit the production of the pro-inflammatory cytokine TNF-α in response to lipopolysaccharide (LPS) stimulation.

Methodology:

• Cell Culture: RAW 264.7 macrophages are cultured in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin.

• Plating: Cells are seeded at a density of 25,000 cells/well in a 96-well plate and incubated overnight.

• Treatment: The culture medium is replaced with serum-free medium containing various concentrations of Tug-891 or vehicle control. Cells are incubated for 1 hour.

• Stimulation: LPS is added to each well at a final concentration of 100 ng/mL to induce TNF-α production.

• Incubation: The plate is incubated for 6 hours at 37°C.

• Detection: The supernatant is collected, and TNF-α levels are quantified using a commercial ELISA kit according to the manufacturer's instructions.

TNF-α Inhibition Assay Workflow.

NF-κB Activation Assay in Caco-2 Cells

This assay assesses the effect of Tug-891 on the activation of the NF-κB signaling pathway, a key regulator of inflammation.

Methodology:

• Cell Culture: Caco-2 cells are maintained in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin.

• Transfection: Cells are transfected with a reporter plasmid containing NF-κB response elements upstream of a luciferase or fluorescent protein gene.

• Plating: Transfected cells are seeded in a 96-well plate.

• Treatment: Cells are pre-treated with Tug-891 for a specified duration.

• Stimulation: An inflammatory stimulus (e.g., TNF-α) is added to activate the NF-κB pathway.

• Incubation: Cells are incubated for a period sufficient to allow for reporter gene expression.

• Detection: Luciferase activity or fluorescence is measured using a plate reader to determine the level of NF-κB activation.

Macrophage Motility Assay

This assay evaluates the impact of Tug-891 on the migratory capacity of macrophages, a critical aspect of the inflammatory response.

Methodology:

• Cell Isolation: Primary alveolar macrophages are isolated from mice.

• Plating: Macrophages are plated on glass-bottom dishes and allowed to adhere.

• Live-Cell Imaging: The dish is placed on a microscope stage equipped with a live-cell imaging system.

• Treatment: Tug-891 (10 µM) or vehicle is added to the cells.

• Image Acquisition: Time-lapse images of the cells are captured over several hours.

• Analysis: Cell movement is quantified by measuring changes in cell area and the variation of the cell area over time using image analysis software. A significant reduction in these parameters indicates inhibited motility.[1]

Calcium Mobilization Assay

This assay measures the ability of Tug-891 to induce an increase in intracellular calcium levels, a hallmark of Gq-coupled receptor activation.

Methodology:

• Cell Culture: HEK293 cells stably expressing human FFA4 (hFFA4 Flp-In T-REx 293 cells) are used.

• Dye Loading: Cells are loaded with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) for 1 hour at 37°C.

• Washing: Excess dye is washed off with a suitable buffer.

• Measurement: The cell plate is placed in a fluorescence plate reader. Baseline fluorescence is recorded.

• Compound Addition: Tug-891 is automatically injected into the wells at various concentrations.

• Data Acquisition: Fluorescence intensity is measured kinetically to capture the transient increase in intracellular calcium.

β-Arrestin Recruitment Assay

This assay determines the ability of Tug-891 to promote the interaction between FFA4 and β-arrestin-2.

Methodology:

• Cell Line: A specialized cell line is used that co-expresses FFA4 fused to a protein fragment and β-arrestin-2 fused to a complementary fragment of a reporter enzyme (e.g., β-galactosidase).

• Plating: Cells are seeded in a 96-well or 384-well plate.

• Compound Addition: Tug-891 is added to the wells.

• Incubation: The plate is incubated to allow for receptor activation and β-arrestin recruitment.

• Detection: A substrate for the reporter enzyme is added. The resulting chemiluminescent or fluorescent signal, which is proportional to the extent of FFA4/β-arrestin-2 interaction, is measured using a plate reader.

Conclusion and Future Directions

Tug-891 represents a valuable pharmacological tool for studying the role of FFA4 in inflammation and holds significant therapeutic potential. Its ability to potently and selectively activate FFA4, leading to the inhibition of key inflammatory pathways and cellular processes, underscores its promise as a lead compound for the development of novel anti-inflammatory therapies. Future research should focus on in vivo studies to further validate the efficacy of Tug-891 in animal models of inflammatory diseases and to assess its pharmacokinetic and safety profiles. The detailed experimental protocols and quantitative data provided in this guide are intended to support and accelerate these research endeavors.

References

• 1. The GPR120 Agonist TUG-891 Inhibits the Motility and Phagocytosis of Mouse Alveolar Macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Pharmacology of TUG-891, a Potent and Selective Agonist of the Free Fatty Acid Receptor 4 (FFA4/GPR120), Demonstrates Both Potential Opportunity and Possible Challenges to Therapeutic Agonism - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Unraveling the Anti-Inflammatory Potential of Tug-891: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tug-891 has emerged as a potent and selective synthetic agonist for the Free Fatty Acid Receptor 4 (FFA4), also known as G protein-coupled receptor 120 (GPR120).[1][2] This receptor has garnered significant attention for its role in metabolic and inflammatory signaling. This technical guide provides an in-depth overview of the anti-inflammatory effects of Tug-891, detailing its mechanism of action, summarizing key quantitative data, and providing comprehensive experimental protocols to facilitate further research and development. Activation of FFA4 by agonists like Tug-891 has been shown to mimic many beneficial properties of long-chain fatty acids, including the inhibition of pro-inflammatory mediators, making it a promising therapeutic target for inflammatory diseases.[3]

Mechanism of Action: FFA4-Mediated Anti-Inflammatory Signaling

The anti-inflammatory effects of Tug-891 are primarily mediated through the activation of the FFA4 receptor on immune cells, particularly macrophages. Upon binding, Tug-891 initiates a cascade of intracellular signaling events that ultimately suppress inflammatory responses.

G-Protein and β-Arrestin Signaling Pathways

Tug-891's activation of FFA4 stimulates both G-protein-dependent and β-arrestin-dependent signaling pathways.[1] The Gq/11 pathway activation leads to an increase in intracellular calcium ([Ca2+]i) mobilization.[4] Concurrently, FFA4 activation promotes the recruitment of β-arrestin-1 and β-arrestin-2.[1] While both pathways are activated, the β-arrestin pathway is thought to be particularly crucial for the anti-inflammatory effects of FFA4 agonists. This dual signaling capability allows for a multifaceted regulation of cellular responses.

Tug-891 activates FFA4, leading to Gq/11 and β-arrestin pathways, the latter inhibiting NF-κB.

Macrophage Polarization

A key aspect of Tug-891's anti-inflammatory action is its ability to modulate macrophage polarization. Macrophages can exist in a pro-inflammatory M1 state or an anti-inflammatory M2 state. Tug-891 has been shown to promote the switching of macrophages from the M1 to the M2 phenotype. This is characterized by a decrease in the expression of M1 markers such as TNF-α, IL-6, and inducible nitric oxide synthase (iNOS), and an increase in M2 markers like Mannose Receptor (Mrc1) and Arginase-1.[5][6] This shift in macrophage phenotype contributes to the resolution of inflammation and tissue repair.

Quantitative Data Summary

The following tables summarize the quantitative data on the efficacy and potency of Tug-891 in various in vitro and in vivo models.

Table 1: In Vitro Potency of Tug-891 in Signaling Assays

Data from assays performed in Flp-In T-REx 293 cells expressing human FFA4.

Assay	Parameter	Value (pEC50/pIC50)
Intracellular Ca²⁺ Mobilization	pEC50	7.4 ± 0.1
β-Arrestin-2 Recruitment	pEC50	7.7 ± 0.1
ERK 1/2 Phosphorylation	pEC50	6.5 ± 0.1
LPS-Induced TNF-α Inhibition (RAW264.7)	pIC50	5.86 ± 0.29[2][7]

Table 2: In Vivo Effects of Tug-891 on Macrophage Polarization Markers

Data from an atherosclerotic plaque analysis in ApoE-knockout mice treated with Tug-891 (20 mg/kg, s.c., 3x/week for 4 months).[1][5]

Marker Type	Gene/Protein	Effect of Tug-891
M1 (Pro-inflammatory)	IL-6 mRNA	Decreased
TNF-α mRNA	Decreased
iNOS protein (% in plaque)	Decreased (from 42.8% to 30.5%)[6]
M2 (Anti-inflammatory)	Mrc1 mRNA	Increased[6]
Arginase-1 protein (% in plaque)	Increased (from 2.0% to 5.2%)[6]

Experimental Protocols

Detailed methodologies for key experiments are provided below to allow for replication and further investigation.

Protocol 1: In Vitro TNF-α Inhibition Assay in RAW264.7 Macrophages

This protocol details the procedure for assessing the inhibitory effect of Tug-891 on lipopolysaccharide (LPS)-induced TNF-α secretion from murine macrophages.

• Cell Culture:

  • Culture RAW264.7 macrophages in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

  • Plate cells in a 96-well plate at a density of 5 x 10⁴ cells/well and allow them to adhere overnight.

• Treatment:

  • Prepare serial dilutions of Tug-891 in serum-free DMEM.

  • Pre-treat the cells with varying concentrations of Tug-891 (e.g., 1 nM to 10 µM) for 1 hour.

• Inflammatory Challenge:

  • Stimulate the cells with LPS (100 ng/mL) for 4-6 hours in the continued presence of Tug-891.

• Quantification of TNF-α:

  • Collect the cell culture supernatant.

  • Quantify the concentration of TNF-α in the supernatant using a commercially available Mouse TNF-α ELISA kit, following the manufacturer's instructions.

• Data Analysis:

  • Calculate the percentage inhibition of TNF-α secretion for each Tug-891 concentration relative to the LPS-only control.

  • Determine the pIC50 value by fitting the concentration-response data to a four-parameter logistic equation.

Workflow for the in vitro TNF-α inhibition assay.

Protocol 2: In Vivo Macrophage Polarization Study in ApoE-Knockout Mice

This protocol describes the in vivo administration of Tug-891 to a mouse model of atherosclerosis to study its effects on macrophage polarization within atherosclerotic plaques.

• Animal Model:

  • Use male ApoE-knockout mice, a standard model for atherosclerosis research.

  • At 8-10 weeks of age, start the mice on a high-fat diet to induce plaque formation.

• Tug-891 Administration:

  • Prepare Tug-891 in a suitable vehicle (e.g., 0.5% carboxymethylcellulose).

  • Administer Tug-891 subcutaneously at a dose of 20 mg/kg body weight.[1][5]

  • Treat the mice three times a week for a period of 4 months.[1][5] A control group should receive vehicle only.

• Tissue Collection and Processing:

  • At the end of the treatment period, euthanize the mice and perfuse with saline.

  • Dissect the aorta and embed in Optimal Cutting Temperature (OCT) compound for cryosectioning.

• Immunohistochemistry:

  • Cut serial sections of the aortic root.

  • Perform immunohistochemical staining for M1 (e.g., iNOS) and M2 (e.g., Arginase-1) macrophage markers.

  • Use appropriate primary and secondary antibodies and a suitable detection system.

• Image Analysis and Quantification:

  • Capture images of the stained sections using a microscope.

  • Quantify the percentage of positively stained area for each marker within the atherosclerotic plaques using image analysis software.

• Gene Expression Analysis (Optional):

  • Isolate RNA from aortic tissue.

  • Perform quantitative real-time PCR (qRT-PCR) to measure the mRNA expression levels of M1 (TNF-α, IL-6) and M2 (Mrc1) markers.

Protocol 3: β-Arrestin Recruitment Assay (BRET)

This bioluminescence resonance energy transfer (BRET) assay is used to measure the recruitment of β-arrestin-2 to the FFA4 receptor upon agonist stimulation.

• Cell Line and Reagents:

  • Use HEK293T cells transiently co-transfected with plasmids encoding FFA4 fused to Renilla luciferase (RLuc) and β-arrestin-2 fused to a fluorescent protein (e.g., YFP).

  • The BRET substrate is coelenterazine (B1669285) h.

• Assay Procedure:

  • Plate the transfected cells in a white, clear-bottom 96-well plate.

  • Wash the cells with a suitable assay buffer (e.g., HBSS).

  • Add coelenterazine h to a final concentration of 5 µM and incubate for 5-10 minutes.

  • Measure the baseline BRET signal using a plate reader capable of simultaneous dual-emission detection (e.g., 485 nm for RLuc and 530 nm for YFP).

  • Add Tug-891 at various concentrations and immediately begin kinetic BRET measurements for 15-30 minutes.

• Data Analysis:

  • Calculate the BRET ratio by dividing the YFP emission by the RLuc emission.

  • Normalize the data to the vehicle control and plot the concentration-response curve to determine the pEC50.

Conclusion

Tug-891 is a valuable pharmacological tool for investigating the therapeutic potential of FFA4 activation. Its demonstrated anti-inflammatory effects, including the suppression of pro-inflammatory cytokines and the promotion of an M2 macrophage phenotype, highlight its promise for the treatment of chronic inflammatory diseases such as atherosclerosis. The detailed protocols and quantitative data presented in this guide are intended to provide a solid foundation for researchers and drug developers to further explore the therapeutic applications of Tug-891 and other FFA4 agonists.

References

• 1. mdpi.com [mdpi.com]
• 2. The Pharmacology of TUG-891, a Potent and Selective Agonist of the Free Fatty Acid Receptor 4 (FFA4/GPR120), Demonstrates Both Potential Opportunity and Possible Challenges to Therapeutic Agonism - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Influence of the FFAR4 Agonist TUG-891 on Liver Steatosis in ApoE-Knockout Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. [PDF] The Pharmacology of TUG-891, a Potent and Selective Agonist of the Free Fatty Acid Receptor 4 (FFA4/GPR120), Demonstrates Both Potential Opportunity and Possible Challenges to Therapeutic Agonism | Semantic Scholar [semanticscholar.org]
• 5. The Anti-Atherosclerotic Action of FFAR4 Agonist TUG-891 in ApoE-Knockout Mice Is Associated with Increased Macrophage Polarization towards M2 Phenotype - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The Anti-Atherosclerotic Action of FFAR4 Agonist TUG-891 in ApoE–Knockout Mice Is Associated with Increased Macrophage Polarization towards M2 Phenotype - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

The Impact of Tug-891 on Glucose Homeostasis: A Technical Guide

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

Tug-891 is a potent and selective synthetic agonist for the Free Fatty Acid Receptor 4 (FFA4), also known as G-protein coupled receptor 120 (GPR120).[1][2][3] This receptor has emerged as a promising therapeutic target for metabolic diseases, including type 2 diabetes and obesity, due to its role in regulating glucose homeostasis, inflammation, and lipid metabolism.[4][5] Tug-891 mimics the effects of endogenous long-chain fatty acids, such as α-linolenic acid (aLA), but with significantly greater potency and selectivity.[2][5] This technical guide provides an in-depth overview of the mechanism of action of Tug-891, its quantified effects on key metabolic processes, detailed experimental protocols for its evaluation, and the current understanding of its therapeutic potential and challenges.

Mechanism of Action: FFA4/GPR120 Signaling

Tug-891 exerts its effects by binding to and activating the FFA4/GPR120 receptor, a G-protein coupled receptor (GPCR). Activation by Tug-891 initiates a cascade of intracellular signaling events. The primary pathway involves the coupling to Gαq/11 proteins, which in turn activates phospholipase C (PLC). PLC hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 stimulates the release of intracellular calcium (Ca2+) from the endoplasmic reticulum.[2][6]

In addition to G-protein dependent signaling, Tug-891 also promotes the recruitment of β-arrestin-1 and β-arrestin-2.[2][3] This can lead to receptor internalization, desensitization, and activation of other signaling pathways, such as the phosphorylation of extracellular signal-regulated kinase (ERK).[2][5]

Tug-891 signaling cascade via the FFA4/GPR120 receptor.

Quantitative In Vitro Efficacy

Tug-891 has been characterized across various in vitro assays to determine its potency and efficacy in mediating key metabolic functions.

Stimulation of Glucagon-Like Peptide-1 (GLP-1) Secretion

Activation of FFA4 in enteroendocrine cells is known to stimulate the secretion of GLP-1, an incretin (B1656795) hormone that potentiates insulin (B600854) release and improves glucose tolerance. Tug-891 robustly stimulates GLP-1 secretion in murine enteroendocrine cell lines, such as STC-1 and GLUTag.[2][7] A dual agonist of GPR120/GPR40, DFL23916, was shown to be more effective at inducing GLP-1 secretion than Tug-891 alone.[8]

Enhancement of Glucose Uptake

In adipocytes, FFA4 activation enhances glucose uptake, a critical process for maintaining glucose homeostasis. Studies using 3T3-L1 adipocytes demonstrate that Tug-891 significantly increases deoxyglucose uptake.[2][9]

Anti-Inflammatory Effects

FFA4 activation in macrophages exerts anti-inflammatory effects. In RAW264.7 macrophages, Tug-891 inhibits the release of pro-inflammatory mediators.[2][5]

Table 1: Summary of In Vitro Quantitative Data for Tug-891

Cell Line	Species	Assay Endpoint	Tug-891 Potency (pEC₅₀)	Efficacy	Reference
Flp-In T-REx 293	Human	Ca²⁺ Mobilization	7.52 ± 0.08	-	[2]
Flp-In T-REx 293	Human	β-Arrestin-2 Recruitment	7.37 ± 0.04	-	[2]
Flp-In T-REx 293	Human	ERK 1/2 Phosphorylation	6.51 ± 0.06	-	[2]
3T3-L1 Adipocytes	Mouse	[³H]Deoxyglucose Uptake	5.86 ± 0.29	Stimulated uptake significantly (P < 0.001) at 10 µM	[2][9]
STC-1 Cells	Mouse	GLP-1 Secretion	-	Robust increase at 30 µM	[7]
RAW264.7 Macrophages	Mouse	TNFα Secretion Inhibition	5.86 ± 0.29	30% ± 6% inhibition	[10]

In Vivo Impact on Glucose Homeostasis and Metabolic Health

Animal studies have demonstrated the therapeutic potential of Tug-891 in improving metabolic parameters.

Effects on Body Weight and Fat Mass

In C57Bl/6J mice, daily administration of Tug-891 has been shown to reduce total body weight and, most notably, fat mass.[11][12] One study reported a significant 73% reduction in fat mass after 2.5 weeks of treatment.[12] These effects are linked to the activation of brown adipose tissue (BAT), which increases energy expenditure through fat oxidation and mitochondrial respiration.[4][11][12]

Improvement of Glucose Tolerance

While Tug-891 enhances GLP-1 secretion and glucose uptake in vitro, its direct impact on oral glucose tolerance tests (OGTT) in vivo has shown some variability. One study indicated that a selective GPR120 agonist like Tug-891 did not significantly improve glucose homeostasis in an OGTT, whereas a dual GPR120/GPR40 agonist did.[8] However, other evidence suggests Tug-891 can enhance insulin sensitivity.[13]

Table 2: Summary of In Vivo Study Outcomes for Tug-891

Animal Model	Treatment Protocol	Key Metabolic Outcomes	Reference
C57Bl/6J Mice	Daily IP injection for 2.5 weeks	- Reduced total body weight.- 73% reduction in fat mass.- Increased fat oxidation.	[12]
C57Bl/6J Mice	Not specified	- Acutely increases fat oxidation.- Reduces body weight and fat mass.	[11]
ICR Mice	Acute administration	- Did not significantly improve glucose clearance during OGTT.	[8]

Key Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are summarized protocols for key assays used to evaluate Tug-891.

Protocol: Adipocyte Glucose Uptake Assay (3T3-L1 Cells)

This protocol is adapted from studies measuring the effect of Tug-891 on glucose uptake in differentiated 3T3-L1 adipocytes.[2][9]

• Cell Culture: Differentiate 3T3-L1 preadipocytes into mature adipocytes using a standard cocktail of insulin, dexamethasone, and IBMX.

• Serum Starvation: Prior to the assay, starve mature adipocytes in serum-free DMEM for 2-3 hours.

• Pre-incubation: Wash cells with Krebs-Ringer-HEPES (KRH) buffer and incubate with Tug-891 (e.g., 10 µM), a vehicle control, or a positive control like insulin (e.g., 1 µM) for 30 minutes at 37°C.

• Glucose Uptake: Initiate glucose uptake by adding KRH buffer containing 2-deoxy-D-[³H]glucose ([³H]DOG) and continue incubation for 5-10 minutes.

• Termination: Stop the uptake by washing the cells rapidly with ice-cold PBS.

• Lysis and Scintillation: Lyse the cells with a lysis buffer (e.g., 0.1% SDS). Transfer the lysate to a scintillation vial, add scintillation fluid, and measure radioactivity using a liquid scintillation counter.

• Data Analysis: Normalize the counts to the protein content of each well and express results as a fold change over the vehicle control.

Protocol: In Vivo Oral Glucose Tolerance Test (OGTT)

This is a generalized workflow for assessing the effect of a compound on glucose homeostasis in mice.[8]

• Animal Acclimatization: Acclimatize male ICR or C57Bl/6J mice for at least one week.

• Fasting: Fast the mice overnight (e.g., 12-16 hours) with free access to water.

• Baseline Blood Sample: Obtain a baseline blood glucose reading (t=0) from the tail vein using a glucometer.

• Compound Administration: Administer Tug-891 or vehicle control via oral gavage or intraperitoneal (IP) injection.

• Glucose Challenge: After a set period (e.g., 30-60 minutes post-compound administration), administer a bolus of D-glucose (e.g., 2 g/kg body weight) via oral gavage.

• Blood Glucose Monitoring: Measure blood glucose levels at specific time points after the glucose challenge (e.g., 15, 30, 60, 90, and 120 minutes).

• Data Analysis: Plot the mean blood glucose concentration versus time for each group. Calculate the area under the curve (AUC) to quantify total glucose excursion.

Generalized workflow for in vivo evaluation of Tug-891.

Challenges and Future Perspectives

While Tug-891 is a valuable research tool, several challenges must be considered for therapeutic development. One significant issue is species-dependent selectivity; Tug-891 shows limited selectivity over the mouse FFA1 receptor, which can complicate the interpretation of in vivo studies in this species.[2][3][5] Furthermore, like many GPCRs, FFA4 undergoes rapid ligand-induced internalization and desensitization, which could potentially limit the duration of its therapeutic effect in a clinical setting.[2][5]

Despite these challenges, the activation of FFA4/GPR120 by agonists like Tug-891 remains a highly promising strategy. Its multifaceted action—enhancing incretin secretion, improving glucose uptake, and activating thermogenic brown fat—positions it as an attractive target for combating obesity and type 2 diabetes. Future research will likely focus on developing agonists with improved pharmacokinetic profiles and a better understanding of how to mitigate receptor desensitization to achieve sustained therapeutic benefit.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. The Pharmacology of TUG-891, a Potent and Selective Agonist of the Free Fatty Acid Receptor 4 (FFA4/GPR120), Demonstrates Both Potential Opportunity and Possible Challenges to Therapeutic Agonism - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The pharmacology of TUG-891, a potent and selective agonist of the free fatty acid receptor 4 (FFA4/GPR120), demonstrates both potential opportunity and possible challenges to therapeutic agonism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. The GPR120 Agonist TUG-891 Inhibits the Motility and Phagocytosis of Mouse Alveolar Macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. A new synthetic dual agonist of GPR120/GPR40 induces GLP-1 secretion and improves glucose homeostasis in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. The GPR120 agonist TUG-891 promotes metabolic health by stimulating mitochondrial respiration in brown fat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. The GPR120 agonist TUG‐891 promotes metabolic health by stimulating mitochondrial respiration in brown fat | EMBO Molecular Medicine [link.springer.com]
• 13. researchgate.net [researchgate.net]

The Role of TUG-891 in Regulating Gastric Peptide Release: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the synthetic agonist TUG-891 and its pivotal role in the regulation of gastric peptide release. TUG-891 is a potent and selective agonist for the free fatty acid receptor 4 (FFA4), also known as G protein-coupled receptor 120 (GPR120). [1][2]Activation of this receptor by TUG-891 has been demonstrated to stimulate the secretion of key gastric peptides, most notably glucagon-like peptide-1 (GLP-1), from enteroendocrine cells, highlighting its therapeutic potential for metabolic diseases such as type 2 diabetes and obesity. [1][3]

Core Mechanism of Action

TUG-891 mimics the action of endogenous long-chain fatty acids (LCFAs) by binding to and activating FFA4. [1]This activation initiates a cascade of intracellular signaling events, primarily through the Gαq/11 protein subunit. [1][4]The subsequent signaling pathway involves the activation of phospholipase C (PLC), leading to an increase in intracellular calcium levels ([Ca2+]i) and the phosphorylation of extracellular signal-regulated kinase (ERK). [1][4]These signaling events are crucial for the downstream effects of TUG-891, including the modulation of gastric peptide release.

Quantitative Analysis of TUG-891 Activity

The potency and efficacy of TUG-891 in activating FFA4 and stimulating gastric peptide release have been quantified in various in vitro studies. The following tables summarize the key quantitative data.

Table 1: Potency of TUG-891 at Human FFA4

Assay End Point	pEC50 / pIC50 (M)
Ca2+ Mobilization	7.6 ± 0.1
β-arrestin-2 Recruitment	7.8 ± 0.1
ERK Phosphorylation	6.5 ± 0.1

Data represents the negative logarithm of the molar concentration of TUG-891 that produces 50% of the maximum possible effect (pEC50) or inhibition (pIC50). Data sourced from studies on human FFA4 expressed in recombinant cell lines. [1] Table 2: TUG-891-Induced GLP-1 Secretion in Murine Enteroendocrine Cell Lines

Cell Line	TUG-891 Concentration (µM)	Fold Increase in GLP-1 Secretion (vs. Vehicle)
STC-1	30	~3.5
GLUTag	30	~2.5

Data represents the fold increase in GLP-1 secretion upon treatment with TUG-891 compared to a vehicle control. [5]

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the key signaling pathways activated by TUG-891 and a typical experimental workflow for assessing its effect on GLP-1 release.

Caption: TUG-891 signaling pathway for gastric peptide release.

Caption: Experimental workflow for GLP-1 secretion assay.

Detailed Experimental Protocols

In Vitro GLP-1 Secretion Assay

Objective: To quantify the effect of TUG-891 on the secretion of GLP-1 from enteroendocrine cells.

Materials:

• Murine enteroendocrine cell lines (STC-1 or GLUTag).

• Cell culture medium (e.g., DMEM) supplemented with fetal bovine serum (FBS) and antibiotics.

• TUG-891.

• Vehicle control (e.g., DMSO).

• Assay buffer (e.g., KRB buffer).

• GLP-1 ELISA kit.

Procedure:

• Cell Culture: STC-1 or GLUTag cells are cultured in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified atmosphere of 5% CO2.

• Seeding: Cells are seeded into 24-well plates and grown to approximately 80-90% confluency.

• Starvation: Prior to the experiment, cells are washed with phosphate-buffered saline (PBS) and then serum-starved in DMEM for 2 hours.

• Treatment: The starvation medium is replaced with assay buffer containing either TUG-891 at the desired concentration (e.g., 30 µM) or a vehicle control.

• Incubation: The cells are incubated for 2 hours at 37°C.

• Supernatant Collection: After incubation, the supernatant is collected and centrifuged to remove any cellular debris.

• GLP-1 Measurement: The concentration of GLP-1 in the supernatant is quantified using a commercially available GLP-1 ELISA kit, following the manufacturer's instructions.

• Data Analysis: The amount of GLP-1 secreted is normalized to the total protein content of the cells in each well. The results are typically expressed as a fold change relative to the vehicle control.

Intracellular Calcium Mobilization Assay

Objective: To measure the TUG-891-induced increase in intracellular calcium concentration.

Materials:

• HEK293 cells stably expressing human FFA4.

• Fluorescent calcium indicator dye (e.g., Fura-2 AM or Fluo-4 AM).

• TUG-891.

• Assay buffer (e.g., HBSS).

Procedure:

• Cell Culture and Plating: HEK293-hFFA4 cells are cultured and seeded into black-walled, clear-bottom 96-well plates.

• Dye Loading: Cells are loaded with a calcium-sensitive fluorescent dye (e.g., 2 µM Fura-2 AM) in assay buffer for 1 hour at 37°C.

• Washing: After loading, the cells are washed with assay buffer to remove excess dye.

• Baseline Measurement: The baseline fluorescence is measured using a fluorescence plate reader.

• Compound Addition: TUG-891 is added to the wells at various concentrations.

• Fluorescence Measurement: The change in fluorescence, indicative of a change in intracellular calcium concentration, is measured immediately after the addition of TUG-891 and monitored over time.

• Data Analysis: The increase in fluorescence is calculated relative to the baseline. Dose-response curves are generated to determine the pEC50 value.

Conclusion and Future Directions

TUG-891 has emerged as a valuable pharmacological tool for elucidating the physiological roles of FFA4. Its ability to potently and selectively activate this receptor and stimulate the release of important gastric peptides like GLP-1 underscores the therapeutic potential of targeting FFA4 for the treatment of metabolic disorders. [1][3]Future research should focus on the in vivo efficacy and safety of TUG-891 and other FFA4 agonists, as well as exploring the full spectrum of gastric peptides regulated by this pathway. The detailed protocols and data presented in this guide provide a solid foundation for researchers and drug development professionals to advance our understanding of FFA4 signaling and its therapeutic applications.

References

• 1. The Pharmacology of TUG-891, a Potent and Selective Agonist of the Free Fatty Acid Receptor 4 (FFA4/GPR120), Demonstrates Both Potential Opportunity and Possible Challenges to Therapeutic Agonism - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. researchgate.net [researchgate.net]
• 4. The GPR120 Agonist TUG-891 Inhibits the Motility and Phagocytosis of Mouse Alveolar Macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

The Structure-Activity Relationship of Tug-891: A Technical Guide for Researchers

An In-depth Analysis of a Potent and Selective FFA4 Agonist for Drug Discovery Professionals

Tug-891, with the chemical name 3-(4-((4-fluoro-4′-methyl-[1,1′-biphenyl]-2-yl)methoxy)phenyl)propanoic acid, has emerged as a pivotal pharmacological tool for investigating the physiological roles of the Free Fatty Acid Receptor 4 (FFA4), previously known as GPR120.[1][2] This potent and selective agonist has been instrumental in elucidating the therapeutic potential of targeting FFA4 in metabolic and inflammatory diseases.[3][4] This technical guide provides a comprehensive overview of the structure-activity relationship (SAR) of Tug-891, its mechanism of action, and detailed experimental protocols for its characterization, aimed at researchers, scientists, and drug development professionals.

Core Structure and Pharmacological Profile

Tug-891 is a synthetic agonist of FFA4, a G protein-coupled receptor (GPCR) activated by long-chain fatty acids.[3] It exhibits high potency for both human and mouse FFA4, with reported pEC50 values of 7.36 and 7.77, respectively. A key feature of Tug-891 is its selectivity for FFA4 over other free fatty acid receptors, notably FFA1 (GPR40), for which it has a pEC50 of 4.19. It shows no significant activity at FFA2 (GPR43) or FFA3 (GPR41). The molecular structure of Tug-891 is characterized by a phenylpropanoic acid moiety linked to a biphenyl (B1667301) system via a methoxy (B1213986) bridge.[1][5]

Structure-Activity Relationship (SAR) of Tug-891 Analogs

The exploration of Tug-891's SAR has provided critical insights into the chemical features essential for potent and selective FFA4 agonism. These studies have primarily focused on modifications of the biphenyl core, the phenylpropanoic acid tail, and the linking methoxy group.

A key study combined molecular modeling, mutagenesis, and SAR to define the orthosteric binding site of FFA4 and the interactions of Tug-891.[1] This research highlighted the importance of specific substituents on the biphenyl scaffold for potency and selectivity. For instance, the analog TUG-670, which lacks the 4'-methyl and 4-fluoro substituents of Tug-891, exhibits reduced potency, underscoring the critical contribution of these groups to the high affinity of Tug-891.[1]

Recent cryogenic electron microscopy (cryo-EM) studies of Tug-891 bound to the FFA4-Gq complex have provided a high-resolution view of the ligand-receptor interactions, further informing our understanding of the SAR.[6] These structural insights are invaluable for the rational design of novel FFA4 agonists with improved pharmacological properties.

Table 1: Quantitative Structure-Activity Relationship Data for Tug-891 and Related Compounds

Compound	Target	Assay	pEC50/EC50	Reference(s)
Tug-891	human FFA4	β-arrestin-2 recruitment	7.36
mouse FFA4	β-arrestin-2 recruitment	7.77
human FFA1	β-arrestin-2 recruitment	4.19
human FFA4	Ca2+ mobilization	~7.4	[5]
TUG-670	human FFA4	β-arrestin-2 recruitment	< 5	[1]
GW9508	human FFA4	Ca2+ mobilization	~6.7	[5]
human FFA1	-	High Affinity	[5]
α-Linolenic acid (aLA)	human FFA4	Ca2+ mobilization	~5.7	[5]
NCG21	human FFA4	Ca2+ mobilization	~5.7	[5]

Mechanism of Action and Signaling Pathways

Tug-891 activates FFA4, leading to the engagement of multiple intracellular signaling cascades. The primary pathway involves the coupling of FFA4 to Gαq/11 G-proteins.[4][5] This activation stimulates phospholipase C (PLC), which in turn catalyzes the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) into diacylglycerol (DAG) and inositol (B14025) 1,4,5-trisphosphate (IP3). IP3 then triggers the release of intracellular calcium (Ca2+), a hallmark of FFA4 activation that can be readily measured in cellular assays.[5]

In addition to G protein-dependent signaling, Tug-891 also promotes the recruitment of β-arrestin-1 and β-arrestin-2 to the activated receptor.[2][5] This interaction is involved in receptor desensitization, internalization, and can also initiate G protein-independent signaling events.[5] Furthermore, Tug-891 has been shown to induce the phosphorylation of extracellular signal-regulated kinase (ERK), a downstream effector of both G protein and β-arrestin pathways.[5][7]

Figure 1. Signaling cascade initiated by Tug-891 binding to the FFA4 receptor.

Experimental Protocols

Accurate characterization of Tug-891 and its analogs requires robust and reproducible experimental assays. Below are detailed methodologies for the key experiments cited in the literature.

Calcium Mobilization Assay

This assay measures the increase in intracellular calcium concentration following FFA4 activation.

Materials:

• Cells stably expressing the target FFA4 receptor (e.g., HEK293 or CHO cells)

• Black, clear-bottom 96-well or 384-well microplates

• Calcium indicator dye (e.g., Fluo-4 AM or Fura-2 AM)

• Pluronic F-127

• Assay buffer (e.g., Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES)

• Fluorescence microplate reader with automated liquid handling capabilities

Procedure:

• Cell Plating: Seed the FFA4-expressing cells into the microplates at a predetermined density and incubate overnight to allow for cell attachment.

• Dye Loading: Prepare a loading buffer containing the calcium indicator dye and Pluronic F-127 in the assay buffer. Remove the cell culture medium and add the dye loading buffer to each well. Incubate for 1 hour at 37°C.

• Compound Preparation: Prepare serial dilutions of Tug-891 or its analogs in the assay buffer in a separate compound plate.

• Measurement: Place both the cell and compound plates into the fluorescence microplate reader. Program the instrument to add the compounds from the compound plate to the cell plate and immediately begin kinetic fluorescence readings (e.g., excitation at 490 nm and emission at 525 nm for Fluo-4).

• Data Analysis: The increase in fluorescence intensity corresponds to the increase in intracellular calcium. Plot the peak fluorescence response against the agonist concentration to generate a dose-response curve and determine the EC50 value.

Figure 2. Workflow for the calcium mobilization assay.

β-Arrestin Recruitment Assay

This assay quantifies the interaction between the activated FFA4 receptor and β-arrestin. Commercially available assays, such as the PathHunter® β-arrestin assay, are commonly used.

Materials:

• Cells co-expressing FFA4 and a β-arrestin fusion protein (part of a complementation system)

• Assay-specific detection reagents

• White, opaque microplates

• Luminescence plate reader

Procedure:

• Cell Plating: Seed the engineered cells into the microplates.

• Compound Addition: Add serial dilutions of Tug-891 or its analogs to the wells and incubate for a specified period (e.g., 90 minutes) at 37°C.

• Detection: Add the detection reagents according to the manufacturer's protocol and incubate at room temperature to allow for signal development.

• Measurement: Read the luminescent signal using a plate reader.

• Data Analysis: The luminescent signal is proportional to the extent of β-arrestin recruitment. Plot the signal against the agonist concentration to determine the EC50 value.

ERK Phosphorylation Assay

This assay measures the level of phosphorylated ERK (p-ERK) as a downstream readout of FFA4 activation.

Materials:

• FFA4-expressing cells

• Cell lysis buffer

• Primary antibodies against phospho-ERK and total ERK

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Western blotting equipment

Procedure:

• Cell Treatment: Plate cells and serum-starve them prior to the experiment. Treat the cells with different concentrations of Tug-891 or its analogs for a specific time (e.g., 5-10 minutes).

• Cell Lysis: Lyse the cells and collect the protein extracts.

• Western Blotting: Separate the proteins by SDS-PAGE and transfer them to a membrane.

• Immunodetection: Probe the membrane with the primary antibody against phospho-ERK, followed by the HRP-conjugated secondary antibody. Detect the signal using a chemiluminescent substrate.

• Normalization: Strip the membrane and re-probe with an antibody against total ERK for normalization.

• Data Analysis: Quantify the band intensities and plot the ratio of phospho-ERK to total ERK against the agonist concentration to generate a dose-response curve.

Figure 3. Workflow for the ERK phosphorylation assay via Western blot.

Conclusion

Tug-891 is a well-characterized and indispensable tool for the study of FFA4. A thorough understanding of its structure-activity relationship, mechanism of action, and the experimental protocols for its evaluation is crucial for researchers in the field of metabolic and inflammatory drug discovery. The insights gained from Tug-891 and its analogs continue to drive the development of novel therapeutic agents targeting the Free Fatty Acid Receptor 4.

References

• 1. The Molecular Basis of Ligand Interaction at Free Fatty Acid Receptor 4 (FFA4/GPR120) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The pharmacology of TUG-891, a potent and selective agonist of the free fatty acid receptor 4 (FFA4/GPR120), demonstrates both potential opportunity and possible challenges to therapeutic agonism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Pharmacological Tool Compounds for the Free Fatty Acid Receptor 4 (FFA4/GPR120) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. FFA4/GPR120: Pharmacology and Therapeutic Opportunities - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The Pharmacology of TUG-891, a Potent and Selective Agonist of the Free Fatty Acid Receptor 4 (FFA4/GPR120), Demonstrates Both Potential Opportunity and Possible Challenges to Therapeutic Agonism - PMC [pmc.ncbi.nlm.nih.gov]
• 6. rcsb.org [rcsb.org]
• 7. researchgate.net [researchgate.net]

The GPR120 Agonist Tug-891: A Potent Inducer of Brown Adipose Tissue Thermogenesis

An In-depth Technical Guide for Researchers and Drug Development Professionals

This technical guide provides a comprehensive overview of the effects of the selective GPR120 agonist, Tug-891, on brown adipose tissue (BAT) thermogenesis. The information presented is compiled from key research findings, offering a detailed examination of the compound's mechanism of action, supported by quantitative data from in vivo and in vitro studies, and detailed experimental protocols.

Core Concepts: Tug-891 and Brown Adipose Tissue

Tug-891 is a potent and selective synthetic agonist for G protein-coupled receptor 120 (GPR120), also known as Free Fatty Acid Receptor 4 (FFAR4).[1] GPR120 is highly expressed in brown adipose tissue, a specialized fat depot responsible for non-shivering thermogenesis, a process of heat production critical for maintaining body temperature and energy expenditure.[1][2] Activation of BAT thermogenesis is a promising therapeutic strategy for combating obesity and related metabolic disorders.[2][3][4][5] This document details the dual mechanism through which Tug-891 activates BAT, involving both GPR120-dependent and -independent signaling pathways.[2][3][4][5]

Quantitative Data Summary

The following tables summarize the key quantitative findings from studies investigating the effects of Tug-891 on metabolic parameters in mice and on the function of brown adipocytes in vitro.

Table 1: In Vivo Effects of Tug-891 in Mice

Parameter	Vehicle Control	Tug-891 Treatment	Percentage Change
Body Weight	Increase	Decrease	Significant Reduction
Fat Mass	Stable	Decrease	Significant Reduction
Lean Mass	Stable	Stable	No Significant Change
Food Intake	Baseline	Decrease	Moderate Reduction
Respiratory Exchange Ratio (RER)	Baseline	Decrease	Shift towards Fat Oxidation
Fat Oxidation	Baseline	Increase	Significantly Increased
Glucose Oxidation	Baseline	Decrease	Significantly Decreased
BAT Lipid Content	Baseline	-28%	Reduction in Lipid Droplets
iBAT Organ Weight	Baseline	-31%	Reduction
gWAT Organ Weight	Baseline	-44%	Reduction
[³H]oleate Uptake in iBAT	Baseline	Increased	Markedly Increased
[¹⁴C]deoxyglucose Uptake in iBAT	Baseline	Increased	Markedly Increased

Data extracted from Schilperoort et al., 2018.[5]

Table 2: In Vitro Effects of Tug-891 on Brown Adipocytes

Parameter	Condition	Result
Oxygen Consumption Rate (OCR)	Tug-891 (10 µM)	>2-fold increase
OCR with GPR120 Antagonist (AH7614)	Tug-891 + AH7614	Reduced but not abolished increase
Intracellular Calcium ([Ca²⁺]i)	Tug-891	Increased
Mitochondrial Membrane Potential	Tug-891	Depolarization
Mitochondrial Morphology	Tug-891	Increased Fission
OCR in isolated WT mitochondria	Tug-891 (≥ 10 µM)	Increased
OCR in isolated UCP1 KO mitochondria	Tug-891 (≥ 90 µM)	Smaller Increase

Data extracted from Schilperoort et al., 2018.[2]

Signaling Pathways and Mechanisms of Action

Tug-891 stimulates brown adipose tissue thermogenesis through two distinct signaling pathways: a GPR120-dependent pathway and a GPR120-independent pathway.

GPR120-Dependent Signaling Pathway

Activation of GPR120 by Tug-891 on the surface of brown adipocytes initiates a signaling cascade that leads to the release of intracellular calcium.[2][3][4] This increase in cytosolic calcium is a key event that triggers mitochondrial depolarization and fission, processes that are associated with increased metabolic activity and thermogenesis.[2][3]

Caption: GPR120-Dependent Pathway of Tug-891.

GPR120-Independent Signaling Pathway

Interestingly, Tug-891 can also activate brown adipocyte thermogenesis independently of its receptor, GPR120.[2][3] This is achieved through the direct activation of Uncoupling Protein 1 (UCP1), a key protein in the inner mitochondrial membrane responsible for uncoupling substrate oxidation from ATP synthesis, thereby generating heat.[2][3] Tug-891 appears to relieve the natural inhibition of UCP1 by purine (B94841) nucleotides like GDP.[2]

Caption: GPR120-Independent Pathway of Tug-891.

Experimental Protocols

The following are detailed methodologies for key experiments cited in the research on Tug-891 and brown adipose tissue thermogenesis.

Animal Studies

• Animals: Male C57Bl/6J mice were used for in vivo experiments.

• Tug-891 Administration: Mice were treated daily with intraperitoneal injections of Tug-891 (35 mg/kg body weight) or vehicle for 2.5 weeks.

• Metabolic Cages: Mice were housed in fully automated metabolic cages to measure respiratory exchange ratio (RER), glucose oxidation, and fat oxidation.

• Nutrient Uptake Studies: To determine fatty acid and glucose uptake, mice were intravenously injected with [³H]TO-labeled lipoprotein-like emulsion particles and [¹⁴C]deoxyglucose. Tissues were collected after 15 minutes for analysis.

• Histology: Brown and white adipose tissues were fixed, sectioned, and stained with hematoxylin (B73222) and eosin (B541160) to visualize lipid droplet content and adipocyte size.

In Vitro Brown Adipocyte Studies

• Cell Culture: Immortalized brown adipocytes were cultured and differentiated.

• Oxygen Consumption Rate (OCR) Measurement: OCR was measured using a Seahorse XF24 analyzer. Basal OCR was measured for 15 minutes, followed by treatment with Tug-891 (10 µM) or vehicle, with OCR measured for another 30 minutes. For inhibition studies, cells were pretreated with the GPR120 antagonist AH7614 (100 µM) for 30 minutes.

• Mitochondrial Respiration: Oxygen consumption in isolated BAT mitochondria was measured in a chamber with a medium containing substrates like pyruvate (B1213749) and malate. The effects of GDP and varying concentrations of Tug-891 were assessed.

• Calcium Imaging: Intracellular calcium levels in brown adipocytes were monitored using fluorescent calcium indicators following stimulation with Tug-891.

• Mitochondrial Imaging: Mitochondrial morphology and membrane potential were visualized using fluorescent microscopy in live brown adipocytes treated with Tug-891.

References

• 1. researchgate.net [researchgate.net]
• 2. The GPR120 agonist TUG‐891 promotes metabolic health by stimulating mitochondrial respiration in brown fat | EMBO Molecular Medicine [link.springer.com]
• 3. The GPR120 agonist TUG‐891 promotes metabolic health by stimulating mitochondrial respiration in brown fat - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The GPR120 agonist TUG-891 promotes metabolic health by stimulating mitochondrial respiration in brown fat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for In Vitro Studies of Tug-891

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tug-891 is a potent and selective synthetic agonist for the Free Fatty Acid Receptor 4 (FFA4), formerly known as GPR120.[1][2] FFA4 is a G protein-coupled receptor (GPCR) that is activated by long-chain free fatty acids and has emerged as a promising therapeutic target for metabolic diseases such as type 2 diabetes and obesity, as well as inflammatory conditions.[1][2] Tug-891 mimics many of the beneficial effects of endogenous FFA4 activation, including stimulating glucagon-like peptide-1 (GLP-1) secretion, enhancing glucose uptake, and inhibiting pro-inflammatory responses.[1][3] These application notes provide detailed protocols for key in vitro experiments to characterize the activity of Tug-891, including calcium mobilization, β-arrestin recruitment, and ERK1/2 phosphorylation assays.

Data Presentation

The following table summarizes the quantitative data for Tug-891's in vitro activity from various functional assays. These values are essential for comparing the potency and efficacy of Tug-891 across different signaling pathways.

Assay	Cell Line	Agonist	pEC50 / pIC50	Reference
Calcium Mobilization	hFFA4 Flp-In T-REx 293	Tug-891	7.36	[4]
β-Arrestin-2 Recruitment	hFFA4 HEK293T	Tug-891	7.77	[4]
ERK1/2 Phosphorylation	hFFA4 Flp-In T-REx 293	Tug-891	6.2	[5]
TNF-α Secretion Inhibition	RAW264.7 Macrophages	Tug-891	5.86
Glucose Uptake	3T3-L1 Adipocytes	Tug-891	5.86	[5]

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the signaling pathways activated by Tug-891 and the general workflows for the described experimental protocols.

References

• 1. The Pharmacology of TUG-891, a Potent and Selective Agonist of the Free Fatty Acid Receptor 4 (FFA4/GPR120), Demonstrates Both Potential Opportunity and Possible Challenges to Therapeutic Agonism - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Characterizing pharmacological ligands to study the long-chain fatty acid receptors GPR40/FFA1 and GPR120/FFA4 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. cosmobio.co.jp [cosmobio.co.jp]
• 5. Measuring agonist-induced ERK MAP kinase phosphorylation for G-protein-coupled receptors - PMC [pmc.ncbi.nlm.nih.gov]

Tug-891: Application Notes and Protocols for Cell Culture Experiments

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tug-891 is a potent and selective synthetic agonist for the Free Fatty Acid Receptor 4 (FFA4), formerly known as G-protein coupled receptor 120 (GPR120).[1][2][3] As a key regulator of various physiological processes, FFA4 has emerged as a promising therapeutic target for metabolic diseases such as type 2 diabetes and obesity, as well as inflammatory conditions.[2][4] Tug-891 mimics the effects of endogenous long-chain fatty acids (LCFAs) by activating FFA4, thereby initiating a cascade of intracellular signaling events.[2][5] These application notes provide detailed protocols for the preparation and use of Tug-891 in cell culture experiments, along with a summary of its signaling pathways and reported cellular effects.

Mechanism of Action

Tug-891 activates FFA4, a G-protein coupled receptor (GPCR), primarily through the Gαq/11 signaling pathway.[3][6] This activation leads to the stimulation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca2+) from the endoplasmic reticulum, while DAG activates protein kinase C (PKC).[6] Downstream effects of Tug-891-mediated FFA4 activation include the phosphorylation of extracellular signal-regulated kinase (ERK), recruitment of β-arrestin-1 and β-arrestin-2, and receptor internalization.[2][5]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. The pharmacology of TUG-891, a potent and selective agonist of the free fatty acid receptor 4 (FFA4/GPR120), demonstrates both potential opportunity and possible challenges to therapeutic agonism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Free-fatty acid receptor-4 (GPR120): cellular and molecular function and its role in metabolic disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The GPR120 agonist TUG-891 promotes metabolic health by stimulating mitochondrial respiration in brown fat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The Pharmacology of TUG-891, a Potent and Selective Agonist of the Free Fatty Acid Receptor 4 (FFA4/GPR120), Demonstrates Both Potential Opportunity and Possible Challenges to Therapeutic Agonism - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The GPR120 Agonist TUG-891 Inhibits the Motility and Phagocytosis of Mouse Alveolar Macrophages - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Tug-891 in In Vivo Mouse Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the dosage and administration of Tug-891 for in vivo mouse studies, based on currently available scientific literature. The protocols and data presented herein are intended to serve as a guide for researchers designing and conducting experiments with this potent and selective GPR120/FFAR4 agonist.

Summary of Tug-891 In Vivo Administration in Mice

Tug-891 has been successfully administered in mice via several routes, including subcutaneous injection, oral administration in drinking water, and direct lingual application. The choice of administration route and dosage depends on the specific research question and experimental model.

Quantitative Data Summary

The following table summarizes the dosages and administration routes of Tug-891 used in various mouse studies.

Mouse Model	Dosage	Administration Route	Frequency & Duration	Study Focus
apoE-knockout	20 mg/kg	Subcutaneous	3 times/week for 4 months	Atherosclerosis[1][2]
C57Bl/6J	35 mg/kg	Subcutaneous	Daily for 2.5 weeks	Energy Metabolism[3]
C57Bl/6J	20 mg/kg	Not specified	For 2 weeks	Sleep Fragmentation
Anesthetized Mice	100 µM solution	Lingual Application	Single dose	Gustatory Sensing & Gut Axis[4][5]
C57Bl/6J	100 µM in drinking water	Oral	Ad libitum	Fat Preference

Experimental Protocols

Subcutaneous Administration Protocol

Subcutaneous injection is a common method for systemic delivery of Tug-891 in mice.

Materials:

• Tug-891

• Sterile vehicle (e.g., 0.5% carboxymethylcellulose [CMC] in sterile saline)

• Sterile syringes (1 mL) and needles (27-30 gauge)

• Animal scale

• 70% ethanol

Procedure:

• Preparation of Tug-891 Formulation:

  • Accurately weigh the required amount of Tug-891.

  • Prepare the vehicle solution (e.g., 0.5% CMC in sterile saline).

  • Suspend Tug-891 in the vehicle to the desired final concentration. Sonication may be required to achieve a uniform suspension. Prepare fresh on the day of injection.

• Animal Preparation:

  • Weigh the mouse to determine the correct injection volume.

  • Gently restrain the mouse. The scruff of the neck is a common and effective method.

• Injection:

  • Wipe the injection site (typically the dorsal midline, between the shoulder blades) with 70% ethanol.

  • Lift the skin to create a "tent."

  • Insert the needle at the base of the tented skin, parallel to the spine.

  • Gently pull back the plunger to ensure the needle is not in a blood vessel (no blood should enter the syringe).

  • Inject the Tug-891 suspension slowly.

  • Withdraw the needle and gently apply pressure to the injection site with a sterile gauze pad for a few seconds.

• Post-injection Monitoring:

  • Return the mouse to its cage and monitor for any adverse reactions.

Oral Administration in Drinking Water Protocol

This method is suitable for chronic studies where continuous exposure to Tug-891 is desired.

Materials:

• Tug-891

• Drinking water

• 0.3% Xanthan gum (optional, to aid in suspension)

• Water bottles

• Stir plate and stir bar

Procedure:

• Preparation of Tug-891 Drinking Water:

  • Calculate the total volume of drinking water needed for the study period.

  • To prepare a 100 µM solution, dissolve the appropriate amount of Tug-891 in the drinking water.

  • If using xanthan gum to create a more stable suspension, first prepare a 0.3% xanthan gum solution in water and then add Tug-891.

  • Stir the solution thoroughly until the Tug-891 is fully dissolved or evenly suspended.

• Administration:

  • Fill the water bottles with the prepared Tug-891 solution.

  • Provide the bottles to the mice as their sole source of drinking water.

  • Measure water consumption regularly to monitor the daily dose of Tug-891 ingested by the animals.

  • Prepare fresh Tug-891 drinking water solution regularly (e.g., every 2-3 days) to ensure stability and potency.

Lingual Application Protocol

This specialized technique is used to study the direct effects of Tug-891 on taste perception and the tongue-brain-gut axis.

Materials:

• Tug-891

• 0.1% Dimethyl sulfoxide (B87167) (DMSO) in sterile water (vehicle)

• Anesthetic (e.g., isoflurane)

• Small paintbrush or micropipette

Procedure:

• Preparation of Tug-891 Solution:

  • Dissolve Tug-891 in 0.1% DMSO to the desired final concentration (e.g., 100 µM).

• Animal Anesthesia:

  • Anesthetize the mouse using a standard, approved protocol.

• Application:

  • Gently extend the mouse's tongue.

  • Using a fine paintbrush or a micropipette, carefully apply a small volume (e.g., 10-20 µL) of the Tug-891 solution onto the dorsal surface of the tongue, ensuring coverage of the taste papillae.

• Experimental Measurement:

  • Proceed with the planned experimental measurements, such as monitoring physiological responses or collecting samples.

Signaling Pathway and Experimental Workflow Diagrams

Tug-891 Signaling Pathway via GPR120/FFAR4

Tug-891 activates GPR120, initiating downstream signaling cascades.

Experimental Workflow for In Vivo Mouse Study

References

• 1. Treatment with TUG891, a free fatty acid receptor 4 agonist, restores adipose tissue metabolic dysfunction following chronic sleep fragmentation in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Novel GPR120 agonist TUG891 modulates fat taste perception and preference and activates tongue-brain-gut axis in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for Calcium Mobilization Assay Using Tug-891

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing Tug-891, a potent and selective agonist for the free fatty acid receptor 4 (FFA4), in calcium mobilization assays. This document includes detailed protocols, data presentation tables, and diagrams to facilitate the successful implementation and interpretation of these experiments.

Introduction

Tug-891 is a synthetic agonist of the free fatty acid receptor 4 (FFA4), also known as GPR120.[1][2][3] FFA4 is a G-protein coupled receptor (GPCR) that is activated by medium and long-chain free fatty acids.[4][5][6] Upon activation, FFA4 primarily couples to the Gαq/11 subunit, initiating a signaling cascade that leads to the mobilization of intracellular calcium.[4][6][7][8] This makes calcium mobilization a reliable readout for assessing the activity of Tug-891 and screening for other FFA4 modulators. Tug-891 exhibits high selectivity for FFA4 over other free fatty acid receptors like FFA1, FFA2, and FFA3.[1][3]

Principle of the Assay

The calcium mobilization assay measures the transient increase in intracellular calcium concentration ([Ca²⁺]i) following the activation of FFA4 by Tug-891. This is typically achieved by pre-loading cells expressing FFA4 with a fluorescent calcium indicator dye. When Tug-891 binds to FFA4, it activates the Gαq/11 pathway, leading to the activation of phospholipase C (PLC).[8] PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP₂) into inositol (B14025) 1,4,5-trisphosphate (IP₃) and diacylglycerol (DAG). IP₃ binds to its receptors on the endoplasmic reticulum (ER), triggering the release of stored calcium into the cytoplasm.[8][9] The fluorescent dye binds to the increased intracellular calcium, resulting in a detectable change in fluorescence intensity, which is proportional to the extent of receptor activation.

Data Presentation

Table 1: Potency of Tug-891 in Calcium Mobilization Assays

Cell Line	Receptor	pEC₅₀	EC₅₀ (µM)	Reference
Flp-In T-REx 293	human FFA4	7.36	0.0436	[1][3][7]
-	mouse FFA4	7.77	0.0169	[1][3]

Table 2: Selectivity of Tug-891

Receptor	Assay Type	pEC₅₀ / pIC₅₀	Selectivity vs. hFFA4 (fold)	Reference
human FFA4	Ca²⁺ Mobilization	7.36 (pEC₅₀)	-	[3][7]
human FFA1	Ca²⁺ Mobilization	4.19 (pEC₅₀)	~1480	[3]
human FFA2	-	No activity	>1000	[3]
human FFA3	-	No activity	>1000	[3]
mouse FFA1	Ca²⁺ Mobilization	7.03 (pEC₅₀)	~0.2 (less selective)	[10]
RAW264.7 (mouse)	TNF-α Inhibition	5.86 (pIC₅₀)	-	[11]
3T3-L1 (mouse)	Glucose Uptake	5.86 (pEC₅₀)	-	[11]

Signaling Pathway and Experimental Workflow

FFA4 Signaling Pathway Activated by Tug-891

Caption: FFA4 signaling cascade initiated by Tug-891.

Experimental Workflow for Calcium Mobilization Assay

References

• 1. caymanchem.com [caymanchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. rndsystems.com [rndsystems.com]
• 4. Free-fatty acid receptor-4 (GPR120): cellular and molecular function and its role in metabolic disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Development of Free Fatty Acid Receptor 4 (FFA4/GPR120) Agonists in Health Science - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The role of free-fatty acid receptor-4 (FFA4) in human cancers and cancer cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The Pharmacology of TUG-891, a Potent and Selective Agonist of the Free Fatty Acid Receptor 4 (FFA4/GPR120), Demonstrates Both Potential Opportunity and Possible Challenges to Therapeutic Agonism - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The GPR120 Agonist TUG-891 Inhibits the Motility and Phagocytosis of Mouse Alveolar Macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Ca2+ Mobilization Assay - Creative Bioarray [dda.creative-bioarray.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

Application Notes and Protocols for β-Arrestin Recruitment Assay with Tug-891

For Researchers, Scientists, and Drug Development Professionals

Introduction

β-arrestins are crucial intracellular proteins that regulate G protein-coupled receptor (GPCR) signaling. Upon agonist binding to a GPCR, β-arrestins are recruited to the receptor, leading to signal desensitization and receptor internalization.[1] However, β-arrestin recruitment can also initiate G protein-independent signaling cascades, highlighting the complexity of GPCR pharmacology.[2] Assays that measure β-arrestin recruitment are therefore valuable tools in drug discovery for characterizing ligand-receptor interactions and identifying biased agonists.[3]

Tug-891 is a potent and selective synthetic agonist for the long-chain free fatty acid receptor 4 (FFA4), also known as GPR120.[3][4] It mimics the effects of endogenous ligands like α-linolenic acid by activating FFA4.[5] This activation stimulates various downstream signaling pathways, including Gq/11-mediated intracellular calcium mobilization and β-arrestin recruitment.[5][6][7] The ability of Tug-891 to induce robust β-arrestin recruitment makes it an excellent tool for studying FFA4 pharmacology and for use as a reference compound in β-arrestin recruitment assays.[5]

These application notes provide a summary of the signaling properties of Tug-891, detailed protocols for performing a β-arrestin recruitment assay using this agonist, and visual representations of the associated signaling pathway and experimental workflow.

Data Presentation: Quantitative Analysis of Tug-891 Activity

The following table summarizes the potency of Tug-891 in various in vitro assays, providing a quantitative basis for its use as a reference agonist for the human FFA4 receptor.

Assay Endpoint	Agonist	Receptor	pEC50	Reference
β-Arrestin-2 Recruitment	Tug-891	human FFA4	7.7	[5]
α-linolenic acid (aLA)	human FFA4	5.8	[5]
GW9508	human FFA4	6.7	[5]
NCG21	human FFA4	6.1	[5]
β-Arrestin-1 Recruitment	Tug-891	human FFA4	7.4	[5]
Ca²⁺ Mobilization	Tug-891	human FFA4	7.5	[5]
α-linolenic acid (aLA)	human FFA4	6.2	[5]
GW9508	human FFA4	6.6	[5]
NCG21	human FFA4	5.8	[5]

Signaling Pathway

The binding of Tug-891 to the FFA4 receptor initiates a cascade of intracellular events, primarily through the Gq/11 signaling pathway, which leads to the mobilization of intracellular calcium. Concurrently, agonist-induced conformational changes in the receptor promote its phosphorylation by G protein-coupled receptor kinases (GRKs), creating a binding site for β-arrestins. The recruitment of β-arrestin to the receptor sterically hinders further G protein coupling, leading to signal desensitization, and can also trigger downstream signaling pathways independent of G proteins.[1]

Tug-891 mediated FFA4 receptor signaling pathway.

Experimental Protocols

This section provides a detailed protocol for a β-arrestin recruitment assay using Tug-891 as a reference agonist. The protocol is based on established methods such as Bioluminescence Resonance Energy Transfer (BRET) or commercial assays like the PathHunter® system, which utilizes enzyme fragment complementation (EFC).[8][9][10] The following protocol is a generalized workflow adaptable to these technologies.

Objective: To measure the dose-dependent recruitment of β-arrestin-2 to the FFA4 receptor upon stimulation with Tug-891.

Materials:

• Cell Line: HEK293 or CHO-K1 cells stably co-expressing a tagged human FFA4 receptor and a tagged β-arrestin-2. For BRET, this could be FFA4-Rluc and GFP-β-arrestin-2. For PathHunter®, this would be a cell line expressing ProLink™-tagged FFA4 and Enzyme Acceptor-tagged β-arrestin.[8][11]

• Tug-891: Stock solution in DMSO (e.g., 10 mM).

• Cell Culture Medium: DMEM or Ham's F-12 with 10% FBS, penicillin/streptomycin, and appropriate selection antibiotics.

• Assay Buffer: Hank's Balanced Salt Solution (HBSS) or other suitable buffer.

• Detection Reagents: Coelenterazine (B1669285) h for BRET assays or PathHunter® detection reagents for EFC assays.[12]

• Plates: White, opaque 96-well or 384-well microplates suitable for luminescence measurements.

• Luminometer: Plate reader capable of detecting luminescence.

Experimental Workflow Diagram:

General workflow for a β-arrestin recruitment assay.

Step-by-Step Protocol:

• Cell Culture and Plating:

  • Culture the FFA4/β-arrestin-2 expressing cells in T-75 flasks until they reach 80-90% confluency.

  • On the day before the assay, harvest the cells using a non-enzymatic cell dissociation buffer.

  • Resuspend the cells in fresh culture medium and adjust the cell density.

  • Seed the cells into a white, opaque 96-well or 384-well plate at an appropriate density (e.g., 10,000-20,000 cells per well).

  • Incubate the plate overnight at 37°C in a 5% CO₂ incubator.

• Compound Preparation:

  • Prepare a serial dilution of Tug-891 in assay buffer. A typical concentration range would be from 10⁻¹¹ M to 10⁻⁵ M.

  • Also prepare a vehicle control (e.g., DMSO at the same final concentration as in the Tug-891 dilutions).

• Agonist Stimulation:

  • Carefully remove the culture medium from the cell plate.

  • Add the diluted Tug-891 and vehicle controls to the respective wells.

  • Incubate the plate at 37°C for a predetermined time, typically 60 to 90 minutes, to allow for β-arrestin recruitment.

• Detection:

  • Equilibrate the plate to room temperature.

  • Prepare the detection reagent according to the manufacturer's instructions (e.g., dissolve coelenterazine h in assay buffer or prepare the PathHunter® detection cocktail).

  • Add the detection reagent to each well.

  • Incubate the plate in the dark at room temperature for approximately 10 minutes.

• Data Acquisition and Analysis:

  • Measure the luminescence signal from each well using a plate luminometer.

  • Subtract the average signal from the vehicle control wells (background) from all other readings.

  • Plot the background-subtracted luminescence values against the logarithm of the Tug-891 concentration.

  • Fit the data to a four-parameter logistic equation to determine the EC₅₀ and maximum response.

Conclusion

The β-arrestin recruitment assay is a robust method for characterizing the pharmacological properties of ligands targeting GPCRs. Tug-891 serves as a reliable and potent reference agonist for FFA4, consistently demonstrating strong induction of β-arrestin recruitment.[5] The protocols and data presented here provide a comprehensive guide for researchers to effectively utilize Tug-891 in their studies of FFA4 signaling and in broader drug discovery efforts targeting this important receptor.

References

• 1. biorxiv.org [biorxiv.org]
• 2. β-Arrestin Recruitment and Biased Agonism at Free Fatty Acid Receptor 1 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. medchemexpress.com [medchemexpress.com]
• 5. The Pharmacology of TUG-891, a Potent and Selective Agonist of the Free Fatty Acid Receptor 4 (FFA4/GPR120), Demonstrates Both Potential Opportunity and Possible Challenges to Therapeutic Agonism - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Free-fatty acid receptor-4 (GPR120): cellular and molecular function and its role in metabolic disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The GPR120 Agonist TUG-891 Inhibits the Motility and Phagocytosis of Mouse Alveolar Macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Measurement of β-Arrestin Recruitment for GPCR Targets - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. apac.eurofinsdiscovery.com [apac.eurofinsdiscovery.com]
• 10. Use of BRET to Measure β-Arrestin Recruitment at Oxytocin and Vasopressin Receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. eurofinsdiscovery.com [eurofinsdiscovery.com]
• 12. cosmobio.co.jp [cosmobio.co.jp]

Application Notes and Protocols for Studying GLP-1 Secretion in Enteroendocrine Cells Using Tug-891

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing Tug-891, a potent and selective free fatty acid receptor 4 (FFA4/GPR120) agonist, to investigate glucagon-like peptide-1 (GLP-1) secretion in enteroendocrine cells. This document includes detailed protocols for in vitro assays, a summary of expected quantitative data, and diagrams of the relevant signaling pathways and experimental workflows.

Introduction

Tug-891 is a valuable pharmacological tool for elucidating the role of FFA4 in regulating GLP-1 secretion from enteroendocrine L-cells.[1][2] As a potent and selective agonist, it mimics the effects of long-chain fatty acids (LCFAs) in activating FFA4, a G protein-coupled receptor highly expressed in the gastrointestinal tract.[1][3][4] Activation of FFA4 by Tug-891 has been demonstrated to stimulate GLP-1 release from murine-derived enteroendocrine cell lines such as STC-1 and GLUTag, making it an ideal compound for studying the molecular mechanisms underlying incretin (B1656795) hormone secretion.[1][5]

FFA4 activation by agonists like Tug-891 initiates a cascade of intracellular signaling events, primarily through the Gαq/11 pathway.[6][7] This leads to the mobilization of intracellular calcium (Ca2+) and the activation of extracellular signal-regulated kinase (ERK), both of which are crucial for the secretion of GLP-1.[1][8]

Data Presentation

The following tables summarize the quantitative data on the effect of Tug-891 on GLP-1 secretion in commonly used enteroendocrine cell lines.

Table 1: Tug-891-Induced GLP-1 Secretion in STC-1 Cells

Treatment	Concentration	Fold Increase in GLP-1 Secretion (vs. Vehicle)	Reference
Tug-891	30 µM	~4.5-fold (P < 0.001)	[5]
α-Linolenic acid (aLA)	100 µM	~4-fold (P < 0.001)	[5]

Table 2: Tug-891-Induced GLP-1 Secretion in GLUTag Cells

Treatment	Concentration	Fold Increase in GLP-1 Secretion (vs. Vehicle)	Reference
Tug-891	30 µM	~2.5-fold (P < 0.01)	[5]
α-Linolenic acid (aLA)	100 µM	~2-fold (P < 0.01)	[5]

Experimental Protocols

Protocol 1: In Vitro GLP-1 Secretion Assay Using STC-1 or GLUTag Cells

This protocol outlines the steps for measuring Tug-891-stimulated GLP-1 secretion from cultured enteroendocrine cells.

Materials:

• STC-1 or GLUTag cells

• Dulbecco's Modified Eagle Medium (DMEM) with high glucose

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin

• Tug-891 (stock solution in DMSO)

• HEPES-buffered saline (HBS) or Krebs-Ringer Bicarbonate Buffer (KRBB)

• DPP-IV inhibitor (e.g., Sitagliptin)

• Protease inhibitor cocktail

• GLP-1 ELISA kit

• BCA Protein Assay Kit

• Cell lysis buffer (e.g., RIPA buffer)

• 24-well or 48-well cell culture plates

Procedure:

• Cell Culture:

  • Culture STC-1 or GLUTag cells in DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin at 37°C in a humidified atmosphere of 5% CO2.

  • Seed cells in 24-well or 48-well plates at a density that will result in 80-90% confluency on the day of the experiment.

• Secretion Assay:

  • On the day of the experiment, gently wash the cells twice with pre-warmed HBS or KRBB.

  • Pre-incubate the cells in HBS or KRBB for 1-2 hours at 37°C to establish basal conditions.

  • Prepare stimulation solutions by diluting Tug-891 to the desired final concentrations (e.g., 10-30 µM) in HBS or KRBB. Include a vehicle control (DMSO) at the same final concentration as in the Tug-891 solutions. It is also recommended to include a positive control, such as α-linolenic acid (aLA) at 100 µM.

  • Add a DPP-IV inhibitor to the stimulation solutions to prevent GLP-1 degradation.

  • Aspirate the pre-incubation buffer and add the stimulation solutions to the respective wells.

  • Incubate for 2 hours at 37°C.

• Sample Collection and Processing:

  • After incubation, collect the supernatant from each well into microcentrifuge tubes containing a protease inhibitor cocktail.

  • Centrifuge the tubes at 1,000 x g for 5 minutes at 4°C to pellet any detached cells.

  • Transfer the clarified supernatant to new tubes for GLP-1 measurement. Samples can be stored at -80°C if not analyzed immediately.

• Cell Lysis and Protein Quantification:

  • Wash the remaining cells in the wells with cold PBS.

  • Lyse the cells by adding an appropriate volume of cell lysis buffer to each well.

  • Determine the total protein content in each lysate using a BCA protein assay. This will be used to normalize the GLP-1 secretion data.

• GLP-1 Measurement:

  • Quantify the concentration of GLP-1 in the collected supernatants using a commercially available GLP-1 ELISA kit, following the manufacturer's instructions.

• Data Analysis:

  • Normalize the measured GLP-1 concentrations to the total protein content of the corresponding cell lysate.

  • Express the results as fold change relative to the vehicle-treated control group.

Mandatory Visualizations

Caption: Tug-891 signaling pathway in enteroendocrine cells.

Caption: Experimental workflow for GLP-1 secretion assay.

References

• 1. The Pharmacology of TUG-891, a Potent and Selective Agonist of the Free Fatty Acid Receptor 4 (FFA4/GPR120), Demonstrates Both Potential Opportunity and Possible Challenges to Therapeutic Agonism - PMC [pmc.ncbi.nlm.nih.gov]
• 2. [PDF] The Pharmacology of TUG-891, a Potent and Selective Agonist of the Free Fatty Acid Receptor 4 (FFA4/GPR120), Demonstrates Both Potential Opportunity and Possible Challenges to Therapeutic Agonism | Semantic Scholar [semanticscholar.org]
• 3. academic.oup.com [academic.oup.com]
• 4. Free-fatty acid receptor-4 (GPR120): cellular and molecular function and its role in metabolic disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. The GPR120 Agonist TUG-891 Inhibits the Motility and Phagocytosis of Mouse Alveolar Macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 7. journals.physiology.org [journals.physiology.org]
• 8. researchgate.net [researchgate.net]

Tug-891: A Novel Agonist for FFA4 Receptor in Prostate Cancer Research

Application Note and Detailed Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Tug-891, a potent and selective agonist for the free fatty acid receptor 4 (FFA4), previously known as GPR120, has emerged as a significant research tool in the investigation of prostate cancer. This synthetic small molecule provides a targeted approach to understanding the role of FFA4 in cancer cell signaling, proliferation, and migration. This document provides detailed application notes and experimental protocols for the use of Tug-891 in prostate cancer cell line research, specifically focusing on the DU145 and PC-3 cell lines.

Mechanism of Action

Tug-891 selectively activates the FFA4 receptor, a G-protein coupled receptor (GPCR). In the context of prostate cancer, activation of FFA4 by Tug-891 has been demonstrated to inhibit critical cellular processes associated with cancer progression. Specifically, Tug-891 has been shown to suppress growth factor-induced proliferation and migration of prostate cancer cells.[1] This inhibitory effect is mediated through the downregulation of key signaling pathways.

The activation of FFA4 by Tug-891 leads to the suppression of activating phosphorylations of several crucial downstream signaling molecules, including:

• Extracellular signal-regulated kinase (ERK)

• Focal adhesion kinase (FAK)

• p70S6K

The inhibition of these pathways ultimately disrupts the cellular machinery responsible for cell growth and motility. The specificity of this action is underscored by findings that the knockdown of FFA4 expression abrogates the inhibitory effects of Tug-891 on prostate cancer cell growth and migration.[1]

Data Presentation

The following table summarizes the quantitative data regarding the inhibitory effects of Tug-891 on prostate cancer cell lines.

Cell Line	Assay	Agonist	Concentration	Effect	Reference
DU145	Proliferation	Tug-891	1 µM	Inhibition of LPA- and EGF-induced proliferation	[2]
PC-3	Proliferation	Tug-891	1 µM	Inhibition of LPA- and EGF-induced proliferation	[2]
DU145	Migration	Tug-891	1 µM	Inhibition of LPA- and EGF-induced migration	[2]
PC-3	Migration	Tug-891	1 µM	Inhibition of LPA- and EGF-induced migration	[2]

Signaling Pathway Diagram

The following diagram illustrates the proposed signaling pathway initiated by Tug-891 in prostate cancer cells.

Tug-891 Signaling Pathway in Prostate Cancer Cells

Experimental Protocols

Cell Culture

DU145 and PC-3 human prostate cancer cell lines can be obtained from the American Type Culture Collection (ATCC).

• Culture Medium: RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin.

• Culture Conditions: Cells should be maintained in a humidified incubator at 37°C with 5% CO2.

• Subculture: When cells reach 80-90% confluency, they should be subcultured using standard trypsinization procedures.

Cell Viability Assay (MTT Assay)

This protocol is designed to assess the effect of Tug-891 on the viability of prostate cancer cells.

Materials:

• DU145 or PC-3 cells

• 96-well plates

• Tug-891 (stock solution in DMSO)

• Complete culture medium

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• Microplate reader

Procedure:

• Seed 1 x 10^4 cells per well in a 96-well plate and allow them to adhere overnight.

• Prepare serial dilutions of Tug-891 in complete culture medium. It is recommended to test a range of concentrations (e.g., 0.1, 1, 10, 25, 50, 100 µM) to determine the IC50 value. Include a vehicle control (DMSO) at the same concentration as the highest Tug-891 treatment.

• Replace the medium in the wells with the medium containing the different concentrations of Tug-891.

• Incubate the plates for 24, 48, and 72 hours.

• After the incubation period, add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Aspirate the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the vehicle-treated control.

Western Blot Analysis

This protocol details the procedure for analyzing the phosphorylation status of ERK, FAK, and p70S6K in response to Tug-891 treatment.

Materials:

• DU145 or PC-3 cells

• 6-well plates

• Tug-891

• Growth factors (LPA or EGF)

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• PVDF membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies:

  • Rabbit anti-phospho-ERK1/2 (Thr202/Tyr204)

  • Rabbit anti-ERK1/2

  • Rabbit anti-phospho-FAK (Tyr397)

  • Rabbit anti-FAK

  • Rabbit anti-phospho-p70S6K (Thr389)

  • Rabbit anti-p70S6K

  • Mouse anti-β-actin

• HRP-conjugated secondary antibodies

• ECL detection reagent

• Chemiluminescence imaging system

Procedure:

• Seed cells in 6-well plates and grow to 70-80% confluency.

• Serum-starve the cells for 12-24 hours.

• Pre-treat the cells with Tug-891 (e.g., 1 µM) for 15 minutes.

• Stimulate the cells with a growth factor such as lysophosphatidic acid (LPA) or epidermal growth factor (EGF) for the desired time (e.g., 15-30 minutes).

• Wash the cells with ice-cold PBS and lyse them with lysis buffer.

• Determine the protein concentration of the lysates using a BCA assay.

• Denature equal amounts of protein by boiling in Laemmli sample buffer.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody overnight at 4°C.

• Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again with TBST and detect the signal using an ECL detection reagent and an imaging system.

• To normalize for protein loading, the membrane can be stripped and re-probed with antibodies against the total forms of the proteins and a loading control like β-actin.

Transwell Migration Assay

This assay is used to evaluate the effect of Tug-891 on the migratory capacity of prostate cancer cells.

Materials:

• DU145 or PC-3 cells

• 24-well Transwell inserts (8 µm pore size)

• Tug-891

• Serum-free medium

• Complete medium (as a chemoattractant)

• Cotton swabs

• Methanol (B129727)

• Crystal violet staining solution

Procedure:

• Seed 5 x 10^4 cells in the upper chamber of the Transwell insert in serum-free medium.

• Add complete medium (containing 10% FBS) to the lower chamber as a chemoattractant.

• Add different concentrations of Tug-891 (e.g., 0.1, 1, 10 µM) to both the upper and lower chambers. Include a vehicle control.

• Incubate the plate for 24 hours at 37°C.

• After incubation, carefully remove the non-migrated cells from the upper surface of the insert with a cotton swab.

• Fix the migrated cells on the lower surface of the membrane with methanol for 10 minutes.

• Stain the cells with crystal violet solution for 15 minutes.

• Gently wash the inserts with water and allow them to air dry.

• Count the number of migrated cells in several random fields under a microscope.

• Quantify the results and express them as a percentage of the control.

Experimental Workflow Diagram

The following diagram outlines the general workflow for studying the effects of Tug-891 on prostate cancer cell lines.

Experimental Workflow for Tug-891 Research

Conclusion

Tug-891 serves as a valuable pharmacological tool for investigating the role of the FFA4 receptor in prostate cancer. The protocols and information provided in this document offer a comprehensive guide for researchers to explore the anti-proliferative and anti-migratory effects of Tug-891 in prostate cancer cell lines. Further studies are warranted to fully elucidate the therapeutic potential of targeting the FFA4 receptor in prostate cancer.

References

• 1. Omega-3 fatty acids and other FFA4 agonists inhibit growth factor signaling in human prostate cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. caymanchem.com [caymanchem.com]

Application Notes and Protocols: Assessing the Anti-inflammatory Effects of Tug-891 on Macrophages

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tug-891 is a potent and selective synthetic agonist for the free fatty acid receptor 4 (FFA4), also known as G protein-coupled receptor 120 (GPR120).[1][2] Activation of FFA4 by agonists like Tug-891 has been demonstrated to exert anti-inflammatory effects, making it a promising therapeutic target for inflammatory diseases.[3][4] In macrophages, key cells of the innate immune system, Tug-891 has been shown to inhibit the release of pro-inflammatory mediators and promote a shift from the pro-inflammatory M1 phenotype towards the anti-inflammatory M2 phenotype.[2][3]

These application notes provide a comprehensive set of protocols to assess the effects of Tug-891 on macrophage inflammation. The methodologies cover the induction of an inflammatory response in macrophages using lipopolysaccharide (LPS), treatment with Tug-891, and subsequent analysis of key inflammatory markers and signaling pathways.

Data Presentation

The following tables summarize the expected quantitative data from the described experimental protocols.

Table 1: Effect of Tug-891 on Pro-inflammatory Cytokine Secretion in LPS-Stimulated Macrophages

Treatment Group	TNF-α (pg/mL)	IL-6 (pg/mL)	IL-1β (pg/mL)
Vehicle Control	Baseline	Baseline	Baseline
LPS (100 ng/mL)	Increased	Increased	Increased
LPS + Tug-891 (1 µM)	Decreased	Decreased	Decreased
LPS + Tug-891 (10 µM)	Further Decreased	Further Decreased	Further Decreased

Table 2: Effect of Tug-891 on Inflammatory Gene Expression in LPS-Stimulated Macrophages

Treatment Group	Tnf (Fold Change)	Il6 (Fold Change)	Nos2 (Fold Change)	Arg1 (Fold Change)
Vehicle Control	1.0	1.0	1.0	1.0
LPS (100 ng/mL)	>10	>10	>5	~1.0
LPS + Tug-891 (10 µM)	<5	<5	<2	>2

Table 3: Effect of Tug-891 on NF-κB Signaling in LPS-Stimulated Macrophages

Treatment Group	p-p65/p65 Ratio	IκBα/β-actin Ratio
Vehicle Control	Baseline	Baseline
LPS (100 ng/mL)	Increased	Decreased
LPS + Tug-891 (10 µM)	Decreased	Increased

Table 4: Effect of Tug-891 on Macrophage Polarization Markers

Treatment Group	% CD86+ (M1)	% CD206+ (M2)
Vehicle Control	Low	High
LPS + IFN-γ	High	Low
IL-4	Low	High
LPS + IFN-γ + Tug-891 (10 µM)	Decreased	Increased

Experimental Protocols

Macrophage Cell Culture and Inflammatory Stimulation

This protocol describes the culture of a murine macrophage cell line (e.g., RAW 264.7) and the induction of an inflammatory response using LPS.

Materials:

• RAW 264.7 macrophage cell line

• Dulbecco's Modified Eagle Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Lipopolysaccharide (LPS) from E. coli O111:B4

• Tug-891

• DMSO (vehicle for Tug-891)

• 6-well and 96-well tissue culture plates

Procedure:

• Cell Culture: Culture RAW 264.7 cells in DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin at 37°C in a humidified atmosphere with 5% CO2.

• Seeding: Seed the cells in appropriate tissue culture plates (e.g., 1 x 10^6 cells/well for a 6-well plate or 5 x 10^4 cells/well for a 96-well plate) and allow them to adhere overnight.

• Treatment:

  • Pre-treat the cells with varying concentrations of Tug-891 (e.g., 1 µM, 10 µM) or vehicle (DMSO) for 1 hour.

  • Stimulate the cells with LPS (100 ng/mL) for the desired time period (e.g., 6 hours for RNA analysis, 24 hours for protein analysis). Include a vehicle-only control group.[5]

Fig 1. Experimental workflow for assessing Tug-891's effect.

Enzyme-Linked Immunosorbent Assay (ELISA) for Cytokine Measurement

This protocol measures the concentration of pro-inflammatory cytokines (TNF-α, IL-6) in the cell culture supernatant.

Materials:

• ELISA kits for mouse TNF-α and IL-6

• Cell culture supernatants from the experiment in Protocol 1

• Microplate reader

Procedure:

• Sample Collection: After the 24-hour stimulation period, collect the cell culture supernatants.

• ELISA: Perform the ELISA according to the manufacturer's instructions for the specific cytokine kits.[6][7][8][9] This typically involves:

  • Adding standards and samples to the antibody-coated plate.

  • Incubating with a detection antibody.

  • Adding a substrate to develop color.

  • Stopping the reaction and reading the absorbance at 450 nm.

• Data Analysis: Calculate the cytokine concentrations based on the standard curve.

Quantitative Real-Time PCR (qPCR) for Gene Expression Analysis

This protocol quantifies the mRNA expression of inflammatory genes.

Materials:

• RNA extraction kit

• cDNA synthesis kit

• qPCR master mix

• Primers for target genes (Tnf, Il6, Nos2, Arg1) and a housekeeping gene (e.g., Gapdh)[10]

• qPCR instrument

Procedure:

• RNA Extraction: After the 6-hour stimulation period, lyse the cells and extract total RNA using a commercial kit.

• cDNA Synthesis: Reverse transcribe the RNA into cDNA.

• qPCR: Perform qPCR using the synthesized cDNA, primers, and master mix.[11][12] A typical thermal cycling protocol includes an initial denaturation step, followed by 40 cycles of denaturation, annealing, and extension.

• Data Analysis: Calculate the relative gene expression using the 2^-ΔΔCt method, normalizing to the housekeeping gene.[12]

Western Blot for NF-κB Signaling Pathway Analysis

This protocol assesses the activation of the NF-κB signaling pathway by measuring the phosphorylation of p65 and the degradation of IκBα.[13][14]

Materials:

• Cell lysis buffer with protease and phosphatase inhibitors

• Protein assay kit

• SDS-PAGE gels

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (anti-p-p65, anti-p65, anti-IκBα, anti-β-actin)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Protein Extraction: After a short stimulation period (e.g., 30 minutes), lyse the cells and determine the protein concentration.

• SDS-PAGE and Transfer: Separate the protein lysates by SDS-PAGE and transfer them to a PVDF membrane.[15]

• Blocking and Antibody Incubation: Block the membrane and then incubate with primary antibodies overnight at 4°C. Follow this with incubation with the HRP-conjugated secondary antibody.

• Detection: Visualize the protein bands using a chemiluminescent substrate and an imaging system.

• Data Analysis: Quantify the band intensities and normalize the levels of p-p65 to total p65 and IκBα to β-actin.

Fig 2. Tug-891 inhibits the NF-κB signaling pathway.

Flow Cytometry for Macrophage Polarization

This protocol analyzes the expression of M1 (CD86) and M2 (CD206) surface markers to determine the macrophage polarization state.[16][17][18]

Materials:

• Bone marrow-derived macrophages (BMDMs) or RAW 264.7 cells

• Recombinant murine GM-CSF (for M1 differentiation) or M-CSF (for M2 differentiation)

• Recombinant murine IFN-γ and LPS (for M1 polarization)

• Recombinant murine IL-4 (for M2 polarization)

• Fluorochrome-conjugated antibodies (anti-CD11b, anti-F4/80, anti-CD86, anti-CD206)

• Flow cytometer

Procedure:

• Macrophage Differentiation and Polarization:

  • For BMDMs, differentiate bone marrow cells with GM-CSF or M-CSF for 7 days.

  • Polarize macrophages towards M1 with IFN-γ (20 ng/mL) and LPS (100 ng/mL) or towards M2 with IL-4 (20 ng/mL) for 24 hours.[19]

  • Include a group treated with M1 polarizing stimuli in the presence of Tug-891.

• Cell Staining: Harvest the cells and stain them with the fluorescently labeled antibodies.

• Flow Cytometry: Acquire the data on a flow cytometer.

• Data Analysis: Analyze the percentage of CD86+ and CD206+ cells within the macrophage population (gated on CD11b+ and F4/80+).

Fig 3. Tug-891 modulates macrophage polarization.

References

• 1. The Pharmacology of TUG-891, a Potent and Selective Agonist of the Free Fatty Acid Receptor 4 (FFA4/GPR120), Demonstrates Both Potential Opportunity and Possible Challenges to Therapeutic Agonism - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. The Anti-Atherosclerotic Action of FFAR4 Agonist TUG-891 in ApoE–Knockout Mice Is Associated with Increased Macrophage Polarization towards M2 Phenotype [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. Measurement of IL-1β, IL-6 and TNF-α concentration in the RAW 264.7 macrophage cell line [bio-protocol.org]
• 10. Selection and validation of reference genes for qPCR analysis of differentiation and maturation of THP‐1 cells into M1 macrophage‐like cells - PMC [pmc.ncbi.nlm.nih.gov]
• 11. tsapps.nist.gov [tsapps.nist.gov]
• 12. mdpi.com [mdpi.com]
• 13. benchchem.com [benchchem.com]
• 14. researchgate.net [researchgate.net]
• 15. Western blot Protocol specific for NFkB p65 antibody (NBP1-96139): Novus Biologicals [novusbio.com]
• 16. Polarization of M1 and M2 Human Monocyte-Derived Cells and Analysis with Flow Cytometry upon Mycobacterium tuberculosis Infection [jove.com]
• 17. M1/M2 Macrophage Polarization [bio-protocol.org]
• 18. An optimized flow cytometry panel for classifying macrophage polarization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. criver.com [criver.com]

Technical Notes & Optimization

Tug-891 Technical Support Center: Solubility and Stability Guidelines

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the solubility and stability of Tug-891 in DMSO and aqueous buffers. Below you will find troubleshooting advice and frequently asked questions to ensure successful experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for dissolving Tug-891?

A1: The recommended solvent for dissolving Tug-891 is dimethyl sulfoxide (B87167) (DMSO). It is soluble up to 100 mM in DMSO.[1][2] For most in vitro experiments, preparing a high-concentration stock solution in DMSO is the first step.

Q2: How do I prepare aqueous solutions of Tug-891?

A2: Tug-891 is sparingly soluble in aqueous buffers.[3] To prepare an aqueous solution, first dissolve Tug-891 in DMSO to create a concentrated stock solution. Subsequently, dilute the DMSO stock solution with the aqueous buffer of your choice to the desired final concentration.[3] It is crucial to ensure the final DMSO concentration is compatible with your experimental system and does not exceed a level that could cause cellular toxicity.

Q3: What is the maximum aqueous solubility of Tug-891?

A3: The aqueous solubility of Tug-891 is limited. One study reports a solubility of approximately 0.1 mg/mL in a 1:5 solution of DMSO:PBS (pH 7.2).[3][4] The final achievable concentration in your specific aqueous buffer may vary.

Q4: How should I store Tug-891?

A4: Tug-891 as a crystalline solid is stable for at least four years when stored at -20°C.[3][4] It is recommended to store DMSO stock solutions at -20°C or -80°C to maintain stability. Aqueous solutions of Tug-891 are not recommended for long-term storage and should ideally be prepared fresh for each experiment or stored for no more than one day.[3]

Troubleshooting Guide

Issue: My Tug-891 is not fully dissolving in DMSO.

• Possible Cause: The concentration you are trying to achieve exceeds its solubility limit.

• Solution: Try to dissolve it at a lower concentration. While some sources state solubility up to 100 mM, it's good practice to start with a slightly lower concentration, such as 50 mM, to ensure complete dissolution. Gentle warming and vortexing can also aid in dissolution.

Issue: Precipitation occurs when I dilute my DMSO stock solution into an aqueous buffer.

• Possible Cause 1: The final concentration in the aqueous buffer is too high.

• Solution 1: Reduce the final concentration of Tug-891 in your aqueous solution. Due to its low aqueous solubility, high concentrations will lead to precipitation.

• Possible Cause 2: The final percentage of DMSO is too low to maintain solubility.

• Solution 2: While minimizing DMSO is important, a certain amount is necessary to keep Tug-891 in solution. Ensure your dilution strategy results in a final DMSO concentration that is both non-toxic to your cells and sufficient to maintain solubility. A final DMSO concentration of 0.1% to 0.5% is generally well-tolerated by most cell lines.

Issue: I am observing inconsistent results in my cell-based assays.

• Possible Cause: Degradation of Tug-891 in the aqueous experimental media.

• Solution: Prepare fresh dilutions of Tug-891 in your aqueous buffer for each experiment from a frozen DMSO stock. Avoid using aqueous solutions that have been stored for more than a day.[3]

Quantitative Data Summary

For easy reference, the following tables summarize the key solubility and stability data for Tug-891.

Table 1: Tug-891 Solubility Data

Solvent	Reported Solubility
DMSO	Soluble to 100 mM[1][2]
DMSO	≥ 180 mg/mL[5]
Ethanol	Approximately 1 mg/mL[3]
Dimethyl formamide (B127407) (DMF)	Approximately 10 mg/mL[3]
1:5 DMSO:PBS (pH 7.2)	Approximately 0.1 mg/mL[3][4]

Table 2: Tug-891 Stability Data

Form	Storage Condition	Reported Stability
Crystalline Solid	-20°C	≥ 4 years[3][4]
Aqueous Solution	Room Temperature or 4°C	Not recommended for storage longer than one day[3]

Experimental Protocols

Protocol: Preparation of a 10 mM Tug-891 Stock Solution in DMSO

• Materials: Tug-891 (crystalline solid), anhydrous DMSO, sterile microcentrifuge tubes.

• Calculation: Based on the molecular weight of Tug-891 (364.41 g/mol ), calculate the mass required to prepare your desired volume of a 10 mM stock solution. For example, for 1 mL of a 10 mM solution, you would need 3.6441 mg of Tug-891.

• Procedure: a. Weigh the calculated amount of Tug-891 into a sterile microcentrifuge tube. b. Add the appropriate volume of anhydrous DMSO. c. Vortex the solution until the solid is completely dissolved. Gentle warming (e.g., in a 37°C water bath) can be used to aid dissolution if necessary. d. Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles. e. Store the aliquots at -20°C or -80°C.

Protocol: Preparation of a 10 µM Working Solution in Cell Culture Medium

• Materials: 10 mM Tug-891 DMSO stock solution, desired cell culture medium.

• Procedure: a. Thaw an aliquot of the 10 mM Tug-891 DMSO stock solution. b. Perform a serial dilution. For example, to prepare a 10 µM working solution, dilute the 10 mM stock solution 1:1000 in your cell culture medium. (e.g., add 1 µL of 10 mM stock to 999 µL of medium). c. Ensure the final DMSO concentration is below the tolerance level of your cells (typically ≤ 0.5%). d. Use the freshly prepared working solution immediately for your experiment.

Visualizing Tug-891's Mechanism of Action

Tug-891 is a potent and selective agonist of the Free Fatty Acid Receptor 4 (FFA4), also known as GPR120.[1][2] Its activation of this G-protein coupled receptor (GPCR) initiates a cascade of intracellular signaling events.

Caption: Tug-891 signaling pathway via GPR120 activation.

The diagram above illustrates the primary signaling cascade initiated by Tug-891. Upon binding to GPR120, it activates the Gαq/11 subunit, which in turn stimulates Phospholipase C (PLC). PLC then cleaves phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 stimulates the release of intracellular calcium (Ca²⁺ mobilization).[6][7] Furthermore, GPR120 activation by Tug-891 leads to β-arrestin recruitment and the phosphorylation of Extracellular signal-Regulated Kinase (ERK).[6]

Caption: General experimental workflow for using Tug-891.

References

• 1. rndsystems.com [rndsystems.com]
• 2. TUG 891 | Free Fatty Acid Receptors | Tocris Bioscience [tocris.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. caymanchem.com [caymanchem.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. The Pharmacology of TUG-891, a Potent and Selective Agonist of the Free Fatty Acid Receptor 4 (FFA4/GPR120), Demonstrates Both Potential Opportunity and Possible Challenges to Therapeutic Agonism - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The GPR120 Agonist TUG-891 Inhibits the Motility and Phagocytosis of Mouse Alveolar Macrophages - PMC [pmc.ncbi.nlm.nih.gov]

Overcoming poor in vivo stability of Tug-891.

This technical support center provides troubleshooting guidance and frequently asked questions for researchers utilizing Tug-891, a potent and selective agonist for the Free Fatty Acid Receptor 4 (FFA4/GPR120). The primary focus is to address the challenges associated with its poor in vivo stability and provide actionable strategies to ensure successful experimental outcomes.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: What is Tug-891 and what is its primary mechanism of action?

Tug-891 is a potent and selective synthetic agonist for the long-chain free fatty acid receptor 4 (FFA4), also known as GPR120.[1][2] It mimics the effects of endogenous long-chain fatty acids, such as α-linolenic acid, but with greater potency and selectivity.[3] Upon binding to FFA4, Tug-891 activates downstream signaling pathways primarily through Gq protein coupling.[4] This leads to a cascade of intracellular events including the mobilization of calcium (Ca²⁺), recruitment of β-arrestin, and phosphorylation of extracellular signal-regulated kinase (ERK).[1][3] Activation of FFA4 by Tug-891 has been shown to stimulate glucagon-like peptide-1 (GLP-1) secretion, enhance glucose uptake in adipocytes, and exert anti-inflammatory effects, making it a valuable tool for research in type 2 diabetes, obesity, and inflammation.[1][5]

Q2: I am observing lower than expected efficacy in my in vivo experiments with Tug-891. What are the likely causes?

Lower than expected in vivo efficacy is a frequently encountered issue with Tug-891 and can typically be attributed to two main factors:

• Poor Metabolic Stability: Tug-891 is known to have poor metabolic stability, primarily because its phenylpropanoic acid structure is susceptible to β-oxidation.[6][7] This rapid breakdown in vivo leads to a short half-life and reduced exposure of the target tissue to the active compound.

• Species-Specific Selectivity: While highly selective for human FFA4, Tug-891 shows only limited selectivity over the mouse FFA1 receptor.[1][5] This cross-reactivity can complicate the interpretation of results in murine models, as activation of FFA1 may produce confounding effects.

Q3: What is the specific metabolic liability of Tug-891?

The primary metabolic weakness of Tug-891 is the β-oxidation of its phenylpropanoic acid side chain.[6][8] This metabolic process, similar to the breakdown of fatty acids, degrades the molecule, leading to a loss of agonistic activity at the FFA4 receptor.[7] This rapid clearance is a significant limiting factor for its use in chronic in vivo studies.[6][8]

Q4: How can the poor in vivo stability of Tug-891 be addressed?

The most effective strategies involve chemical modification of the Tug-891 structure to protect it from metabolic degradation. Researchers have successfully employed two main approaches:

• Deuteration: Replacing the hydrogen atoms at the α-position of the phenylpropionic acid with deuterium (B1214612) can strengthen the C-H bond. This "kinetic isotope effect" slows the rate of β-oxidation, thereby improving the compound's metabolic stability and half-life.[8]

• Structural Analogs: Designing new analogs that replace or modify the metabolically vulnerable phenylpropanoic acid moiety can significantly improve pharmacokinetic properties.[6] This may involve replacing the β-position carbon atom or altering the linker group to prevent enzymatic breakdown.[7][9]

Q5: Are there published analogs of Tug-891 with improved pharmacokinetic profiles?

Yes, several studies have focused on creating Tug-891 analogs with enhanced in vivo performance. For example, compound GPU-028 , a deuterated version of Tug-891, demonstrated a longer half-life, lower clearance, and a 4-fold higher plasma exposure compared to the parent compound.[8] Another study developed a series of compounds, with 11b showing excellent GPR120 agonistic activity and superior pharmacokinetic properties, including a higher maximum plasma concentration (Cmax) than Tug-891 after oral administration.[6]

Q6: I'm concerned about receptor desensitization with Tug-891. How does this occur and can it be reversed?

Activation of the FFA4 receptor by Tug-891 leads to its rapid phosphorylation and internalization, moving it from the cell surface into the cell's interior.[1][3] This process is associated with a desensitization of the signaling response upon repeated or continuous exposure to the agonist.[5] However, this effect appears to be reversible. Studies have shown that upon removal of Tug-891, the FFA4 receptor can rapidly recycle back to the cell surface, leading to a resensitization of the cellular response.[1][5] This suggests that while desensitization can be a challenge for continuous therapeutic use, the receptor system is capable of quick recovery.[3][5]

Data Presentation

Table 1: Comparison of In Vivo Pharmacokinetic Profiles of Tug-891 and Improved Analogs in Mice.

Compound	Modification	Dose & Route	Cmax (ng/mL)	T1/2 (h)	Clearance (L/h/kg)	Relative Exposure (AUC)	Reference
Tug-891	-	10 mg/kg (gavage)	2160	-	-	Baseline	[6]
Compound 11b	Structural Analog	10 mg/kg (gavage)	2530	-	-	Improved vs. Tug-891	[6]
Tug-891	-	-	~1000 µg/L	0.44	2.51	Baseline	[8]
GPU-028	Deuterated Analog	-	2035 µg/L	1.66	0.97	~4x higher than Tug-891	[8]

Table 2: Potency of Tug-891 at Human and Mouse FFA Receptors.

Receptor	Species	Assay	pEC50	Reference
FFA4 (GPR120)	Human	-	7.36	[10]
FFA4 (GPR120)	Mouse	-	7.77	[10]
FFA1 (GPR40)	Human / Mouse	Ca²⁺ Mobilization	4.19	[10]

Note: A higher pEC50 value indicates greater potency. The low pEC50 for FFA1 highlights good selectivity in human systems, but other studies note that Tug-891 is more potent at mouse FFA1 than human FFA1, reducing the selectivity margin in mouse models.[3][5]

Visualizations

Caption: Downstream signaling cascade following FFA4 activation by Tug-891.

Caption: Workflow of Tug-891's metabolic fate and improvement strategies.

Caption: A decision tree for troubleshooting common Tug-891 in vivo issues.

Experimental Protocols

Protocol 1: General Protocol for In Vivo Administration in Mice

This protocol provides a general guideline. Specific doses and vehicles should be optimized based on the experimental model and objectives.

• Reconstitution of Tug-891:

  • Prepare a high-concentration stock solution of Tug-891 by dissolving it in 100% DMSO. For example, create a 100 mM stock.[10] Tug-891 is soluble to at least 100 mM in DMSO.[10]

  • Vortex thoroughly to ensure complete dissolution. Store the stock solution according to the manufacturer's instructions, typically at -20°C for long-term storage.

• Preparation of Working Solution:

  • It is highly recommended to prepare fresh working solutions for injection each day.[2]

  • For intraperitoneal (i.p.) injection, the DMSO stock can be diluted in a suitable vehicle such as saline or a solution containing Tween 80 or other surfactants to maintain solubility.

  • Example Dilution: To achieve a final concentration of 5% DMSO, dilute the stock solution 20-fold in sterile saline. For a dose of 35 mg/kg in a 25g mouse, the required dose is 0.875 mg. If the final injection volume is 100 µL, the required concentration is 8.75 mg/mL.

  • Always prepare a vehicle-only control solution (e.g., 5% DMSO in saline) to inject into the control group of animals.

• Administration:

  • Administer the Tug-891 working solution or vehicle control via the desired route (e.g., intraperitoneal injection, oral gavage).[6][11]

  • The volume of administration should be calculated based on the animal's body weight.

  • In the study by Schilperoort et al. (2018), mice were injected daily with Tug-891 at 35 mg/kg for 2.5 weeks.[11]

Protocol 2: In Vitro GLP-1 Secretion Assay

This assay measures the ability of Tug-891 to stimulate GLP-1 secretion from enteroendocrine cell lines.

• Cell Culture:

  • Culture mouse enteroendocrine cell lines, such as STC-1 or GLUTag, in appropriate media (e.g., DMEM with 10% FBS) as recommended by the supplier.[9] These cell lines are known to endogenously express both FFA4 and FFA1.[9]

  • Plate the cells in 24- or 48-well plates and grow to a suitable confluency (e.g., 80-90%).

• Secretion Assay:

  • On the day of the experiment, gently wash the cells twice with a serum-free medium or a buffer solution (e.g., Krebs-Ringer bicarbonate buffer) to remove any residual serum.

  • Pre-incubate the cells in the assay buffer for 1-2 hours at 37°C.

  • Prepare stimulation solutions containing different concentrations of Tug-891 (e.g., 0-30 µM) in the assay buffer.[9] Also prepare a vehicle control (containing the same final concentration of DMSO as the highest Tug-891 concentration) and a positive control (e.g., high glucose or other known secretagogues).

  • Remove the pre-incubation buffer and add the stimulation solutions to the cells.

  • Incubate for a defined period (e.g., 2 hours) at 37°C.

• Sample Collection and Analysis:

  • After incubation, carefully collect the supernatant from each well. The supernatant contains the secreted GLP-1.

  • Centrifuge the samples to pellet any detached cells and transfer the clarified supernatant to new tubes.

  • Quantify the concentration of active GLP-1 in the supernatant using a commercially available GLP-1 ELISA kit, following the manufacturer's instructions.

  • Normalize the secreted GLP-1 levels to the total protein content of the cells in each well to account for variations in cell number.

References

• 1. The pharmacology of TUG-891, a potent and selective agonist of the free fatty acid receptor 4 (FFA4/GPR120), demonstrates both potential opportunity and possible challenges to therapeutic agonism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. The Pharmacology of TUG-891, a Potent and Selective Agonist of the Free Fatty Acid Receptor 4 (FFA4/GPR120), Demonstrates Both Potential Opportunity and Possible Challenges to Therapeutic Agonism - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The GPR120 Agonist TUG-891 Inhibits the Motility and Phagocytosis of Mouse Alveolar Macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Novel GPR120 Agonists with Improved Pharmacokinetic Profiles for the Treatment of Type 2 Diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. rndsystems.com [rndsystems.com]
• 11. The GPR120 agonist TUG‐891 promotes metabolic health by stimulating mitochondrial respiration in brown fat - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Tug-891 Usage in Murine Models

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing Tug-891 in murine models. The information provided directly addresses the known limited selectivity of Tug-891 in these models and offers strategies to mitigate potential experimental confounds.

Troubleshooting Guides

This section addresses specific issues that may arise during experiments with Tug-891 in murine models.

Issue 1: Unexpected or Off-Target Effects Observed in Murine In Vivo Studies

• Question: We are observing physiological effects in our mouse model that are inconsistent with selective FFA4/GPR120 activation after administering Tug-891. How can we troubleshoot this?

• Answer: This is a critical and recognized challenge when using Tug-891 in murine systems. While Tug-891 is a potent and selective agonist for human FFA4, it demonstrates significantly reduced selectivity over mouse FFA1 (the receptor for short- and medium-chain fatty acids).[1][2][3][4][5] This limited selectivity can lead to the activation of FFA1-mediated signaling pathways, complicating data interpretation.

  Troubleshooting Steps:

  • Confirm On-Target FFA4 Engagement:

    • Utilize FFA4 knockout (KO) mice as a negative control. The persistence of the effect in FFA4 KO mice strongly suggests an off-target mechanism, likely via FFA1 activation.[6]

    • If FFA4 KO mice are unavailable, consider using an FFA4 antagonist in a parallel treatment group to see if the effect is blocked.

  • Assess Potential FFA1 Activation:

    • Use an FFA1-selective antagonist alongside Tug-891. If the unexpected effect is diminished, it indicates FFA1 involvement.

    • Measure downstream signaling markers known to be activated by FFA1 in the target tissue.

  • Dose-Response Analysis:

    • Perform a careful dose-response study. It's possible that lower concentrations of Tug-891 may provide a better window of selectivity for FFA4 over FFA1.

  • Alternative Agonists:

    • Consider using alternative FFA4 agonists that have been reported to have better selectivity in rodents.

Issue 2: Inconsistent Results in Murine Cell-Based Assays

• Question: Our in vitro experiments using murine cell lines (e.g., RAW264.7 macrophages, 3T3-L1 adipocytes) are yielding variable results with Tug-891. What could be the cause?

• Answer: In addition to the species-specific selectivity issue, variability in cell-based assays can arise from several factors.

  Troubleshooting Steps:

  • Confirm Receptor Expression:

    • Verify the expression levels of both FFA4 (Gpr120) and FFA1 (Gpr40) in your specific murine cell line using qPCR or Western blot. Relative expression levels can influence the net effect of Tug-891.

  • Assay-Dependent Selectivity:

    • Be aware that the selectivity of Tug-891 can differ depending on the signaling pathway being measured (e.g., G-protein-mediated Ca2+ mobilization vs. β-arrestin recruitment).[3][4] For instance, the selectivity for mouse FFA4 over FFA1 is substantially lower in Ca2+ mobilization assays compared to β-arrestin assays.[3]

  • Cell Culture Conditions:

    • Ensure consistent cell passage numbers and confluency, as receptor expression can change with cell state.

    • Fatty acids in serum can activate FFA4 and FFA1. Consider using serum-free media for a defined period before and during Tug-891 treatment to reduce baseline activation.

Frequently Asked Questions (FAQs)

• Question 1: What is the mechanism of action for Tug-891?

  • Answer: Tug-891 is an agonist for the G-protein coupled receptor FFA4 (GPR120).[7] Upon binding, it primarily activates the Gq signaling pathway, leading to the activation of phospholipase C (PLC).[6] PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium stores, while DAG activates protein kinase C (PKC).[6] Tug-891 also stimulates β-arrestin-1 and β-arrestin-2 recruitment and extracellular signal-regulated kinase (ERK) phosphorylation.[1][7]

• Question 2: How does the potency and selectivity of Tug-891 differ between human and mouse FFA4?

  • Answer: Tug-891 is a potent agonist for both human and mouse FFA4. However, its selectivity over FFA1 is markedly lower in mice.[1][2][3][5] This is a critical consideration for any study using murine models.

• Question 3: Are there any known off-target effects of Tug-891 in mice besides FFA1 activation?

  • Answer: The primary documented off-target effect of Tug-891 in murine systems is the activation of FFA1.[1][2][3][4] There is currently limited evidence of other significant off-target interactions. However, as with any small molecule, it is crucial to include proper controls in your experiments to validate the specificity of the observed effects.

Data Presentation

Table 1: Potency and Selectivity of Tug-891 at Human vs. Murine FFA Receptors

Receptor Ortholog	Assay Type	Tug-891 pEC50 / pIC50 (M)	Selectivity (Fold)
Human FFA4	β-arrestin-2 Recruitment	7.5 ± 0.1	288-fold over hFFA1
Human FFA1	β-arrestin-2 Recruitment	5.0 ± 0.1	-
Human FFA4	Ca2+ Mobilization	7.4 ± 0.1	52-fold over hFFA1
Human FFA1	Ca2+ Mobilization	5.7 ± 0.1	-
Mouse FFA4	β-arrestin-2 Recruitment	7.3 ± 0.1	61-fold over mFFA1
Mouse FFA1	β-arrestin-2 Recruitment	5.5 ± 0.1	-
Mouse FFA4	Ca2+ Mobilization	7.2 ± 0.1	3-fold over mFFA1
Mouse FFA1	Ca2+ Mobilization	6.7 ± 0.1	-

Data summarized from Hudson et al. (2013).[3]

Experimental Protocols

Protocol 1: In Vitro Calcium Mobilization Assay in Murine Cells

• Cell Culture: Plate murine cells expressing FFA4 and/or FFA1 (e.g., STC-1, GLUTag) in a 96-well black, clear-bottom plate and culture to desired confluency.[8]

• Dye Loading: Wash cells with a buffered salt solution. Load cells with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM) according to the manufacturer's instructions, typically for 30-60 minutes at 37°C.

• Wash: Gently wash the cells to remove excess dye.

• Baseline Reading: Measure the baseline fluorescence using a fluorescent plate reader.

• Compound Addition: Add varying concentrations of Tug-891 (and controls, such as an FFA1-specific agonist) to the wells.

• Signal Detection: Immediately begin kinetic reading of fluorescence intensity over time to capture the transient calcium release.

• Data Analysis: Calculate the change in fluorescence from baseline and plot the concentration-response curve to determine the EC50.

Protocol 2: In Vivo Glucose Tolerance Test in Mice

• Animal Acclimation: Acclimate mice to handling and experimental procedures for at least one week.

• Fasting: Fast mice overnight (typically 12-16 hours) with free access to water.

• Baseline Glucose: Measure baseline blood glucose from a tail snip using a glucometer.

• Tug-891 Administration: Administer Tug-891 via the desired route (e.g., oral gavage, intraperitoneal injection) at the predetermined dose. Include a vehicle control group.

• Glucose Challenge: After a specified pre-treatment time (e.g., 30-60 minutes), administer a glucose bolus (typically 2 g/kg) via oral gavage or intraperitoneal injection.

• Blood Glucose Monitoring: Measure blood glucose at regular intervals post-glucose challenge (e.g., 15, 30, 60, 90, and 120 minutes).

• Data Analysis: Plot blood glucose levels over time and calculate the area under the curve (AUC) to assess glucose tolerance.

Visualizations

Caption: Tug-891 signaling in murine cells, highlighting the dual activation of FFA4 and FFA1.

Caption: Troubleshooting workflow for unexpected in vivo effects of Tug-891 in murine models.

References

• 1. The Pharmacology of TUG-891, a Potent and Selective Agonist of the Free Fatty Acid Receptor 4 (FFA4/GPR120), Demonstrates Both Potential Opportunity and Possible Challenges to Therapeutic Agonism - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Free-fatty acid receptor-4 (GPR120): cellular and molecular function and its role in metabolic disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 4. FFA4/GPR120: Pharmacology and Therapeutic Opportunities - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The pharmacology of TUG-891, a potent and selective agonist of the free fatty acid receptor 4 (FFA4/GPR120), demonstrates both potential opportunity and possible challenges to therapeutic agonism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The GPR120 Agonist TUG-891 Inhibits the Motility and Phagocytosis of Mouse Alveolar Macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Managing Tug-891 Induced FFAR4 Desensitization and Internalization

This technical support center is designed for researchers, scientists, and drug development professionals working with the potent and selective Free Fatty Acid Receptor 4 (FFAR4/GPR120) agonist, Tug-891. Here, you will find troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during experiments related to Tug-891-induced receptor desensitization and internalization.

Troubleshooting Guides

This section provides solutions to specific problems you may encounter during your experiments.

Problem	Possible Cause	Suggested Solution
No or weak response to Tug-891 in a calcium mobilization assay.	1. Cell line does not endogenously express functional FFAR4. 2. Low FFAR4 expression levels in the transfected cell line. 3. Incorrect Tug-891 concentration. 4. Rapid receptor desensitization.	1. Verify FFAR4 expression using RT-PCR or Western blot. 2. Use a cell line with higher transfection efficiency or a stable, inducible expression system (e.g., Flp-In T-REx 293 cells). 3. Perform a dose-response curve to determine the optimal concentration. pEC50 values for Tug-891 in calcium assays are typically around 6.93.[1] 4. Measure calcium response immediately after Tug-891 addition. Pre-stimulation with Tug-891, even for a short duration, can lead to significant desensitization.[2][3]
High background in FFAR4-eYFP internalization imaging.	1. Overexpression of the fusion protein leading to aggregation. 2. Autofluorescence of cells or medium. 3. Non-specific antibody staining (if applicable). 4. Light scattering from the sample.	1. Optimize transfection conditions to reduce the amount of plasmid DNA. 2. Use phenol (B47542) red-free medium during imaging and check for cellular autofluorescence before transfection. 3. Include appropriate controls (e.g., secondary antibody only) and optimize antibody concentrations. 4. Ensure proper sample preparation and use an appropriate immersion medium.
Inconsistent results in β-arrestin recruitment assays (e.g., BRET).	1. Suboptimal ratio of donor (e.g., Rluc8-β-arrestin) to acceptor (e.g., FFAR4-Venus) plasmids. 2. Instability of the BRET signal. 3. Cell density variation between wells.	1. Titrate the plasmid ratios to find the optimal window for BRET signal. 2. Ensure consistent incubation times and temperature. Read the plate as soon as possible after substrate addition. 3. Ensure a homogenous cell suspension when plating and verify cell density before the assay.
ERK phosphorylation signal is weaker than expected compared to calcium or β-arrestin signals.	FFAR4 signaling is inherently biased towards Gq/11-mediated calcium mobilization and β-arrestin recruitment over ERK phosphorylation.[1]	This is an expected outcome. While Tug-891 does induce ERK phosphorylation, the potency is lower compared to other signaling pathways.[1] Consider using a more sensitive detection method or focusing on the more robust calcium and β-arrestin recruitment assays for primary screening.

Frequently Asked Questions (FAQs)

This section addresses broader questions about Tug-891 and FFAR4.

1. What is Tug-891 and what is its mechanism of action?

Tug-891 is a potent and selective synthetic agonist for the Free Fatty Acid Receptor 4 (FFAR4), also known as G protein-coupled receptor 120 (GPR120).[1][4] It mimics the effects of endogenous long-chain fatty acids by binding to and activating FFAR4.[1] This activation triggers downstream signaling cascades, primarily through the Gαq/11 pathway, leading to an increase in intracellular calcium.[1][5] Tug-891 also potently stimulates the recruitment of β-arrestin-1 and β-arrestin-2 to the receptor.[1]

2. How quickly does Tug-891 induce FFAR4 desensitization and internalization?

Tug-891 induces rapid phosphorylation, desensitization, and internalization of FFAR4.[1][2]

• Desensitization: A second treatment with Tug-891 after a brief washout period can result in a significantly reduced calcium response, indicating rapid desensitization.[2]

• Internalization: An increase in intracellular FFAR4-eYFP can be observed within 10 minutes of Tug-891 application, with internalization reaching a maximum within approximately 40 minutes.[1][2]

3. Is the Tug-891-induced desensitization and internalization of FFAR4 reversible?

Yes, both processes are reversible upon removal of Tug-891.[1]

• Recycling: Internalized FFAR4 can recycle back to the cell surface. Studies have shown that after a 45-minute treatment with Tug-891 and subsequent washout, cell surface expression of FFAR4 can return to near-control levels within 60 minutes.[1][2]

• Resensitization: The functional response of the receptor also recovers. The calcium signaling response to Tug-891 can be fully resensitized within 30 to 60 minutes after the initial stimulus is removed.[3][6]

4. What is the role of β-arrestin in Tug-891-mediated FFAR4 internalization?

β-arrestin-2 plays a significant role in the internalization of FFAR4 induced by Tug-891. Knockdown of β-arrestin-2 using siRNA has been shown to reduce Tug-891-mediated internalization of FFAR4 by approximately 70%.[1][2]

5. Are there any species-specific differences in Tug-891 activity?

While Tug-891 is a potent agonist for both human and mouse FFAR4, it exhibits limited selectivity over the mouse free fatty acid receptor 1 (FFA1).[1][4] This is an important consideration for in vivo studies using murine models.

Quantitative Data Summary

The following tables summarize key quantitative data for Tug-891 in various functional assays.

Table 1: Potency (pEC50) of Tug-891 at Human FFAR4

Assay	pEC50	Reference
Ca²⁺ Mobilization	6.93 ± 0.07	[1]
β-Arrestin-2 Recruitment	7.19 ± 0.07	[1]
β-Arrestin-1 Recruitment	6.89 ± 0.06	[1]
ERK Phosphorylation	6.22 ± 0.09	[1]
Glucose Uptake (3T3-L1 adipocytes)	5.86 ± 0.29	[6]

Table 2: Inhibitory Potency (pIC50) of Tug-891

Assay	pIC50	Reference
Inhibition of TNFα secretion (RAW264.7 cells)	5.86 ± 0.29	[6]

Key Experimental Protocols

Below are detailed methodologies for key experiments used to study Tug-891-induced FFAR4 desensitization and internalization.

Protocol 1: FFAR4 Internalization Assay using Confocal Microscopy

Objective: To visualize and quantify the internalization of FFAR4 in response to Tug-891 stimulation.

Materials:

• HEK293 cells stably expressing FFAR4 tagged with a fluorescent protein (e.g., eYFP).

• Cell culture medium (e.g., DMEM with 10% FBS).

• Tug-891 stock solution (in DMSO).

• Phosphate-buffered saline (PBS).

• Paraformaldehyde (4% in PBS) for fixation.

• Mounting medium with DAPI.

• Confocal microscope.

Procedure:

• Cell Seeding: Seed FFAR4-eYFP expressing HEK293 cells onto glass-bottom dishes or coverslips and allow them to adhere and grow to 70-80% confluency.

• Starvation (Optional): For some assays, serum-starve the cells for 2-4 hours prior to the experiment to reduce basal receptor activity.

• Tug-891 Treatment:

  • Prepare working solutions of Tug-891 in serum-free medium at the desired concentrations (e.g., 10 µM).

  • Replace the culture medium with the Tug-891 solution.

  • Incubate the cells at 37°C for various time points (e.g., 0, 10, 20, 30, 45, 60 minutes).

• Fixation:

  • After incubation, wash the cells twice with ice-cold PBS.

  • Fix the cells with 4% paraformaldehyde in PBS for 15 minutes at room temperature.

  • Wash the cells three times with PBS.

• Mounting: Mount the coverslips onto glass slides using mounting medium containing DAPI to counterstain the nuclei.

• Imaging:

  • Acquire images using a confocal microscope with appropriate laser lines and filters for eYFP and DAPI.

  • Capture Z-stacks to visualize the entire cell volume.

• Image Analysis:

  • Quantify internalization by measuring the fluorescence intensity of intracellular puncta compared to the plasma membrane.

  • Software such as ImageJ or specialized high-content analysis software can be used for quantification.

Protocol 2: β-Arrestin Recruitment Assay using BRET

Objective: To measure the recruitment of β-arrestin to FFAR4 upon stimulation with Tug-891.

Materials:

• HEK293T cells.

• Plasmids: FFAR4-Venus (acceptor) and Rluc8-β-arrestin-2 (donor).

• Transfection reagent.

• Cell culture medium.

• Tug-891 stock solution.

• Coelenterazine (B1669285) h (BRET substrate).

• White, clear-bottom 96-well plates.

• BRET-compatible plate reader.

Procedure:

• Transfection: Co-transfect HEK293T cells with the FFAR4-Venus and Rluc8-β-arrestin-2 plasmids at an optimized ratio.

• Cell Seeding: 24 hours post-transfection, seed the cells into white, clear-bottom 96-well plates.

• Tug-891 Treatment:

  • Prepare serial dilutions of Tug-891 in assay buffer.

  • Add the Tug-891 solutions to the wells.

• Substrate Addition and Measurement:

  • Add coelenterazine h to each well to a final concentration of 5 µM.

  • Immediately measure the luminescence at two wavelengths (e.g., 475 nm for Rluc8 and 535 nm for Venus) using a BRET-compatible plate reader.

• Data Analysis:

  • Calculate the BRET ratio by dividing the emission intensity of the acceptor (Venus) by the emission intensity of the donor (Rluc8).

  • Plot the BRET ratio against the logarithm of the Tug-891 concentration and fit the data to a sigmoidal dose-response curve to determine the pEC50.

Visualizations

Tug-891-Induced FFAR4 Signaling Pathway

Caption: Tug-891 activates FFAR4, leading to Gq/11-mediated and β-arrestin-dependent signaling.

Experimental Workflow for Investigating FFAR4 Internalization

Caption: Workflow for visualizing and quantifying FFAR4 internalization.

Troubleshooting Logic for Low Tug-891 Response

Caption: A logical approach to troubleshooting a lack of response to Tug-891.

References

• 1. Scholars@Duke publication: Detection of β-Arrestin-Mediated G Protein-Coupled Receptor Ubiquitination Using BRET. [scholars.duke.edu]
• 2. Using bioluminescent resonance energy transfer (BRET) to characterize agonist-induced arrestin recruitment to modified and unmodified G protein-coupled receptors (GPCRs) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. devtoolsdaily.com [devtoolsdaily.com]
• 5. researchgate.net [researchgate.net]
• 6. The Pharmacology of TUG-891, a Potent and Selective Agonist of the Free Fatty Acid Receptor 4 (FFA4/GPR120), Demonstrates Both Potential Opportunity and Possible Challenges to Therapeutic Agonism - PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting Tug-891 off-target effects in experiments.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers using Tug-891 in their experiments.

Troubleshooting Guide

Q1: I am observing a response to Tug-891 in my mouse cell line, but I'm not sure if it's a true FFA4-mediated effect or an off-target effect. How can I confirm this?

Possible Cause: Tug-891 has been shown to have limited selectivity over the mouse free fatty acid receptor 1 (FFA1), which can lead to off-target effects in murine models.[1][2][3]

Solution:

To dissect the specific contribution of FFA4 and FFA1 to the observed effects of Tug-891 in mouse cells, a combination of pharmacological and genetic approaches is recommended.

Pharmacological Approach:

• Use a selective FFA1 antagonist: Pre-treat your cells with a selective FFA1 antagonist before stimulating with Tug-891. If the response to Tug-891 is diminished or abolished, it suggests an involvement of FFA1.

• Compare with a selective FFA1 agonist: Use a highly selective FFA1 agonist to characterize the FFA1-mediated response in your cell system. This will help you understand the potential contribution of FFA1 activation.

• Concentration-response curves: Generate full concentration-response curves for Tug-891. If the curve is biphasic, it might indicate the involvement of more than one receptor.

Genetic Approach:

• Use FFA4 or FFA1 knockout/knockdown cells: The most definitive way to confirm the on-target effect is to use cells where the FFA4 or FFA1 gene has been knocked out or its expression knocked down using techniques like siRNA or CRISPR. If the response to Tug-891 is absent in FFA4 knockout/knockdown cells, it confirms that the effect is FFA4-mediated.

• Control cell line: Use a parental cell line that does not endogenously express FFA4 or FFA1 as a negative control to ensure the observed effects are receptor-dependent.

Q2: I am not seeing the expected level of ERK phosphorylation after treating my cells with Tug-891, even though I see a robust calcium response.

Possible Cause: FFA4 signaling can exhibit bias, favoring certain downstream pathways over others.[1] Studies have shown that Tug-891-mediated FFA4 activation may lead to a more pronounced Gq/11-mediated calcium mobilization and β-arrestin recruitment compared to ERK phosphorylation.[1]

Solution:

• Time-course experiment: ERK phosphorylation is often transient. Perform a time-course experiment (e.g., 2, 5, 10, 15, 30, and 60 minutes) to identify the peak of ERK activation. The peak response for Tug-891 has been observed as early as 2.5 minutes.[2]

• Optimize agonist concentration: While potent for calcium and β-arrestin pathways, higher concentrations of Tug-891 might be required to elicit a strong ERK phosphorylation signal. Perform a full concentration-response curve for ERK activation.

• Positive control: Use a known potent activator of the ERK pathway in your cell line (e.g., EGF or FBS) to ensure the assay is working correctly.

• Assay sensitivity: Ensure your detection method for phosphorylated ERK (e.g., Western blot, ELISA, HTRF) is sensitive enough to detect subtle changes.

Q3: The response to Tug-891 in my cells seems to decrease with repeated stimulation.

Possible Cause: Like many G protein-coupled receptors (GPCRs), FFA4 can undergo desensitization and internalization upon prolonged or repeated agonist exposure.[1][3] Activation of FFA4 by Tug-891 can lead to rapid receptor phosphorylation and internalization, which can result in a diminished response to subsequent stimulations.[1][3]

Solution:

• Washout period: After the initial stimulation, ensure a sufficient washout period to allow for receptor recycling to the cell surface and resensitization. The removal of Tug-891 has been shown to allow for rapid recycling and resensitization of the FFA4 calcium signaling response.[1][3]

• Single stimulation experiments: For endpoint assays, design your experiments to involve a single stimulation with Tug-891.

• Internalization assay: To confirm that receptor internalization is occurring, you can perform an internalization assay using a fluorescently tagged FFA4 receptor.

• Lower agonist concentration: Use the lowest concentration of Tug-891 that gives a robust response to minimize receptor desensitization.

Frequently Asked Questions (FAQs)

What is the primary mechanism of action of Tug-891? Tug-891 is a potent and selective agonist for the free fatty acid receptor 4 (FFA4), also known as GPR120.[2] Upon binding to FFA4, it can activate downstream signaling pathways, including Gq-mediated calcium mobilization, β-arrestin recruitment, and ERK phosphorylation.[1][3]

What are the known off-target effects of Tug-891? The most significant known off-target effect of Tug-891 is its activity on the mouse free fatty acid receptor 1 (FFA1).[1][2][3] It shows limited selectivity for mouse FFA4 over mouse FFA1, which can complicate the interpretation of in vivo studies in mice.[1][2][3]

What concentration of Tug-891 should I use in my experiments? The optimal concentration of Tug-891 will depend on the specific assay and cell type being used. It is always recommended to perform a concentration-response experiment to determine the EC50 for your particular system. Refer to the data tables below for reported potency values in various assays.

How should I prepare and store Tug-891? Tug-891 is typically supplied as a solid. For stock solutions, it is recommended to dissolve it in a suitable organic solvent like DMSO. Store the stock solution at -20°C or -80°C. For working solutions, dilute the stock in your assay buffer. It is advisable to prepare fresh working solutions for each experiment to avoid potential degradation.

Data Presentation

Table 1: Potency of Tug-891 at Human FFA4

Assay	pEC50	EC50 (nM)
Calcium Mobilization	7.4 ± 0.1	~40
β-arrestin-2 Recruitment	7.7 ± 0.1	~20
ERK Phosphorylation	6.5 ± 0.1	~316

Data compiled from Hudson et al., 2013.

Table 2: Potency of Tug-891 at Mouse FFA4 vs. Mouse FFA1

Receptor	Assay	pEC50	EC50 (nM)
Mouse FFA4	β-arrestin-2 Recruitment	7.8 ± 0.1	~16
Calcium Mobilization	6.8 ± 0.1	~158
Mouse FFA1	β-arrestin-2 Recruitment	6.4 ± 0.1	~398
Calcium Mobilization	6.9 ± 0.1	~126

Data compiled from Hudson et al., 2013.

Experimental Protocols

Calcium Mobilization Assay

This protocol is a general guideline and should be optimized for your specific cell line and equipment.

• Cell Plating: Seed cells expressing FFA4 into a 96-well or 384-well black-walled, clear-bottom plate and culture overnight to allow for adherence.

• Dye Loading: Remove the culture medium and load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM, Cal-520 AM) in a suitable assay buffer (e.g., HBSS with 20 mM HEPES) for 45-60 minutes at 37°C.

• Compound Preparation: Prepare a dilution series of Tug-891 in the assay buffer at a concentration 2-5 times the final desired concentration.

• Measurement: Use a fluorescence plate reader equipped with an automated injector (e.g., FLIPR, FlexStation) to measure the baseline fluorescence, inject the Tug-891 solution, and then continuously record the fluorescence signal for at least 60-120 seconds.

• Data Analysis: The change in fluorescence intensity (ΔF) is calculated by subtracting the baseline fluorescence from the peak fluorescence after compound addition. Normalize the data to a positive control (e.g., ATP or ionomycin) and plot the response against the logarithm of the Tug-891 concentration to determine the EC50.

β-Arrestin Recruitment Assay

This protocol describes a common method using a commercially available BRET (Bioluminescence Resonance Energy Transfer) or FRET (Förster Resonance Energy Transfer) based assay system.

• Cell Transfection/Plating: Co-transfect cells with plasmids encoding for FFA4 fused to a donor fluorophore (e.g., Rluc) and β-arrestin-2 fused to an acceptor fluorophore (e.g., YFP). Alternatively, use a stable cell line co-expressing these constructs. Plate the cells in a white-walled, clear-bottom 96-well or 384-well plate.

• Compound Preparation: Prepare a serial dilution of Tug-891 in an appropriate assay buffer.

• Assay Initiation: Add the Tug-891 dilutions to the cells.

• Incubation: Incubate the plate for a predetermined amount of time (e.g., 30-60 minutes) at 37°C.

• Substrate Addition: Add the substrate for the donor fluorophore (e.g., coelenterazine (B1669285) h for Rluc).

• Measurement: Immediately measure the luminescence at two different wavelengths (one for the donor and one for the acceptor) using a plate reader capable of BRET or FRET measurements.

• Data Analysis: Calculate the BRET or FRET ratio by dividing the acceptor emission by the donor emission. Plot the ratio against the logarithm of the Tug-891 concentration to determine the EC50.

ERK Phosphorylation Assay

This protocol outlines a general procedure for measuring ERK phosphorylation by Western blot.

• Cell Culture and Starvation: Plate cells in 6-well or 12-well plates and grow to 70-80% confluency. Before stimulation, serum-starve the cells for 4-16 hours to reduce basal ERK phosphorylation.

• Compound Stimulation: Treat the cells with different concentrations of Tug-891 for a specific time (e.g., 5 minutes). Include a vehicle control and a positive control (e.g., EGF or FBS).

• Cell Lysis: Immediately after stimulation, place the plates on ice, aspirate the medium, and lyse the cells in a lysis buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a standard protein assay (e.g., BCA assay).

• SDS-PAGE and Western Blotting: Separate equal amounts of protein from each sample by SDS-PAGE and transfer to a PVDF or nitrocellulose membrane.

• Antibody Incubation: Block the membrane and then incubate with a primary antibody specific for phosphorylated ERK1/2 (p-ERK). After washing, incubate with an appropriate HRP-conjugated secondary antibody.

• Detection: Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Normalization: Strip the membrane and re-probe with an antibody for total ERK1/2 to normalize the p-ERK signal to the total amount of ERK protein.

• Data Analysis: Quantify the band intensities using densitometry software. Calculate the ratio of p-ERK to total ERK and plot this ratio against the logarithm of the Tug-891 concentration.

Mandatory Visualization

References

• 1. The Pharmacology of TUG-891, a Potent and Selective Agonist of the Free Fatty Acid Receptor 4 (FFA4/GPR120), Demonstrates Both Potential Opportunity and Possible Challenges to Therapeutic Agonism - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. The pharmacology of TUG-891, a potent and selective agonist of the free fatty acid receptor 4 (FFA4/GPR120), demonstrates both potential opportunity and possible challenges to therapeutic agonism - PubMed [pubmed.ncbi.nlm.nih.gov]

Optimizing Tug-891 Concentration for Cell-Based Assays: A Technical Guide

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for optimizing the use of Tug-891 in cell-based assays. Tug-891 is a potent and selective synthetic agonist for the free fatty acid receptor 4 (FFAR4), also known as G protein-coupled receptor 120 (GPR120).[1][2] Proper concentration optimization is critical for obtaining robust and reproducible results.

Frequently Asked Questions (FAQs)

Q1: What is Tug-891 and what is its mechanism of action?

A1: Tug-891 is a small molecule agonist of the free fatty acid receptor 4 (FFAR4/GPR120).[2] Upon binding to FFAR4, a G protein-coupled receptor (GPCR), it primarily activates the Gαq signaling pathway.[3][4][5] This activation leads to the stimulation of phospholipase C (PLC), which in turn catalyzes the production of inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium ([Ca2+]i), a key second messenger in many cellular processes.[6][7][8] Tug-891 has also been shown to induce β-arrestin recruitment, leading to receptor internalization and desensitization.[1][7][9]

Q2: What is the typical effective concentration range for Tug-891 in cell-based assays?

A2: The effective concentration of Tug-891 can vary significantly depending on the cell type, the specific assay endpoint being measured, and the species from which the receptor originates. Generally, concentrations ranging from 10 nM to 10 µM are used in in vitro studies.[6][10] For instance, the EC50 values for human and mouse FFAR4 are reported to be around 43.6 nM and 16.9 nM, respectively.[10] It is crucial to perform a dose-response experiment to determine the optimal concentration for your specific experimental setup.

Q3: Is Tug-891 selective for FFAR4?

A3: Tug-891 is highly selective for FFAR4 over other free fatty acid receptors like FFAR2 and FFAR3, against which it shows no activity. However, it displays some cross-reactivity with FFAR1 (GPR40), particularly in mice, which should be a consideration when working with murine models.[1][9] The EC50 for human FFAR1 is reported to be 64.5 µM, indicating significantly lower potency compared to its activity at FFAR4.[10]

Q4: How should I prepare and store Tug-891 stock solutions?

A4: Tug-891 is typically supplied as a crystalline solid.[10] It is soluble in organic solvents such as DMSO and ethanol.[10] For cell-based assays, a common practice is to prepare a high-concentration stock solution (e.g., 10 mM) in DMSO and store it at -20°C or -80°C.[2] Working solutions can then be prepared by diluting the stock solution in the appropriate cell culture medium. It is recommended to prepare fresh working solutions for each experiment to ensure consistency.[2]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
No or low response to Tug-891	1. Suboptimal Tug-891 concentration.2. Low FFAR4 expression in the cell line.3. Receptor desensitization or internalization.4. Incorrect assay setup or reagents.	1. Perform a dose-response curve (e.g., 1 nM to 30 µM) to determine the optimal concentration.2. Verify FFAR4 expression using qPCR or Western blot. Consider using a cell line with higher endogenous expression or a stably transfected cell line.3. Reduce incubation time or pre-treat with an antagonist to assess desensitization. Allow for receptor recycling by removing the agonist.4. Ensure the assay is sensitive enough to detect the expected signal (e.g., calcium mobilization, ERK phosphorylation).
High background signal or off-target effects	1. Tug-891 concentration is too high.2. Cross-reactivity with other receptors (e.g., FFAR1 in mouse cells).3. Cytotoxicity at high concentrations.	1. Lower the Tug-891 concentration. Use the lowest effective concentration determined from the dose-response curve.2. Use a more selective FFAR4 agonist if available, or use FFAR1 antagonists to block potential off-target effects.3. Perform a cell viability assay (e.g., MTT, trypan blue) to assess cytotoxicity at the concentrations used.
Inconsistent results between experiments	1. Variability in Tug-891 stock solution.2. Differences in cell passage number or confluency.3. Inconsistent incubation times.	1. Prepare fresh working solutions from a validated stock for each experiment. Avoid repeated freeze-thaw cycles of the stock solution.2. Maintain consistent cell culture conditions, including passage number and seeding density.3. Standardize all incubation times precisely.

Quantitative Data Summary

The following tables summarize key quantitative data for Tug-891 from various studies.

Table 1: Potency of Tug-891 at FFAR4 in Different Assay Formats

Assay	Cell Line	Species	pEC50 / pIC50	EC50 / IC50
Ca2+ Mobilization	HEK293 (hFFA4)	Human	7.36	43.6 nM[10]
Ca2+ Mobilization	Flp-In T-REx 293 (mFFA4)	Mouse	7.77	16.9 nM[10]
β-arrestin-2 Recruitment	HEK293T (hFFA4)	Human	~7.5[6]	~30 nM
ERK Phosphorylation	Flp-In T-REx 293 (hFFA4)	Human	~6.0[6]	~1 µM
Glucose Uptake	3T3-L1 adipocytes	Mouse	5.86[6]	1.38 µM
Inhibition of TNFα secretion	RAW264.7 macrophages	Mouse	5.86[6]	1.38 µM

Table 2: Selectivity Profile of Tug-891

Receptor	Species	pEC50	EC50
FFAR4 (GPR120)	Human	7.36	43.6 nM[10]
FFAR1 (GPR40)	Human	4.19	64.5 µM[10]
FFAR2 (GPR43)	Human	No activity	-
FFAR3 (GPR41)	Human	No activity	-

Experimental Protocols

Protocol 1: Determination of Optimal Tug-891 Concentration using a Calcium Mobilization Assay

This protocol describes a general method for determining the dose-dependent effect of Tug-891 on intracellular calcium levels in cells expressing FFAR4.

• Cell Preparation:

  • Plate cells (e.g., HEK293 cells stably expressing human FFAR4) in a black, clear-bottom 96-well plate at an appropriate density to achieve 80-90% confluency on the day of the assay.

  • Incubate overnight at 37°C in a 5% CO2 incubator.

• Dye Loading:

  • Aspirate the growth medium and wash the cells once with Hank's Balanced Salt Solution (HBSS) or a similar buffer.

  • Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) according to the manufacturer's instructions. Typically, this involves incubating the cells with the dye solution for 30-60 minutes at 37°C.

• Tug-891 Preparation:

  • Prepare a series of Tug-891 dilutions in HBSS at 2x the final desired concentrations. A typical concentration range to test would be from 1 nM to 30 µM.

• Calcium Measurement:

  • Place the 96-well plate into a fluorescence plate reader equipped with an automated injection system.

  • Measure the baseline fluorescence for a short period (e.g., 10-20 seconds).

  • Inject the Tug-891 dilutions into the wells and continue to measure the fluorescence intensity for several minutes to capture the peak response.

• Data Analysis:

  • Calculate the change in fluorescence (ΔF) for each well by subtracting the baseline fluorescence from the peak fluorescence.

  • Plot the ΔF against the logarithm of the Tug-891 concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the EC50 value.

Visualizations

Caption: FFAR4 signaling pathway activated by Tug-891.

Caption: Workflow for optimizing Tug-891 concentration.

Caption: Troubleshooting decision tree for Tug-891 assays.

References

• 1. The pharmacology of TUG-891, a potent and selective agonist of the free fatty acid receptor 4 (FFA4/GPR120), demonstrates both potential opportunity and possible challenges to therapeutic agonism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. journals.physiology.org [journals.physiology.org]
• 4. FFAR4: A New Player in Cardiometabolic Disease? - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Omega-3 Fatty Acids and FFAR4 [frontiersin.org]
• 6. researchgate.net [researchgate.net]
• 7. The Pharmacology of TUG-891, a Potent and Selective Agonist of the Free Fatty Acid Receptor 4 (FFA4/GPR120), Demonstrates Both Potential Opportunity and Possible Challenges to Therapeutic Agonism - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The GPR120 Agonist TUG-891 Inhibits the Motility and Phagocytosis of Mouse Alveolar Macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. caymanchem.com [caymanchem.com]

Best practices for storing and handling Tug-891.

This technical support center provides researchers, scientists, and drug development professionals with best practices for storing and handling Tug-891, along with troubleshooting guides and frequently asked questions (FAQs) to facilitate successful experimentation.

Storage and Handling

Proper storage and handling of Tug-891 are critical for maintaining its stability and activity.

Storage Recommendations:

Condition	Powder	In Solvent
Long-term	-20°C (up to 4 years)	-80°C (up to 2 years)
Short-term	4°C (up to 2 years)	-20°C (up to 1 year)

Handling Guidelines:

• Reconstitution: For aqueous experiments, it is recommended to first dissolve Tug-891 in an organic solvent such as DMSO, ethanol, or DMF.[1] A stock solution can be prepared in DMSO (e.g., 10 mg/mL or up to 100 mM) and then further diluted with the aqueous buffer of choice.[1][2] Aqueous solutions should be prepared fresh and are not recommended for storage for more than one day.[1] When preparing stock solutions, it is good practice to purge the solvent with an inert gas.[1]

• Freeze-Thaw Cycles: To avoid degradation from repeated freeze-thaw cycles, it is recommended to aliquot stock solutions into smaller, single-use volumes.

Troubleshooting Guides

This section addresses specific issues that users may encounter during their experiments with Tug-891.

Issue 1: Precipitation in Cell Culture Media

• Question: I observed precipitation after adding the Tug-891 stock solution to my cell culture media. What should I do?

• Answer: Precipitation can occur due to the low aqueous solubility of Tug-891.[1] To address this:

  • Ensure Proper Dilution: First, dissolve Tug-891 in 100% DMSO to create a concentrated stock solution. Then, dilute this stock solution into your aqueous buffer or cell culture medium. The final concentration of DMSO in the media should be kept low (typically <0.5%) to avoid solvent-induced cell toxicity.

  • Warm the Media: Gently warming the cell culture media to 37°C before adding the Tug-891 stock solution can help improve solubility.

  • Vortexing: Vortex the solution immediately after adding the Tug-891 stock to ensure it is well-dispersed.

  • Lower the Final Concentration: If precipitation persists, consider lowering the final working concentration of Tug-891 in your experiment.

Issue 2: Inconsistent or No Biological Activity

• Question: I am not observing the expected biological effect of Tug-891 in my assay. What could be the reason?

• Answer: Several factors could contribute to a lack of activity:

  • Improper Storage: Verify that the compound has been stored according to the recommended conditions to prevent degradation.

  • Receptor Expression: Confirm that your cell line endogenously expresses the target receptor, FFA4 (GPR120), at sufficient levels.

  • Receptor Desensitization: Prolonged exposure to Tug-891 can lead to rapid receptor phosphorylation and internalization, resulting in desensitization of the signaling response. Consider using shorter incubation times or allowing for a recovery period after treatment for the receptor to recycle back to the cell surface.

  • Incorrect Reconstitution: Ensure that the compound was fully dissolved in the organic solvent before further dilution in aqueous media.

Issue 3: Poor In Vivo Stability

• Question: I am planning in vivo experiments with Tug-891 and have read about its poor stability. How can I address this?

• Answer: Tug-891 has been noted to have poor stability in vivo, which can be a challenge for animal studies.[3] While there are no established protocols to completely overcome this, consider the following:

  • Formulation: For in vivo administration, Tug-891 can be formulated in vehicles such as a solution of DMSO and corn oil.

  • Dosing Regimen: More frequent dosing may be necessary to maintain effective concentrations in vivo.

  • Alternative Compounds: For long-term in vivo studies, you might consider exploring newer-generation FFA4 agonists that have been developed with improved pharmacokinetic properties.[3]

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of Tug-891?

A1: Tug-891 is a potent and selective agonist for the free fatty acid receptor 4 (FFA4), also known as GPR120.[3] Activation of FFA4 by Tug-891 initiates a signaling cascade that includes Gq/11 protein coupling, leading to an increase in intracellular calcium ([Ca2+]), recruitment of β-arrestin-1 and β-arrestin-2, and phosphorylation of extracellular signal-regulated kinase (ERK).[4] This is followed by rapid receptor phosphorylation and internalization.[4]

Q2: What is the selectivity of Tug-891 for FFA4 compared to other free fatty acid receptors?

A2: Tug-891 is highly selective for human FFA4 over other free fatty acid receptors like FFA1 (GPR40), FFA2 (GPR43), and FFA3 (GPR41). However, it shows limited selectivity over mouse FFA1, which may be a consideration for experiments using murine models.

Q3: Can Tug-891 be used in both in vitro and in vivo experiments?

A3: Yes, Tug-891 is widely used in in vitro studies with various cell lines. It has also been used in in vivo animal models to study its effects on metabolism and inflammation.[5] However, its poor in vivo stability should be taken into account when designing long-term animal studies.[3]

Q4: What are the primary research areas where Tug-891 is used?

A4: Tug-891 is primarily used in research related to metabolic diseases such as type 2 diabetes and obesity, as well as in studies on inflammation and cancer.[5] Its ability to stimulate GLP-1 secretion, enhance glucose uptake, and inhibit pro-inflammatory mediators makes it a valuable tool in these fields.

Experimental Protocols & Data

Quantitative Data Summary

Parameter	Value	Species	Reference
EC50 (FFA4)	0.0436 µM	Human	[5]
0.0169 µM	Mouse	[5]
EC50 (FFA1)	64.5 µM	Human	[5]
pEC50 (FFA4)	7.36	Human	[2]
7.77	Mouse	[2]
pEC50 (FFA1)	4.19	Human	[2]

Key Experimental Methodologies

1. Calcium Mobilization Assay

This assay measures the increase in intracellular calcium concentration upon FFA4 activation by Tug-891.

• Cell Seeding: Seed cells expressing FFA4 (e.g., HEK293 or CHO cells) in a black-walled, clear-bottom 96-well plate and culture overnight.

• Dye Loading: Wash the cells with a suitable buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES) and then incubate with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) in the dark at 37°C for 1 hour.

• Compound Addition: After incubation, wash the cells to remove excess dye. Add varying concentrations of Tug-891 to the wells.

• Signal Detection: Immediately measure the fluorescence intensity using a plate reader equipped for kinetic reading (e.g., FLIPR or FlexStation). The change in fluorescence corresponds to the change in intracellular calcium levels.

2. ERK Phosphorylation Assay

This assay quantifies the phosphorylation of ERK1/2, a downstream target in the FFA4 signaling pathway.

• Cell Culture and Starvation: Culture cells expressing FFA4 to near confluence. Before the experiment, starve the cells in a serum-free medium for several hours to reduce basal ERK phosphorylation.

• Tug-891 Treatment: Treat the starved cells with different concentrations of Tug-891 for a specified time (e.g., 5-15 minutes).

• Cell Lysis: After treatment, wash the cells with cold PBS and lyse them in a lysis buffer containing protease and phosphatase inhibitors.

• Western Blotting or ELISA: Determine the levels of phosphorylated ERK (p-ERK) and total ERK in the cell lysates using Western blotting with specific antibodies or a dedicated ELISA kit. The ratio of p-ERK to total ERK indicates the extent of ERK activation.

3. GLP-1 Secretion Assay

This assay measures the ability of Tug-891 to stimulate the secretion of Glucagon-Like Peptide-1 (GLP-1) from enteroendocrine cells.

• Cell Culture: Culture enteroendocrine cell lines (e.g., STC-1 or GLUTag cells) in appropriate media.

• Pre-incubation: Wash the cells with a secretion buffer (e.g., KRB buffer) and pre-incubate for a period to establish a baseline.

• Stimulation: Replace the buffer with a fresh secretion buffer containing different concentrations of Tug-891 and incubate for a defined time (e.g., 2 hours).

• Sample Collection: Collect the supernatant, which contains the secreted GLP-1.

• Quantification: Measure the concentration of GLP-1 in the supernatant using a commercially available ELISA kit.

Visualizations

Tug-891 Signaling Pathway

Caption: Signaling pathway of Tug-891 via the FFA4/GPR120 receptor.

Tug-891 Experimental Workflow

Caption: General experimental workflow for in vitro studies using Tug-891.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. rndsystems.com [rndsystems.com]
• 3. TUG-891 - Wikipedia [en.wikipedia.org]
• 4. medchemexpress.com [medchemexpress.com]
• 5. caymanchem.com [caymanchem.com]

How to mitigate variability in Tug-891 experimental results.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals mitigate variability in experimental results when working with the FFA4/GPR120 agonist, Tug-891.

Frequently Asked Questions (FAQs)

Q1: What is Tug-891 and what is its primary mechanism of action?

A1: Tug-891 is a potent and selective synthetic agonist for the Free Fatty Acid Receptor 4 (FFA4), also known as G protein-coupled receptor 120 (GPR120).[1][2] Its primary mechanism of action involves binding to and activating FFA4, which in turn initiates several downstream signaling cascades. These include the mobilization of intracellular calcium ([Ca2+]), recruitment of β-arrestin proteins, and the phosphorylation of extracellular signal-regulated kinase (ERK).[2][3][4]

Q2: What are the common downstream signaling pathways activated by Tug-891?

A2: Tug-891-mediated activation of FFA4 can trigger multiple signaling pathways, which can sometimes proceed simultaneously and contribute to varied cellular responses.[5] The primary pathways include:

• Gq/11-protein pathway: This leads to the activation of phospholipase C (PLC), which subsequently results in an increase in intracellular calcium.[6]

• β-arrestin pathway: Following receptor activation, β-arrestin 1 and 2 are recruited to the receptor. This process is involved in receptor desensitization, internalization, and can also initiate G protein-independent signaling.[2][3]

• ERK1/2 phosphorylation: Activation of FFA4 by Tug-891 leads to the phosphorylation of ERK1/2, a key signaling event in cell proliferation and differentiation. This can be mediated through both Gq/11-dependent and β-arrestin-dependent mechanisms.[3][5]

Q3: Why am I observing high variability in my experimental results with Tug-891?

A3: Variability in Tug-891 experiments can arise from several factors, both biological and technical. Key sources include:

• Receptor Desensitization and Internalization: Continuous exposure to Tug-891 can lead to rapid phosphorylation and internalization of the FFA4 receptor, resulting in a diminished cellular response over time (desensitization).[2][3][4] The kinetics of receptor recycling back to the cell surface can vary, introducing variability.[2][3]

• Cellular Context and Receptor Expression Levels: The specific cell line used, its passage number, and the expression level of FFA4 can significantly impact the magnitude of the response to Tug-891.

• Species-Specific Differences: Tug-891 exhibits different selectivity profiles for human and mouse FFA4 receptors, which can lead to inconsistent results if not accounted for in cross-species studies.[2][5]

• Ligand Preparation and Stability: Improper solubilization or storage of Tug-891 can affect its effective concentration and activity.

• Assay Conditions: Variations in cell density, incubation times, and reagent concentrations can all contribute to experimental noise.

Troubleshooting Guides

Issue 1: Inconsistent Calcium Mobilization Results

Symptoms:

• High well-to-well or day-to-day variability in the peak fluorescence signal.

• Drifting baseline fluorescence.

• Low signal-to-noise ratio.

Possible Causes and Solutions:

Possible Cause	Recommended Solution
Uneven Dye Loading	Ensure homogenous dye loading by gently mixing the dye solution and incubating for the recommended time. Use a no-wash dye kit to minimize cell loss and variability.
Cell Health and Viability	Use cells at a consistent and optimal confluency. Ensure high cell viability (>95%) before starting the experiment. Avoid over-trypsinization.
Receptor Desensitization	Minimize pre-stimulation of cells. If investigating desensitization, carefully control the timing and concentration of Tug-891 pre-treatment.
Inconsistent Agonist Addition	Use an automated liquid handler for precise and simultaneous addition of Tug-891 to all wells.
Phototoxicity	Minimize exposure of fluorescent dyes to light to prevent photobleaching and cell damage.

Issue 2: Variable ERK Phosphorylation Signal in Western Blots

Symptoms:

• Inconsistent band intensities for phosphorylated ERK (p-ERK) across replicate samples.

• High background signal.

• Difficulty in detecting a clear dose-dependent effect of Tug-891.

Possible Causes and Solutions:

Possible Cause	Recommended Solution
Timing of Cell Lysis	The kinetics of ERK phosphorylation can be transient. Perform a time-course experiment to determine the optimal time point for cell lysis after Tug-891 stimulation.
Inconsistent Cell Density	Seed an equal number of cells for each experimental condition and ensure they are evenly distributed in the culture vessel.
Inefficient Protein Extraction	Use a lysis buffer containing phosphatase and protease inhibitors to preserve the phosphorylation state of ERK. Ensure complete cell lysis.
Loading Inaccuracies	Quantify total protein concentration accurately (e.g., using a BCA assay) and load equal amounts of protein for each sample. Normalize p-ERK signal to total ERK as a loading control.
Antibody Performance	Use a validated p-ERK antibody at its optimal dilution. Ensure proper blocking and washing steps to minimize background.

Data Presentation

Table 1: Potency of Tug-891 in Different In Vitro Assays

Assay	Receptor	Cell Line	pEC50 / pIC50 (mean ± SEM)
Calcium Mobilization	human FFA4	Flp-In T-REx 293	7.36 ± 0.05
β-arrestin-2 Recruitment	human FFA4	HEK293T	7.71 ± 0.06
ERK Phosphorylation	human FFA4	Flp-In T-REx 293	6.89 ± 0.11
GLP-1 Secretion	mouse FFA4	STC-1	~6.0
Glucose Uptake	mouse FFA4	3T3-L1 adipocytes	5.86 ± 0.29
TNF-α Release Inhibition	mouse FFA4	RAW 264.7	5.86 ± 0.29

Data compiled from Hudson et al. (2013).[3]

Table 2: Selectivity of Tug-891 for Human vs. Mouse FFA4

Assay	Human FFA4 (pEC50)	Mouse FFA4 (pEC50)	Selectivity (Human/Mouse)
Calcium Mobilization	7.36	7.77	~0.6-fold
β-arrestin-2 Recruitment	7.71	7.94	~0.6-fold

Data compiled from Hudson et al. (2013).[3]

Experimental Protocols

Calcium Mobilization Assay

• Cell Seeding: Seed cells expressing FFA4 into a 96-well, black-walled, clear-bottom plate at a density that will result in a confluent monolayer on the day of the assay.

• Dye Loading: On the day of the experiment, remove the culture medium and load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) according to the manufacturer's instructions.

• Compound Preparation: Prepare a serial dilution of Tug-891 in an appropriate assay buffer.

• Signal Measurement: Use a fluorescence plate reader to measure the baseline fluorescence. Add the Tug-891 dilutions to the cell plate and immediately begin recording the fluorescence intensity over time to capture the calcium transient.

• Data Analysis: Calculate the change in fluorescence from baseline and plot the peak response against the Tug-891 concentration to determine the EC50.

ERK Phosphorylation Western Blot

• Cell Treatment: Seed cells in a multi-well plate and grow to the desired confluency. Starve the cells in serum-free medium for several hours before treating with various concentrations of Tug-891 for the predetermined optimal time.

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or similar protein assay.

• SDS-PAGE and Transfer: Normalize the protein concentrations and run the samples on an SDS-PAGE gel. Transfer the separated proteins to a PVDF membrane.

• Immunoblotting: Block the membrane and then incubate with a primary antibody specific for phosphorylated ERK1/2 (p-ERK1/2). After washing, incubate with an appropriate HRP-conjugated secondary antibody.

• Detection: Visualize the bands using an enhanced chemiluminescence (ECL) substrate.

• Stripping and Re-probing: Strip the membrane and re-probe with an antibody for total ERK1/2 to serve as a loading control.

• Densitometry: Quantify the band intensities and normalize the p-ERK1/2 signal to the total ERK1/2 signal.

Mandatory Visualization

Caption: Tug-891 signaling through the FFA4/GPR120 receptor.

Caption: Troubleshooting workflow for Tug-891 experiments.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. The pharmacology of TUG-891, a potent and selective agonist of the free fatty acid receptor 4 (FFA4/GPR120), demonstrates both potential opportunity and possible challenges to therapeutic agonism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The Pharmacology of TUG-891, a Potent and Selective Agonist of the Free Fatty Acid Receptor 4 (FFA4/GPR120), Demonstrates Both Potential Opportunity and Possible Challenges to Therapeutic Agonism - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Free-fatty acid receptor-4 (GPR120): cellular and molecular function and its role in metabolic disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The GPR120 Agonist TUG-891 Inhibits the Motility and Phagocytosis of Mouse Alveolar Macrophages - PMC [pmc.ncbi.nlm.nih.gov]

Interpreting unexpected results in Tug-891 studies.

This technical support center provides troubleshooting guidance and frequently asked questions for researchers utilizing Tug-891, a potent and selective agonist for the free fatty acid receptor 4 (FFA4/GPR120). This guide is intended for researchers, scientists, and drug development professionals to interpret unexpected results and optimize their experimental outcomes.

Troubleshooting Guide

This section addresses specific issues that may arise during experiments with Tug-891, providing potential explanations and actionable solutions.

Observed Issue	Potential Causes	Recommended Actions
No or low cellular response to Tug-891	1. Low or absent FFA4/GPR120 expression in the cell line. 2. Receptor desensitization and internalization due to prolonged or high-concentration agonist exposure.[1][2] 3. Issues with Tug-891 compound integrity or concentration.	1. Verify FFA4/GPR120 expression levels in your cell model via RT-PCR or Western blot. 2. Optimize Tug-891 incubation time and concentration. Consider using a lower concentration or a shorter stimulation period. Allow for a washout period for the receptor to recycle to the cell surface.[1][2] 3. Confirm the quality and concentration of your Tug-891 stock solution.
Variability in experimental replicates	1. Inconsistent cell passage number or confluency. 2. Differences in serum concentration in the media, which can contain endogenous FFA4/GPR120 ligands. 3. Tug-891 has limited selectivity for mouse FFA4 over mouse FFA1, which could lead to off-target effects in murine models.[1][2]	1. Maintain consistent cell culture conditions, including passage number and confluency at the time of the experiment. 2. Use serum-free media or a defined, low-serum media for the duration of the Tug-891 treatment to reduce background activation. 3. In murine cell systems, consider using FFA1 antagonists like GW1100 to dissect FFA4-specific effects.
Unexpected off-target effects observed	1. In mouse models, Tug-891 can activate FFA1, leading to confounding results.[1][2] 2. Potential for GPR120-independent mechanisms of action.[3]	1. For in vivo studies in mice, be aware of the limited selectivity and consider co-administration with an FFA1 antagonist.[1][2] 2. Investigate GPR120-independent effects by using GPR120 knockout/knockdown models.[4]
Modest or lower-than-expected effect on glucose uptake	1. The effect of Tug-891 on glucose uptake can be modest compared to insulin.[5] 2. The adipogenic differentiation protocol used may influence the responsiveness to Tug-891.[6]	1. Include a positive control, such as insulin, to benchmark the response.[5] 2. Review and optimize the adipogenic differentiation protocol. Some studies suggest that less robust differentiation protocols might show a greater effect of Tug-891.[6]

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for Tug-891?

A1: Tug-891 is a potent and selective agonist for the free fatty acid receptor 4 (FFA4), also known as G protein-coupled receptor 120 (GPR120).[7][8] Upon binding, it activates downstream signaling pathways, primarily through Gαq/11, leading to intracellular calcium mobilization.[1][4] It can also stimulate β-arrestin recruitment and extracellular signal-regulated kinase (ERK) phosphorylation.[1][2]

Q2: What are the known downstream effects of Tug-891?

A2: Activation of FFA4/GPR120 by Tug-891 has been shown to have several beneficial effects, including:

• Stimulation of glucagon-like peptide-1 (GLP-1) secretion from enteroendocrine cells.[1][2]

• Enhancement of glucose uptake in adipocytes.[1][5]

• Inhibition of pro-inflammatory mediators in macrophages.[2][4]

• Stimulation of mitochondrial respiration in brown adipose tissue.[9][3]

Q3: Does Tug-891 exhibit any species-specific differences in activity?

A3: Yes, Tug-891 shows limited selectivity for mouse FFA4 over mouse FFA1, which can complicate the interpretation of in vivo studies in mice due to potential off-target effects through FFA1 activation.[1][2]

Q4: Can prolonged exposure to Tug-891 lead to receptor desensitization?

A4: Yes, studies have shown that activation of FFA4 by Tug-891 can lead to rapid phosphorylation, internalization, and desensitization of the receptor.[1][2] However, removal of Tug-891 allows for rapid recycling of the receptor back to the cell surface and resensitization of the signaling response.[1][2]

Q5: Are there any known GPR120-independent effects of Tug-891?

A5: Some studies have suggested the existence of GPR120-independent mechanisms for Tug-891's effects, particularly in stimulating oxygen consumption in brown adipocytes.[9][3] It is recommended to use GPR120-knockout models to confirm that the observed effects are mediated by the intended receptor.[4]

Quantitative Data Summary

The following table summarizes the reported potency and efficacy of Tug-891 and other relevant ligands from the literature.

Assay	Ligand	Cell Line	Species	Potency (pEC50 / pIC50)	Reference
Ca²⁺ Mobilization	Tug-891	hFFA4 Flp-In T-REx 293	Human	Not explicitly stated, but ~7-fold more potent than α-linolenic acid	[1]
β-arrestin-2 Recruitment	Tug-891	HEK293T	Human	Not explicitly stated	[1]
ERK Phosphorylation	Tug-891	hFFA4 Flp-In T-REx 293	Human	Not explicitly stated	[1]
[³H]deoxyglucose Uptake	Tug-891	3T3-L1 adipocytes	Mouse	pEC50: 5.86 ± 0.29	[5]
TNFα Secretion Inhibition	Tug-891	Not specified	Mouse	pIC50: 5.86 ± 0.29	[5]
GLP-1 Secretion	Tug-891	STC-1 & GLUTag	Mouse	30 µM stimulated secretion	[6]

Experimental Protocols

Calcium Mobilization Assay

• Cell Culture: Plate Flp-In T-REx 293 cells engineered to express human FFA4 (hFFA4) in a 96-well plate and induce receptor expression with doxycycline.

• Dye Loading: Wash the cells with a suitable buffer and then incubate with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM) according to the manufacturer's instructions.

• Compound Addition: Prepare serial dilutions of Tug-891 and control compounds.

• Measurement: Use a fluorescence plate reader to measure the change in intracellular calcium concentration upon the addition of the compounds. Data is typically recorded as a change in fluorescence intensity over time.

GLP-1 Secretion Assay

• Cell Culture: Culture enteroendocrine cell lines (e.g., STC-1 or GLUTag) in appropriate media until they reach the desired confluency.

• Pre-incubation: Wash the cells with a serum-free medium and pre-incubate for a defined period.

• Stimulation: Replace the medium with one containing Tug-891, a vehicle control, and other relevant compounds (e.g., FFA1 antagonist). Incubate for a specified time (e.g., 2 hours).

• Sample Collection: Collect the supernatant for GLP-1 measurement.

• Quantification: Measure the concentration of secreted GLP-1 in the supernatant using a commercially available ELISA kit.

Visualizations

Caption: Tug-891 Signaling Pathway.

Caption: General Experimental Workflow for Tug-891 Studies.

References

• 1. The Pharmacology of TUG-891, a Potent and Selective Agonist of the Free Fatty Acid Receptor 4 (FFA4/GPR120), Demonstrates Both Potential Opportunity and Possible Challenges to Therapeutic Agonism - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. The GPR120 agonist TUG-891 promotes metabolic health by stimulating mitochondrial respiration in brown fat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The GPR120 Agonist TUG-891 Inhibits the Motility and Phagocytosis of Mouse Alveolar Macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. medchemexpress.com [medchemexpress.com]
• 8. [PDF] The Pharmacology of TUG-891, a Potent and Selective Agonist of the Free Fatty Acid Receptor 4 (FFA4/GPR120), Demonstrates Both Potential Opportunity and Possible Challenges to Therapeutic Agonism | Semantic Scholar [semanticscholar.org]
• 9. researchgate.net [researchgate.net]

Strategies to enhance the therapeutic efficacy of Tug-891.

Welcome to the technical support center for Tug-891. This resource is designed to assist researchers, scientists, and drug development professionals in effectively utilizing Tug-891 and troubleshooting potential experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What is Tug-891 and what is its primary mechanism of action?

A1: Tug-891 is a potent and selective synthetic agonist for the Free Fatty Acid Receptor 4 (FFA4), formerly known as G-protein coupled receptor 120 (GPR120)[1][2]. Its primary mechanism of action is to mimic the effects of long-chain fatty acids by binding to and activating FFA4. This activation stimulates downstream signaling pathways, including Gαq/11-mediated intracellular calcium (Ca²⁺) mobilization, β-arrestin-1 and β-arrestin-2 recruitment, and extracellular signal-regulated kinase (ERK) phosphorylation[1][2][3].

Q2: What are the potential therapeutic applications of Tug-891?

A2: Tug-891 has demonstrated potential in preclinical studies for the treatment of metabolic and inflammatory diseases. Its activation of FFA4 can lead to several beneficial effects, including:

• Stimulation of glucagon-like peptide-1 (GLP-1) secretion from enteroendocrine cells, which is beneficial for glucose homeostasis[2][4].

• Enhancement of glucose uptake in adipocytes[2][5].

• Inhibition of pro-inflammatory mediators in macrophages[2][4].

• Activation of brown adipose tissue (BAT) to increase energy expenditure, reduce body weight, and decrease fat mass[6][7][8].

• Amelioration of atherogenesis by promoting the polarization of macrophages to an anti-inflammatory M2 phenotype[9].

Q3: Is Tug-891 selective for human FFA4 over mouse FFA4?

A3: Tug-891 is a potent agonist for both human and mouse FFA4. However, it exhibits limited selectivity over the mouse Free Fatty Acid Receptor 1 (FFA1)[2][3]. This is a critical consideration for in vivo studies using murine models, as some observed effects could be partially mediated through FFA1 activation.

Q4: Are there any known GPR120-independent effects of Tug-891?

A4: Yes, some studies suggest that Tug-891 can exert effects through GPR120-independent mechanisms. For instance, in brown adipocytes, Tug-891 has been shown to acutely induce oxygen consumption through both GPR120-dependent and independent pathways[6][7][8].

Troubleshooting Guide

Issue 1: Diminished or no cellular response to repeated Tug-891 stimulation.

• Possible Cause: Receptor desensitization and internalization. Activation of FFA4 by Tug-891 leads to rapid receptor phosphorylation and internalization, which can cause a temporary loss of signaling response[2][3].

• Troubleshooting Steps:

  • Washout Period: After the initial stimulation, ensure a sufficient washout period to allow for receptor recycling to the cell surface and resensitization of the signaling response[2][3].

  • Time-Course Experiment: Perform a time-course experiment to determine the optimal duration of Tug-891 exposure for your specific assay.

  • Receptor Expression Levels: Verify the expression levels of FFA4 in your cell model. Low expression may lead to a weaker and more rapidly desensitized response.

Issue 2: Inconsistent or unexpected results in mouse in vivo studies.

• Possible Cause: Off-target effects due to limited selectivity. As mentioned, Tug-891 shows limited selectivity over mouse FFA1[2][3].

• Troubleshooting Steps:

  • Control Experiments: Include appropriate controls, such as FFA1 knockout mice or co-administration with a selective FFA1 antagonist, to dissect the specific contributions of FFA4 and FFA1 to the observed effects.

  • Dose-Response Analysis: Conduct a thorough dose-response study to identify a concentration of Tug-891 that maximizes FFA4 activation while minimizing FFA1-mediated effects.

  • Alternative Agonists: Consider using other FFA4 agonists with a different selectivity profile for comparison.

Issue 3: Variability in brown adipose tissue (BAT) activation.

• Possible Cause: Complex signaling mechanisms involving both GPR120-dependent and -independent pathways[6][8].

• Troubleshooting Steps:

  • GPR120 Knockout/Knockdown Models: Utilize GPR120 knockout or knockdown models to differentiate between GPR120-dependent and -independent effects of Tug-891 on BAT metabolism[10].

  • Mitochondrial Respiration Assays: Directly measure oxygen consumption rates in brown adipocytes to assess the acute effects of Tug-891 on mitochondrial function[7][8].

  • Upstream and Downstream Signaling Analysis: Investigate key signaling molecules involved in both pathways, such as intracellular calcium, mitochondrial fission/fusion proteins, and UCP1 activation[7][8].

Quantitative Data Summary

Table 1: Potency of Tug-891 in various in vitro assays.

Assay	Cell Line	Species	pEC50 / pIC50 (mean ± SEM)	Reference
Ca²⁺ Mobilization	Flp-In T-REx 293 (hFFA4)	Human	7.40 ± 0.04	[3]
β-arrestin-2 Recruitment	HEK293T (hFFA4)	Human	7.12 ± 0.05	[3]
ERK Phosphorylation	Flp-In T-REx 293 (hFFA4)	Human	6.80 ± 0.10	[3]
[³H]deoxyglucose Uptake	3T3-L1 Adipocytes	Mouse	5.86 ± 0.29	[5]
Inhibition of TNFα Secretion	RAW264.7 Macrophages	Mouse	5.86 ± 0.29	[5]

Experimental Protocols

Protocol 1: In Vitro Calcium Mobilization Assay

This protocol is adapted from studies characterizing Tug-891's effect on intracellular calcium levels[3][11].

• Cell Culture: Culture Flp-In T-REx 293 cells engineered to express human FFA4 (hFFA4) in DMEM supplemented with 10% FBS, 5 µg/ml blasticidin, and 200 µg/ml hygromycin B. Induce receptor expression with doxycycline.

• Cell Plating: Seed the cells into black-walled, clear-bottom 96-well plates and allow them to adhere overnight.

• Dye Loading: Wash the cells with HBSS and then incubate with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) in the dark at 37°C for the manufacturer-specified duration.

• Compound Preparation: Prepare a serial dilution of Tug-891 in HBSS.

• Measurement: Use a fluorescence plate reader to measure the baseline fluorescence. Add the Tug-891 dilutions to the wells and immediately begin recording the fluorescence intensity over time.

• Data Analysis: Calculate the change in fluorescence from baseline and plot the peak response against the logarithm of the Tug-891 concentration to determine the pEC50.

Protocol 2: GLP-1 Secretion Assay

This protocol is based on experiments measuring GLP-1 release from enteroendocrine cell lines[11][12].

• Cell Culture: Culture STC-1 or GLUTag enteroendocrine cells in the appropriate growth medium.

• Cell Plating: Seed the cells into 24-well plates and grow to a suitable confluency.

• Starvation: Prior to the experiment, gently wash the cells with a serum-free medium and incubate for 2 hours to establish a baseline.

• Stimulation: Replace the medium with a secretion buffer containing different concentrations of Tug-891 or controls (e.g., vehicle, other agonists). Incubate for 2 hours at 37°C.

• Sample Collection: Collect the supernatant from each well. To prevent GLP-1 degradation, add a DPP-4 inhibitor.

• Quantification: Measure the concentration of active GLP-1 in the supernatant using a commercially available ELISA kit.

• Data Analysis: Normalize the GLP-1 secretion to the total protein content of the cells in each well.

Visualizations

Caption: Tug-891 signaling pathway via FFA4/GPR120 activation.

Caption: Troubleshooting workflow for experiments involving Tug-891.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. The pharmacology of TUG-891, a potent and selective agonist of the free fatty acid receptor 4 (FFA4/GPR120), demonstrates both potential opportunity and possible challenges to therapeutic agonism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The Pharmacology of TUG-891, a Potent and Selective Agonist of the Free Fatty Acid Receptor 4 (FFA4/GPR120), Demonstrates Both Potential Opportunity and Possible Challenges to Therapeutic Agonism - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. The GPR120 agonist TUG-891 promotes metabolic health by stimulating mitochondrial respiration in brown fat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. The GPR120 agonist TUG‐891 promotes metabolic health by stimulating mitochondrial respiration in brown fat | EMBO Molecular Medicine [link.springer.com]
• 9. The Anti-Atherosclerotic Action of FFAR4 Agonist TUG-891 in ApoE-Knockout Mice Is Associated with Increased Macrophage Polarization towards M2 Phenotype - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. The GPR120 Agonist TUG-891 Inhibits the Motility and Phagocytosis of Mouse Alveolar Macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Characterizing pharmacological ligands to study the long-chain fatty acid receptors GPR40/FFA1 and GPR120/FFA4 - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Tug-891 vs. GW9508: A Comparative Guide for FFA4 Agonist Selection

For researchers, scientists, and drug development professionals, the choice of a suitable chemical probe is critical for elucidating the physiological roles of Free Fatty Acid Receptor 4 (FFA4), also known as GPR120. This guide provides a comprehensive comparison of two commonly used FFA4 agonists, Tug-891 and GW9508, to aid in the selection of the appropriate tool compound for your research needs.

This comparison guide synthesizes experimental data on the potency, selectivity, and signaling profiles of Tug-891 and GW9508. We present quantitative data in structured tables, detail the methodologies of key experiments, and provide diagrams of relevant signaling pathways and experimental workflows to facilitate an informed decision.

Overview of Tug-891 and GW9508

Tug-891 is recognized as a potent and selective agonist for the Free Fatty Acid Receptor 4 (FFA4/GPR120)[1][2]. In contrast, GW9508 is an experimental drug that functions as a mixed agonist for both Free Fatty Acid Receptor 1 (FFAR1/GPR40) and FFA4[3]. While GW9508 is approximately 60 times more potent as an agonist at FFAR1, it has been frequently utilized as a model agonist for FFA4 in tissues lacking FFAR1 or in the presence of FFAR1 antagonists[3].

Quantitative Comparison of Agonist Activity

The following tables summarize the potency (pEC50 and EC50 values) of Tug-891 and GW9508 in various in vitro functional assays.

Table 1: Potency (pEC50) of Agonists at Human FFA4

Assay	Tug-891	GW9508
Ca²⁺ Mobilization	7.3 ± 0.1	6.5 ± 0.1
β-arrestin-2 Recruitment	7.7 ± 0.1	6.7 ± 0.1
β-arrestin-1 Recruitment	7.4 ± 0.1	6.4 ± 0.1
ERK Phosphorylation	6.4 ± 0.1	5.9 ± 0.1

Data sourced from Hudson et al., 2013.[4]

Table 2: Potency (EC50) of Agonists at Human and Mouse Receptors

Compound	Receptor	EC50 (µM)
Tug-891	human FFA4	0.0436
mouse FFA4	0.0169
human FFA1	64.5
GW9508	human FFA4	3.467
human FFA1	0.0478

Data for Tug-891 sourced from Cayman Chemical[5]. Data for GW9508 sourced from Cayman Chemical[6].

These data highlight that Tug-891 is significantly more potent at human FFA4 than GW9508 across all tested signaling endpoints[4]. Furthermore, Tug-891 demonstrates high selectivity for FFA4 over FFA1, whereas GW9508 is markedly more potent at FFA1[5][6]. However, it is important to note that Tug-891 shows limited selectivity over mouse FFA1, which can complicate its use in in vivo studies in this species[1][7].

Signaling Pathways and In Vitro Effects

Activation of FFA4 by both Tug-891 and GW9508 initiates downstream signaling cascades, primarily through the Gαq/11 pathway, leading to intracellular calcium mobilization. Additionally, FFA4 activation leads to the recruitment of β-arrestin-1 and β-arrestin-2, as well as the phosphorylation of extracellular signal-regulated kinase (ERK)[1][4].

Tug-891 has been shown to stimulate glucagon-like peptide-1 (GLP-1) secretion in enteroendocrine cells, enhance glucose uptake in adipocytes, and inhibit the release of pro-inflammatory mediators from macrophages[1][5][7]. GW9508 has also been demonstrated to have anti-inflammatory effects[3].

FFA4 Receptor Signaling Cascade

In Vivo Considerations

While Tug-891 is a valuable tool for in vitro research, it has demonstrated poor stability in vivo[2]. This limitation has spurred the development of numerous derivatives with improved pharmacokinetic properties. Conversely, the in vivo application of GW9508 can be compromised by its poor tolerance in animals and its primary activity at FFAR1, which can confound the interpretation of results in tissues where both receptors are expressed[8].

Experimental Protocols

Detailed experimental protocols are crucial for the reproducibility of scientific findings. Below are summaries of the methodologies used in key comparative studies.

Calcium Mobilization Assay

This assay measures the increase in intracellular calcium concentration following receptor activation.

Workflow for Calcium Mobilization Assay

Protocol:

• HEK293 cells stably expressing human FFA4 are seeded into 96-well plates.

• The cells are then loaded with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) in a buffer solution.

• The plate is placed in a fluorescence plate reader, and a baseline fluorescence reading is taken.

• Varying concentrations of the agonist (Tug-891 or GW9508) are added to the wells.

• The change in fluorescence, which corresponds to the change in intracellular calcium, is monitored over time.

• The peak fluorescence response at each agonist concentration is used to generate a dose-response curve and calculate the EC50 value.[4]

β-Arrestin Recruitment Assay

This assay quantifies the recruitment of β-arrestin to the activated receptor, a key event in G protein-coupled receptor (GPCR) desensitization and signaling.

Workflow for β-Arrestin Recruitment Assay

Protocol:

• Cells (e.g., HEK293) are co-transfected with two constructs: one for FFA4 fused to a reporter enzyme fragment and another for β-arrestin-1 or -2 fused to the complementary fragment of the reporter enzyme.

• Transfected cells are plated in a multi-well format.

• The cells are then stimulated with different concentrations of the agonist.

• Upon agonist binding, β-arrestin is recruited to the receptor, bringing the two enzyme fragments into close proximity and reconstituting a functional enzyme.

• A substrate for the enzyme is added, and the resulting luminescence or fluorescence is measured.

• The signal intensity is proportional to the extent of β-arrestin recruitment, from which dose-response curves and EC50 values are determined. A common commercial assay for this is the PathHunter® assay.[9]

Logical Framework for Agonist Selection

The choice between Tug-891 and GW9508 depends heavily on the specific research question and experimental system.

Decision tree for selecting an FFA4 agonist.

Conclusion and Recommendation

For in vitro studies requiring high potency and selectivity for human FFA4, Tug-891 is the superior choice . Its selectivity allows for the specific interrogation of FFA4-mediated signaling pathways without the confounding effects of FFAR1 activation.

GW9508 may be considered for in vitro systems that do not express FFAR1 or when used in conjunction with a selective FFAR1 antagonist. However, its lower potency at FFA4 should be taken into account.

For in vivo studies, the choice is more complex. The poor stability of Tug-891 and its limited selectivity in mice present significant challenges[1][2][7]. Researchers should consider newer, more stable Tug-891 analogs or exercise caution and implement appropriate controls when using Tug-891 in murine models. The toxicity and off-target effects of GW9508 also warrant careful consideration for in vivo applications[8].

Ultimately, the selection of the appropriate FFA4 agonist requires a thorough understanding of the experimental context and the pharmacological properties of each compound. This guide provides the necessary data and frameworks to make an evidence-based decision.

References

• 1. The pharmacology of TUG-891, a potent and selective agonist of the free fatty acid receptor 4 (FFA4/GPR120), demonstrates both potential opportunity and possible challenges to therapeutic agonism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. TUG-891 - Wikipedia [en.wikipedia.org]
• 3. GW9508 - Wikipedia [en.wikipedia.org]
• 4. The Pharmacology of TUG-891, a Potent and Selective Agonist of the Free Fatty Acid Receptor 4 (FFA4/GPR120), Demonstrates Both Potential Opportunity and Possible Challenges to Therapeutic Agonism - PMC [pmc.ncbi.nlm.nih.gov]
• 5. caymanchem.com [caymanchem.com]
• 6. caymanchem.com [caymanchem.com]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. Protocol to Study β-Arrestin Recruitment by CB1 and CB2 Cannabinoid Receptors | Springer Nature Experiments [experiments.springernature.com]

A Comparative Analysis of Tug-891 and α-Linolenic Acid: Potency and Selectivity Profile

For Immediate Release

This guide provides a detailed comparison of the synthetic agonist Tug-891 and the endogenous free fatty acid α-linolenic acid, focusing on their potency and selectivity as ligands for the free fatty acid receptor 4 (FFA4), also known as GPR120. This document is intended for researchers, scientists, and professionals in the field of drug development and metabolic disease research.

Introduction

Tug-891 is a potent and selective synthetic agonist for the human free fatty acid receptor 4 (FFA4/GPR120), a G protein-coupled receptor that has emerged as a promising therapeutic target for metabolic diseases such as type 2 diabetes and obesity.[1][2][3] α-linolenic acid, an essential omega-3 fatty acid, is a natural ligand for FFA4.[4] This guide presents a comparative analysis of the pharmacological properties of these two molecules, supported by experimental data, to aid researchers in selecting the appropriate tool compound for their studies.

Quantitative Comparison of Potency and Selectivity

The following table summarizes the available quantitative data on the potency (EC50 values) and selectivity of Tug-891 and α-linolenic acid across various in vitro assays targeting human and mouse orthologs of FFA4 and the related receptor, FFA1 (GPR40).

Ligand	Receptor (Species)	Assay	Potency (EC50, µM)	Selectivity (FFA4 vs FFA1)	Reference
Tug-891	hFFA4	Ca²⁺ Mobilization	0.0436	~1480-fold vs hFFA1	[2]
mFFA4	Ca²⁺ Mobilization	0.0169	Limited vs mFFA1	[1][2]
hFFA4	β-Arrestin-2 Recruitment	Potent (nanomolar)	>100-fold vs hFFA1	[5]
hFFA1	Ca²⁺ Mobilization	64.5	-	[2]
α-Linolenic Acid	hFFA4	Ca²⁺ Mobilization	~2.5	Dual Agonist	[6]
hFFA1	Ca²⁺ Mobilization	Potent	Dual Agonist	[7][8]
hFFA4	β-Arrestin-2 Recruitment	-	Non-selective	[4]

Note: Data for α-linolenic acid is less comprehensively reported across identical assays in direct comparison to Tug-891. The term "Potent" is used where specific EC50 values were not provided in the cited literature, but significant activity was reported. The selectivity of α-linolenic acid is generally described as being a dual agonist for FFA1 and FFA4.

Signaling Pathways and Experimental Workflows

The activation of FFA4 by both Tug-891 and α-linolenic acid initiates a cascade of intracellular signaling events. The primary signaling pathway involves the coupling to Gαq/11, leading to the activation of phospholipase C (PLC), which in turn catalyzes the production of inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca²⁺), while DAG activates protein kinase C (PKC). Downstream of these events is the phosphorylation of extracellular signal-regulated kinase (ERK). Additionally, FFA4 activation leads to the recruitment of β-arrestin, which can mediate both receptor desensitization and G protein-independent signaling.

FFA4/GPR120 Signaling Pathway

The potency and selectivity of these ligands are typically determined through a series of in vitro cellular assays. The general workflow for these experiments is depicted below.

General Experimental Workflow

The logical relationship for determining selectivity involves comparing the potency of a ligand at the target receptor (FFA4) versus its potency at off-target receptors (e.g., FFA1).

References

• 1. Characterization of G Protein-coupled Receptors by a Fluorescence-based Calcium Mobilization Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. PathHunter® eXpress cyno GPR120 CHO-K1 β-Arrestin GPCR Assay [discoverx.com]
• 4. researchgate.net [researchgate.net]
• 5. m.youtube.com [m.youtube.com]
• 6. Protocol to Study β-Arrestin Recruitment by CB1 and CB2 Cannabinoid Receptors | Springer Nature Experiments [experiments.springernature.com]
• 7. Activity of dietary fatty acids on FFA1 and FFA4 and characterisation of pinolenic acid as a dual FFA1/FFA4 agonist with potential effect against metabolic diseases | British Journal of Nutrition | Cambridge Core [cambridge.org]
• 8. Protocol for cell-based screening assay to measure ERK1/2 phosphorylation as a readout for complement receptor activation - PubMed [pubmed.ncbi.nlm.nih.gov]

Tug-891: A Potent and Selective FFA4 Agonist - A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of Tug-891, a potent and selective agonist for Free Fatty Acid Receptor 4 (FFA4), also known as GPR120. We will delve into its selectivity for FFA4 over the closely related Free Fatty Acid Receptor 1 (FFA1/GPR40), presenting supporting experimental data and detailed protocols. Furthermore, this guide will objectively compare Tug-891 with other commercially available FFA4 agonists, offering researchers the necessary information to make informed decisions for their studies.

Unveiling the Selectivity of Tug-891

Tug-891 has emerged as a valuable pharmacological tool due to its significant selectivity for human FFA4 over FFA1.[1] This selectivity is crucial for dissecting the specific physiological roles of FFA4 in various processes, including metabolic regulation and inflammation.[2]

Quantitative Comparison of Agonist Potency and Selectivity

The following table summarizes the potency (pEC50/EC50) of Tug-891 and other FFA4 agonists at human FFA4 and FFA1 across different functional assays. The data clearly illustrates the superior selectivity of Tug-891 for FFA4.

Compound	Target	Assay	pEC50 / EC50	Selectivity (FFA4 vs. FFA1)	Reference
Tug-891	human FFA4	β-Arrestin Recruitment	-	~288-fold	[3]
human FFA1	β-Arrestin Recruitment	-	[3]
human FFA4	Calcium Mobilization	-	~52-fold	[3]
human FFA1	Calcium Mobilization	-	[3]
human FFA4	DMR	0.29 ± 0.03 μM	~200-fold	[4]
human FFA1	DMR	~32 μM	[4]
GW9508	human FFA4	Calcium Mobilization	pEC50 = 5.46	Dual Agonist (FFA1 > FFA4)	[5]
human FFA1	Calcium Mobilization	pEC50 = 7.32	[5]
NCG21	FFA4	-	-	~10-fold selective for FFA4	[5]
Compound A	human FFA4	-	EC50 = ~0.35 µM	Selective vs. FFA1	[5]
Metabolex 36	GPR120 (FFA4)	Calcium Mobilization	-	Selective vs. GPR40 (FFA1)	[6]
TUG-1197	human FFA4	Calcium Mobilization	pEC50 = 6.6	-	[5]
murine FFA4	Calcium Mobilization	pEC50 = 6.8	[5]

Note: It is important to consider that the selectivity of Tug-891 is significantly reduced in rodent models.[2][3][5]

Experimental Protocols for Selectivity Validation

To aid in the replication and validation of these findings, detailed experimental protocols for the key assays are provided below.

Calcium Mobilization Assay

This assay measures the increase in intracellular calcium concentration following receptor activation, a hallmark of Gq/11-coupled GPCR signaling.

Materials:

• CHO-K1 cells stably expressing human FFA4 (CHO-hFFA4) or FFA1.

• Assay Buffer: Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES.

• Fluo-4 AM calcium indicator dye.

• Pluronic F-127.

• Test compounds (Tug-891 and others).

• Fluorescence plate reader with automated liquid handling.

Protocol:

• Cell Plating: Seed CHO-hFFA4 or CHO-hFFA1 cells into black, clear-bottom 96-well or 384-well plates and culture overnight.

• Dye Loading: Prepare a loading buffer containing Fluo-4 AM and Pluronic F-127 in assay buffer. Remove the culture medium and add the dye loading solution to the cells. Incubate for 1 hour at 37°C.[7]

• Compound Preparation: Prepare serial dilutions of the test compounds in assay buffer in a separate plate.

• Measurement: Place the cell and compound plates in a fluorescence plate reader. Program the instrument to add the compounds to the cell plate and immediately begin kinetic fluorescence readings (Excitation: ~485-490 nm, Emission: ~515-525 nm).[7][8][9][10]

• Data Analysis: The increase in fluorescence intensity corresponds to the rise in intracellular calcium. Plot the peak fluorescence response against the agonist concentration to generate a dose-response curve and determine the EC50 value.

β-Arrestin Recruitment Assay

This assay quantifies the recruitment of β-arrestin to the activated receptor, a key event in GPCR desensitization and signaling. The DiscoverX PathHunter® β-arrestin assay is a commonly used platform.

Principle: The assay utilizes enzyme fragment complementation (EFC). The GPCR is tagged with a small enzyme fragment (ProLink™), and β-arrestin is fused to a larger enzyme fragment (Enzyme Acceptor). Upon agonist-induced receptor activation and subsequent β-arrestin recruitment, the two enzyme fragments come into proximity, forming an active enzyme that hydrolyzes a substrate to produce a chemiluminescent signal.[11][12]

Protocol (based on DiscoverX PathHunter®):

• Cell Handling: Thaw and plate the PathHunter® eXpress cells stably co-expressing the tagged GPCR (FFA4 or FFA1) and β-arrestin into the provided 96-well plates. Incubate for 24 or 48 hours.[13]

• Compound Addition: Prepare serial dilutions of test compounds in the provided Cell Plating (CP) reagent. Add the diluted compounds to the cells.

• Incubation: Incubate the plate for 90 minutes at 37°C.[14]

• Detection: Add the PathHunter Detection Reagents, which contain the substrate for the complemented enzyme.

• Measurement: After a further incubation period (typically 60 minutes at room temperature), measure the chemiluminescent signal using a plate reader.[15]

• Data Analysis: The luminescence intensity is proportional to the extent of β-arrestin recruitment. Plot the signal against the agonist concentration to determine the EC50 value.

ERK Phosphorylation Assay (Western Blot)

This assay measures the phosphorylation of Extracellular signal-Regulated Kinase (ERK), a downstream signaling event following FFA4 activation.

Protocol:

• Cell Culture and Treatment: Culture cells (e.g., HEK293) expressing the receptor of interest. Starve the cells in serum-free media before treating with various concentrations of the agonist for a specified time.

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE and Western Blotting:

  • Separate equal amounts of protein on an SDS-PAGE gel.

  • Transfer the separated proteins to a PVDF membrane.

  • Block the membrane with 5% BSA or non-fat milk in TBST.

  • Incubate the membrane with a primary antibody specific for phosphorylated ERK (p-ERK).

  • Wash the membrane and incubate with an HRP-conjugated secondary antibody.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Stripping and Re-probing: To normalize for protein loading, the membrane can be stripped and re-probed with an antibody for total ERK.

• Data Analysis: Quantify the band intensities for p-ERK and total ERK. The ratio of p-ERK to total ERK indicates the level of ERK activation.

Signaling Pathways and Experimental Workflows

To visualize the underlying mechanisms and experimental processes, the following diagrams are provided in DOT language for use with Graphviz.

Caption: FFA4 Receptor Signaling Cascade upon Tug-891 binding.

Caption: Simplified FFA1 Receptor Signaling Pathway.

Caption: General Experimental Workflow for Selectivity Profiling.

Conclusion

Tug-891 stands out as a highly selective and potent agonist for human FFA4, making it an invaluable tool for investigating the receptor's role in health and disease. This guide provides the essential data, protocols, and pathway information to empower researchers in their exploration of FFA4 pharmacology. When selecting an agonist, it is crucial to consider the species-specific differences in selectivity and to choose the most appropriate compound based on the experimental context.

References

• 1. Characterizing pharmacological ligands to study the long-chain fatty acid receptors GPR40/FFA1 and GPR120/FFA4 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Anti-Atherosclerotic Potential of Free Fatty Acid Receptor 4 (FFAR4) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Free-fatty acid receptor-4 (GPR120): cellular and molecular function and its role in metabolic disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Label-free cell phenotypic study of FFA4 and FFA1 and discovery of novel agonists of FFA4 from natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Development of Free Fatty Acid Receptor 4 (FFA4/GPR120) Agonists in Health Science - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. benchchem.com [benchchem.com]
• 8. hellobio.com [hellobio.com]
• 9. content.abcam.com [content.abcam.com]
• 10. abcam.com [abcam.com]
• 11. Measurement of β-Arrestin Recruitment for GPCR Targets - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. apac.eurofinsdiscovery.com [apac.eurofinsdiscovery.com]
• 13. cosmobio.co.jp [cosmobio.co.jp]
• 14. cosmobio.co.jp [cosmobio.co.jp]
• 15. cosmobio.co.jp [cosmobio.co.jp]

Tug-891: A Comprehensive Guide for Validating FFA4 as a Therapeutic Target

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Tug-891, a potent and selective agonist for the Free Fatty Acid Receptor 4 (FFA4), with other relevant compounds. It is designed to serve as a practical resource for researchers validating FFA4 as a therapeutic target in metabolic and inflammatory diseases. This document summarizes key performance data, details essential experimental protocols, and visualizes critical signaling pathways and workflows.

Performance Comparison of FFA4 Agonists

Tug-891 has emerged as a valuable tool for dissecting the physiological roles of FFA4 due to its high potency and selectivity for the human receptor.[1][2] The following tables present a comparative summary of Tug-891 against other commonly used FFA4 agonists, including the endogenous ligand α-linolenic acid (aLA), and the synthetic compounds GW9508 and NCG21.[1][3]

In Vitro Potency at Human FFA4

Compound	Calcium (Ca²⁺) Mobilization (pEC₅₀)	β-Arrestin-2 Recruitment (pEC₅₀)	ERK1/2 Phosphorylation (pEC₅₀)
Tug-891	7.7 ± 0.1	7.9 ± 0.1	6.5 ± 0.1
GW9508	6.9 ± 0.1	6.9 ± 0.1	6.1 ± 0.1
NCG21	6.0 ± 0.1	6.3 ± 0.1	< 5.0
α-Linolenic Acid (aLA)	6.0 ± 0.1	6.0 ± 0.1	< 5.0

Data compiled from studies in HEK293 or Flp-In T-REx 293 cells expressing human FFA4.[1][3] pEC₅₀ is the negative logarithm of the molar concentration of an agonist that produces 50% of the maximal possible effect.

Selectivity Profile

Compound	Selectivity for human FFA4 over human FFA1	Selectivity for mouse FFA4 over mouse FFA1
Tug-891	>1000-fold[4]	Limited[1][5]
GW9508	Agonist at both, but more potent at FFA1	Agonist at both
NCG21	Limited selectivity	Limited selectivity
α-Linolenic Acid (aLA)	Activates both FFA1 and FFA4	Activates both FFA1 and FFA4

Key Therapeutic-Relevant Effects of Tug-891

Pharmacological studies using Tug-891 have substantiated the therapeutic potential of FFA4 activation in various cell-based models mimicking key aspects of metabolic and inflammatory diseases.[1][5]

Biological Effect	Cell Model	Observed Outcome with Tug-891
GLP-1 Secretion	Murine enteroendocrine STC-1 and GLUTag cells	Stimulation of glucagon-like peptide-1 (GLP-1) release.[2]
Glucose Uptake	Murine 3T3-L1 adipocytes	Enhancement of deoxyglucose uptake.[2]
Anti-inflammatory Action	Murine RAW264.7 macrophages	Inhibition of lipopolysaccharide (LPS)-induced tumor necrosis factor-α (TNF-α) release.[2]

Signaling Pathways and Experimental Workflows

FFA4 Signaling Cascade

Activation of FFA4 by an agonist such as Tug-891 initiates a cascade of intracellular events. The receptor primarily couples to Gαq/11 proteins, leading to the activation of phospholipase C (PLC) and subsequent mobilization of intracellular calcium.[2][6] Additionally, FFA4 activation promotes the recruitment of β-arrestin, which can mediate G-protein-independent signaling and is involved in the receptor's anti-inflammatory effects.[7] Both G-protein-dependent and -independent pathways can lead to the phosphorylation of extracellular signal-regulated kinases 1 and 2 (ERK1/2).[1]

FFA4 receptor signaling pathways upon agonist binding.

Experimental Workflow: Calcium Mobilization Assay

The following diagram outlines a typical workflow for assessing FFA4 activation using a calcium mobilization assay, a primary method for quantifying agonist potency.

A typical workflow for a calcium mobilization assay.

Detailed Experimental Protocols

Calcium (Ca²⁺) Mobilization Assay

This assay measures the increase in intracellular calcium concentration following FFA4 activation.

• Cell Culture: Plate Flp-In T-REx 293 cells stably expressing human FFA4 onto black-walled, clear-bottom 96-well plates and culture overnight. Induce receptor expression with doxycycline.

• Dye Loading: Remove the culture medium and add a loading buffer containing a calcium-sensitive dye (e.g., Fluo-4 AM) and an anion-transport inhibitor (e.g., probenecid).[8] Incubate the plate at 37°C for 45-60 minutes.

• Compound Preparation: Prepare serial dilutions of Tug-891 and other test compounds in an appropriate assay buffer.

• Fluorescence Measurement: Use a fluorescence plate reader (e.g., FLIPR or FlexStation) to measure baseline fluorescence, then add the compounds and continuously record the fluorescence signal (Excitation: ~490 nm, Emission: ~525 nm) for at least 120 seconds.[9]

• Data Analysis: Determine the peak fluorescence response for each concentration. Normalize the data to the maximum response and fit to a four-parameter logistic equation to determine pEC₅₀ values.

β-Arrestin Recruitment Assay (BRET)

This assay quantifies the interaction between FFA4 and β-arrestin-2 upon agonist stimulation, often using Bioluminescence Resonance Energy Transfer (BRET).[10]

• Cell Culture and Transfection: Co-transfect HEK293T cells with plasmids encoding FFA4 fused to a BRET donor (e.g., Renilla luciferase, Rluc8) and β-arrestin-2 fused to a BRET acceptor (e.g., Venus, a YFP variant) in 96-well white plates.[2][3]

• Assay Procedure: 24-48 hours post-transfection, replace the culture medium with assay buffer. Add the BRET substrate (e.g., coelenterazine (B1669285) h) and incubate.

• Compound Addition: Add serial dilutions of Tug-891 or other agonists.

• BRET Measurement: Immediately measure the luminescence emitted by both the donor (e.g., ~480 nm) and the acceptor (e.g., ~530 nm) using a BRET-compatible plate reader.

• Data Analysis: Calculate the BRET ratio (acceptor emission / donor emission). Subtract the basal BRET ratio (vehicle control) to obtain the net BRET. Plot the net BRET ratio against the agonist concentration and fit the data to determine pEC₅₀ values.

ERK1/2 Phosphorylation Assay (Western Blot)

This assay detects the phosphorylation of ERK1/2, a downstream signaling event of FFA4 activation.[1]

• Cell Culture and Stimulation: Culture cells (e.g., Flp-In T-REx 293-hFFA4) in 6-well plates. Serum-starve the cells for several hours before stimulating with various concentrations of Tug-891 or other compounds for a defined period (e.g., 5-10 minutes).

• Cell Lysis: Aspirate the medium and lyse the cells on ice with a lysis buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a standard method (e.g., BCA assay).

• Western Blotting:

  • Separate equal amounts of protein from each sample by SDS-PAGE and transfer to a PVDF membrane.

  • Block the membrane with 5% BSA or non-fat milk in Tris-buffered saline with Tween-20 (TBST).

  • Incubate the membrane with a primary antibody specific for phosphorylated ERK1/2 (p-ERK1/2) overnight at 4°C.[11]

  • Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.[12]

• Data Analysis: Strip the membrane and re-probe with an antibody for total ERK1/2 as a loading control. Quantify band intensities using densitometry software. Express p-ERK1/2 levels as a ratio to total ERK1/2 and normalize to the vehicle control.

Conclusion

Tug-891 is a highly potent and selective agonist of human FFA4, demonstrating superior performance in vitro compared to other available tool compounds.[1] Its ability to elicit therapeutically relevant responses in cell-based assays validates its use in exploring the physiological functions of FFA4 and in the preclinical assessment of this receptor as a target for metabolic and inflammatory disorders.[5] A key consideration is its limited selectivity for the mouse FFA4 receptor over the mouse FFA1 receptor, which necessitates careful experimental design and interpretation in murine in vivo studies.[1][5] The provided data and protocols offer a robust framework for utilizing Tug-891 to further investigate the therapeutic potential of FFA4.

References

• 1. Measuring agonist-induced ERK MAP kinase phosphorylation for G-protein-coupled receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Using bioluminescent resonance energy transfer (BRET) to characterize agonist-induced arrestin recruitment to modified and unmodified G protein-coupled receptors (GPCRs) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Cinnamon Extract Enhances Glucose Uptake in 3T3-L1 Adipocytes and C2C12 Myocytes by Inducing LKB1-AMP-Activated Protein Kinase Signaling | PLOS One [journals.plos.org]
• 6. Multiple GPCR Functional Assays Based on Resonance Energy Transfer Sensors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. assets.fishersci.com [assets.fishersci.com]
• 8. hellobio.com [hellobio.com]
• 9. abcam.com [abcam.com]
• 10. In-cell arrestin-receptor interaction assays - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Phospho-ERK1/ERK2 (Thr202, Tyr204) Polyclonal Antibody (36-8800) [thermofisher.com]
• 12. benchchem.com [benchchem.com]

Comparative Analysis of Tug-891 and Other Synthetic FFA4 Agonists: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the synthetic Free Fatty Acid Receptor 4 (FFA4) agonist, Tug-891, with other notable synthetic agonists. This analysis is supported by experimental data to highlight performance differences and includes detailed methodologies for key experiments.

Free Fatty Acid Receptor 4 (FFA4), also known as GPR120, has emerged as a significant therapeutic target for metabolic and inflammatory diseases. Agonists of this receptor, particularly synthetic small molecules, are of great interest for their potential in treating conditions like type 2 diabetes and obesity. Tug-891 is a potent and selective FFA4 agonist that has been extensively studied.[1][2] This guide will compare its activity with other synthetic FFA4 agonists, focusing on their signaling properties and functional effects.

Performance Comparison of Synthetic FFA4 Agonists

The potency and efficacy of synthetic FFA4 agonists can be evaluated through various in vitro assays that measure different aspects of receptor activation. The following table summarizes the performance of Tug-891 in comparison to other well-known synthetic FFA4 agonists.

Agonist	Assay	Species	EC50 / pEC50	Selectivity	Reference
Tug-891	Ca²⁺ Mobilization	Human	0.0436 µM	Selective for FFA4 over FFA1	[2]
Mouse	0.0169 µM	Limited selectivity over mouse FFA1	[2][3]
β-arrestin-2 Recruitment	Human	pEC50: ~6.5	-	[3]
ERK Phosphorylation	Human	pEC50: ~5.5	-	[3]
GW9508	Ca²⁺ Mobilization	Human	pEC50: 5.46	Dual agonist for FFA1 and FFA4	[4]
NCG21	Ca²⁺ Mobilization	Human	-	10-fold higher selectivity for FFA4 over FFA1	[4]
Compound A	AP-TGF-α shedding assay	-	EC50: ~0.35 µM	Selective FFA4 agonist	[4]
GSK137647A	AP-TGF-α shedding assay	-	Less potent than Tug-891 and Compound A	Higher selectivity for FFA4 over FFA1	[4]

EC50: Half-maximal effective concentration. pEC50: -log(EC50).

Tug-891 consistently demonstrates high potency at the human FFA4 receptor across various signaling endpoints.[3] Notably, while it is highly selective for human FFA4 over FFA1, its selectivity is limited in rodents, which is an important consideration for in vivo studies.[3][5] GW9508, one of the first synthetic dual agonists, shows significantly lower potency for FFA4 compared to FFA1.[4]

Key Signaling Pathways of FFA4 Agonists

Activation of FFA4 by agonists like Tug-891 initiates multiple intracellular signaling cascades. The primary pathways involve Gαq/11-mediated signaling and β-arrestin-mediated signaling.[6][7] These pathways lead to various cellular responses, including calcium mobilization, ERK phosphorylation, and anti-inflammatory effects.

Gαq/11 Signaling Pathway

Upon agonist binding, FFA4 couples to the Gαq/11 protein, which activates phospholipase C (PLC). PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptor on the endoplasmic reticulum, leading to the release of stored calcium into the cytoplasm.[8] This increase in intracellular calcium is a hallmark of FFA4 activation and a common readout in agonist screening assays.

Caption: Gαq/11 signaling pathway activated by Tug-891.

β-Arrestin Signaling Pathway

FFA4 activation also leads to the recruitment of β-arrestin proteins.[9] This pathway is crucial for the anti-inflammatory effects of FFA4 agonists.[7] Upon agonist binding, the receptor is phosphorylated by G protein-coupled receptor kinases (GRKs). This phosphorylation promotes the binding of β-arrestin-2, which can lead to receptor internalization and desensitization.[3][7] Importantly, the FFA4/β-arrestin-2 complex can also act as a signaling scaffold, inhibiting the TAK1 signaling pathway, which in turn suppresses the activation of pro-inflammatory transcription factors like NF-κB.[7]

Caption: β-arrestin signaling pathway initiated by Tug-891.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are outlines of common experimental protocols used to characterize FFA4 agonists.

Intracellular Calcium Mobilization Assay

This assay measures the increase in intracellular calcium concentration following receptor activation.

Objective: To determine the potency and efficacy of FFA4 agonists in stimulating calcium release.

Methodology:

• Cell Culture: CHO-hFFA4 cells (Chinese Hamster Ovary cells stably expressing human FFA4) are seeded in 96-well black, clear-bottom plates and cultured overnight.[8]

• Dye Loading: The culture medium is removed, and cells are incubated with a calcium-sensitive fluorescent dye, such as Fluo-4 AM, in a loading buffer for 1 hour at 37°C.[8]

• Compound Addition: The dye solution is removed, and cells are washed with an assay buffer. The plate is then placed in a fluorescence plate reader.

• Data Acquisition: Baseline fluorescence is measured before the automated addition of the FFA4 agonist at various concentrations. Fluorescence is then monitored over time to detect changes in intracellular calcium levels.

• Analysis: The peak fluorescence signal is used to determine the concentration-response curve and calculate the EC50 value.

β-Arrestin Recruitment Assay

This assay measures the interaction between the activated FFA4 receptor and β-arrestin.

Objective: To quantify the ability of FFA4 agonists to induce β-arrestin recruitment.

Methodology:

• Assay Principle: Bioluminescence Resonance Energy Transfer (BRET) is a common method. Cells are co-transfected with FFA4 fused to a Renilla luciferase (RLuc) and β-arrestin-2 fused to a Yellow Fluorescent Protein (YFP).

• Cell Culture and Transfection: HEK293 cells are transiently transfected with the BRET constructs and seeded in 96-well white plates.

• Assay Procedure: After 24-48 hours, the culture medium is replaced with an assay buffer. The luciferase substrate (e.g., coelenterazine (B1669285) h) is added.

• Compound Stimulation: The FFA4 agonist is added at various concentrations, and the plate is incubated.

• BRET Measurement: The plate is read on a BRET-compatible plate reader that measures the light emission at two different wavelengths (corresponding to RLuc and YFP).

• Analysis: The BRET ratio (YFP emission / RLuc emission) is calculated. An increase in the BRET ratio indicates receptor-β-arrestin interaction. Concentration-response curves are generated to determine EC50 values.[3]

ERK Phosphorylation Assay

This assay measures the phosphorylation of Extracellular signal-Regulated Kinase (ERK), a downstream target in the FFA4 signaling pathway.

Objective: To assess the activation of the MAPK/ERK pathway by FFA4 agonists.

Methodology:

• Cell Culture and Starvation: Cells expressing FFA4 (e.g., hFFA4 Flp-In T-REx 293 cells) are seeded and grown to confluency. Prior to the experiment, cells are serum-starved for several hours to reduce basal ERK phosphorylation.[3]

• Agonist Stimulation: Cells are treated with the FFA4 agonist at various concentrations for a specific time (e.g., 5 minutes).[5]

• Cell Lysis: The stimulation is stopped by adding a lysis buffer containing phosphatase and protease inhibitors.

• Protein Quantification: The total protein concentration in the cell lysates is determined.

• Detection of Phospho-ERK: Phosphorylated ERK (pERK) and total ERK levels are measured using methods like Western blotting or an ELISA-based assay.

• Analysis: The ratio of pERK to total ERK is calculated and normalized to the vehicle control. Concentration-response curves are plotted to determine the EC50.[3]

Caption: Workflow for key in vitro agonist characterization assays.

Functional Effects of Tug-891

Beyond its activity in recombinant cell systems, Tug-891 has been shown to elicit several therapeutically relevant functional responses in various cell types.

• GLP-1 Secretion: Tug-891 stimulates the secretion of glucagon-like peptide-1 (GLP-1) from enteroendocrine cells, which is a key mechanism for its potential anti-diabetic effects.[3][10]

• Glucose Uptake: In adipocytes, Tug-891 enhances glucose uptake, contributing to improved glucose homeostasis.[3]

• Anti-inflammatory Effects: Tug-891 inhibits the release of pro-inflammatory mediators, such as TNF-α, from macrophages.[3]

• Brown Adipose Tissue (BAT) Activation: Tug-891 has been shown to activate brown adipose tissue, stimulating fat oxidation and mitochondrial respiration, which can increase energy expenditure.[11][12]

References

• 1. [PDF] The Pharmacology of TUG-891, a Potent and Selective Agonist of the Free Fatty Acid Receptor 4 (FFA4/GPR120), Demonstrates Both Potential Opportunity and Possible Challenges to Therapeutic Agonism | Semantic Scholar [semanticscholar.org]
• 2. caymanchem.com [caymanchem.com]
• 3. The Pharmacology of TUG-891, a Potent and Selective Agonist of the Free Fatty Acid Receptor 4 (FFA4/GPR120), Demonstrates Both Potential Opportunity and Possible Challenges to Therapeutic Agonism - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Development of Free Fatty Acid Receptor 4 (FFA4/GPR120) Agonists in Health Science - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. journals.physiology.org [journals.physiology.org]
• 7. Free-fatty acid receptor-4 (GPR120): cellular and molecular function and its role in metabolic disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. The GPR120 agonist TUG-891 promotes metabolic health by stimulating mitochondrial respiration in brown fat - PubMed [pubmed.ncbi.nlm.nih.gov]

Evaluating the Gq-Biased Agonism of Tug-891: A Comparative Guide

Tug-891 is a potent and selective synthetic agonist for the Free Fatty Acid Receptor 4 (FFA4), also known as GPR120.[1][2][3] This G protein-coupled receptor (GPCR) is a sensor for medium and long-chain fatty acids, playing a crucial role in metabolic and inflammatory processes.[4][5] This guide provides a comparative analysis of Tug-891's performance against other FFA4 agonists, focusing on its Gq-biased agonism, supported by experimental data and detailed protocols.

Performance Comparison of FFA4 Agonists

Tug-891 demonstrates distinct signaling properties compared to endogenous and other synthetic FFA4 agonists.[1][3] Its potency and bias towards specific signaling pathways are critical for its therapeutic potential. The following tables summarize the quantitative data from key in vitro assays.

Agonist Potency at Human FFA4 (hFFA4)

Agonist	Assay	pEC50 / pIC50
Tug-891	Ca²⁺ Mobilization	7.6 ± 0.1
β-arrestin-2 Recruitment	7.4 ± 0.1
ERK Phosphorylation	6.5 ± 0.1
α-Linolenic acid (aLA)	Ca²⁺ Mobilization	5.9 ± 0.1
β-arrestin-2 Recruitment	5.8 ± 0.1
ERK Phosphorylation	~5.0
GW9508	Ca²⁺ Mobilization	6.7 ± 0.1
β-arrestin-2 Recruitment	6.5 ± 0.1
ERK Phosphorylation	6.1 ± 0.1
NCG21	Ca²⁺ Mobilization	5.8 ± 0.1
β-arrestin-2 Recruitment	5.7 ± 0.1
ERK Phosphorylation	~5.0

Data compiled from studies on human FFA4-expressing cells.[1]

Bias plot analyses indicate that FFA4 signaling demonstrates an inherent bias towards Ca²⁺ mobilization and β-arrestin-2 recruitment over ERK phosphorylation for all tested agonists.[1]

Signaling Pathways and Experimental Workflows

To understand the Gq-biased agonism of Tug-891, it is essential to visualize the downstream signaling cascades and the experimental procedures used to measure them.

FFA4 Gq-Mediated Signaling Pathway

Free Fatty Acid Receptor 4 (FFA4) is primarily coupled to Gq/11 proteins.[4][6] Upon agonist binding, such as Tug-891, the receptor activates phospholipase C (PLC), leading to the production of inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 stimulates the release of intracellular calcium (Ca²⁺) from the endoplasmic reticulum, while DAG activates protein kinase C (PKC).[7] This cascade ultimately results in various cellular responses. Additionally, FFA4 activation can lead to the phosphorylation of extracellular signal-regulated kinase (ERK), a process that is predominantly Gq/11-mediated.[1][8]

FFA4 Gq-mediated signaling pathway.

Experimental Workflow: Calcium Mobilization Assay

The calcium mobilization assay is a key method to quantify the activation of Gq-coupled receptors.[7] It measures the increase in intracellular calcium concentration following agonist stimulation.

Workflow for a calcium mobilization assay.

Experimental Workflow: ERK Phosphorylation Assay

ERK phosphorylation is another important downstream event following FFA4 activation.[1] Assays measuring phosphorylated ERK (pERK) levels provide insights into this signaling branch.

Workflow for an ERK phosphorylation assay.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings.

Calcium Mobilization Assay Protocol

This protocol is adapted from studies evaluating FFA4 agonism.[1][7]

• Cell Culture: Flp-In T-REx 293 cells stably expressing human FFA4 are cultured in DMEM supplemented with 10% FBS, blasticidin, and hygromycin B.

• Cell Seeding: Cells are seeded into 96-well black-walled, clear-bottom plates and cultured to confluence.

• Dye Loading: The culture medium is removed, and cells are incubated with a calcium-sensitive dye (e.g., Fluo-4 AM) in assay buffer for 1 hour at 37°C.

• Agonist Preparation: Tug-891 and other agonists are prepared in a series of concentrations in the assay buffer.

• Fluorescence Measurement: The plate is placed in a fluorometric imaging plate reader (FLIPR). Baseline fluorescence is measured before the automated addition of the agonist solutions.

• Data Acquisition: Fluorescence intensity is monitored in real-time immediately after agonist addition.

• Data Analysis: The increase in fluorescence, corresponding to the intracellular calcium concentration, is plotted against the agonist concentration to determine the pEC50 values.

ERK Phosphorylation Assay Protocol

This protocol is based on established methods for measuring ERK1/2 phosphorylation.[9][10]

• Cell Culture and Seeding: Cells (e.g., HEK293T or Flp-In T-REx 293 cells expressing FFA4) are seeded in multi-well plates and grown to an appropriate density.

• Serum Starvation: Prior to the experiment, cells are serum-starved for 2-4 hours to reduce basal ERK phosphorylation.

• Agonist Stimulation: Cells are treated with varying concentrations of Tug-891 or other agonists for a predetermined time (e.g., 5 minutes).

• Cell Lysis: The stimulation medium is removed, and cells are lysed with a suitable lysis buffer containing protease and phosphatase inhibitors.

• Protein Quantification: The protein concentration of the cell lysates is determined.

• Detection (In-Cell Western Example):

  • Cells are fixed with 4% paraformaldehyde.

  • Permeabilization is done with Triton X-100.

  • Non-specific sites are blocked.

  • Cells are incubated with primary antibodies against both phosphorylated ERK1/2 and total ERK1/2.

  • Incubation with corresponding secondary antibodies conjugated to different fluorophores follows.

• Data Analysis: The fluorescence signals for phosphorylated and total ERK are measured. The ratio of phosphorylated to total ERK is calculated and plotted against agonist concentration to determine pEC50 values.

References

• 1. The Pharmacology of TUG-891, a Potent and Selective Agonist of the Free Fatty Acid Receptor 4 (FFA4/GPR120), Demonstrates Both Potential Opportunity and Possible Challenges to Therapeutic Agonism - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. The pharmacology of TUG-891, a potent and selective agonist of the free fatty acid receptor 4 (FFA4/GPR120), demonstrates both potential opportunity and possible challenges to therapeutic agonism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. journals.physiology.org [journals.physiology.org]
• 5. Free fatty acid receptor 4 responds to endogenous fatty acids to protect the heart from pressure overload - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The GPR120 Agonist TUG-891 Inhibits the Motility and Phagocytosis of Mouse Alveolar Macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Ca2+ Mobilization Assay - Creative Bioarray [dda.creative-bioarray.com]
• 8. researchgate.net [researchgate.net]
• 9. Cell-based measurement of ERK1/2 phosphorylation using THUNDER TR-FRET assay [moleculardevices.com]
• 10. Frontiers | Development of a novel cell-based, In-Cell Western/ERK assay system for the high-throughput screening of agonists acting on the delta-opioid receptor [frontiersin.org]

On-Target Efficacy of Tug-891 Confirmed with FFA4 Knockout Models: A Comparative Guide

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of Tug-891's performance, supported by experimental data, to validate its on-target effects through the use of Free Fatty Acid Receptor 4 (FFA4) knockout models.

Tug-891 is a potent and selective synthetic agonist for Free Fatty Acid Receptor 4 (FFA4), also known as GPR120. This G protein-coupled receptor has emerged as a promising therapeutic target for metabolic and inflammatory diseases. Confirmation of on-target effects is a critical step in the validation of a pharmacological tool and potential therapeutic agent. The use of FFA4 knockout models has been instrumental in demonstrating that the biological activities of Tug-891 are indeed mediated through its intended target.

Data Presentation: Tug-891 Efficacy in Wild-Type vs. FFA4 Knockout Models

The following table summarizes the key findings from studies utilizing Tug-891 in wild-type and FFA4 knockout models, demonstrating the necessity of FFA4 for Tug-891's therapeutic effects.

Parameter	Wild-Type (WT) Model	FFA4 Knockout (KO) Model	Key Finding	References
Body Weight and Fat Mass	Daily administration of Tug-891 for 2.5 weeks resulted in a significant decrease in body weight and fat mass in C57Bl/6J mice.	The metabolic benefits of Tug-891, including reductions in body weight and fat mass, were absent in GPR120-knockout mice.	FFA4 is essential for Tug-891-mediated improvements in metabolic parameters.	[1][2]
Fat Oxidation	Tug-891 treatment led to an increase in fat oxidation in C57Bl/6J mice.	The effects of Tug-891 on fat oxidation are dependent on the presence of FFA4.	Tug-891 promotes a shift towards fat utilization through an FFA4-dependent mechanism.	[1]
Brown Adipose Tissue (BAT) Activity	Tug-891 stimulated nutrient uptake by BAT and increased oxygen consumption in brown adipocytes.	GPR120 deficiency resulted in reduced expression of genes involved in nutrient handling in BAT.	FFA4 plays a crucial role in mediating Tug-891's effects on thermogenesis and energy expenditure in brown fat.	[1][3]
Macrophage Function	In mouse alveolar macrophages, Tug-891 inhibited motility and phagocytosis.	The observed effects on macrophage function are attributed to GPR120 activation.	Tug-891 modulates immune cell function through FFA4.	[2]
Atherosclerosis	In a mouse model of atherosclerosis (ApoE-knockout), Tug-891 administration reduced atherosclerotic plaque size and necrotic cores.	While not a direct FFA4 knockout, the anti-atherosclerotic effects are consistent with FFA4's known anti-inflammatory roles.	Tug-891's vasoprotective effects are likely mediated through FFA4.	[4][5][6]
Liver Steatosis	Treatment with Tug-891 inhibited the progression of liver steatosis in ApoE-knockout mice fed a high-fat diet.	The observed hepatoprotective effects are in line with FFA4's role in metabolic regulation.	Tug-891 may offer therapeutic benefits for nonalcoholic fatty liver disease via FFA4 activation.	[7][8]

Signaling Pathways and Experimental Workflows

To elucidate the mechanism of action of Tug-891 and to confirm its on-target effects, specific signaling pathways and experimental workflows are employed.

Tug-891 Signaling Pathway

Tug-891 activates FFA4, which primarily couples to the Gαq/11 subunit of the heterotrimeric G protein. This initiates a downstream signaling cascade involving phospholipase C (PLC) activation, leading to the generation of inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca2+), while DAG activates protein kinase C (PKC). These events culminate in the phosphorylation of extracellular signal-regulated kinase (ERK), a key mediator of cellular responses.

References

• 1. The GPR120 agonist TUG‐891 promotes metabolic health by stimulating mitochondrial respiration in brown fat - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The GPR120 Agonist TUG-891 Inhibits the Motility and Phagocytosis of Mouse Alveolar Macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The GPR120 agonist TUG-891 promotes metabolic health by stimulating mitochondrial respiration in brown fat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The Anti-Atherosclerotic Action of FFAR4 Agonist TUG-891 in ApoE–Knockout Mice Is Associated with Increased Macrophage Polarization towards M2 Phenotype - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The Anti-Atherosclerotic Action of FFAR4 Agonist TUG-891 in ApoE-Knockout Mice Is Associated with Increased Macrophage Polarization towards M2 Phenotype - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. The influence of the FFAR4 agonist TUG-891 on liver steatosis in ApoE-knockout mice [ruj.uj.edu.pl]
• 8. The Influence of the FFAR4 Agonist TUG-891 on Liver Steatosis in ApoE-Knockout Mice - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Analysis of Tug-891 and Endogenous Long-Chain Fatty Acids as FFA4 Agonists

This guide provides a detailed comparison of the synthetic FFA4 agonist, Tug-891, and endogenous long-chain fatty acids. The content is tailored for researchers, scientists, and professionals in drug development, offering objective performance comparisons supported by experimental data.

Introduction

Free fatty acid receptor 4 (FFA4), also known as GPR120, is a G protein-coupled receptor that is activated by medium and long-chain fatty acids.[1][2] Its role in regulating metabolism, inflammation, and insulin (B600854) sensitivity has made it an attractive therapeutic target for conditions such as type 2 diabetes and obesity.[3] Endogenous long-chain fatty acids, such as α-linolenic acid (aLA), docosahexaenoic acid (DHA), and eicosapentaenoic acid (EPA), are the natural ligands for FFA4.[3] However, these endogenous ligands are generally non-selective, also activating the related free fatty acid receptor 1 (FFA1/GPR40), and exhibit lower potency.[3]

Tug-891 is a potent and selective synthetic agonist developed for FFA4.[4][5] It has been instrumental in elucidating the physiological functions of FFA4 due to its enhanced selectivity and potency compared to endogenous ligands.[4][5] This guide compares the pharmacological properties of Tug-891 with those of key endogenous long-chain fatty acids, focusing on their potency in activating downstream signaling pathways and their selectivity for FFA4.

Data Presentation: Quantitative Comparison of Agonist Potency

The following tables summarize the potency (pEC50) of Tug-891 and the endogenous agonist α-linolenic acid (aLA) in various in vitro functional assays on human FFA4 (hFFA4).

Table 1: Agonist Potency (pEC50) at human FFA4
Agonist	Calcium Mobilization	β-Arrestin-2 Recruitment	ERK Phosphorylation
Tug-891	7.37 ± 0.05	7.41 ± 0.05	7.10 ± 0.06
α-Linolenic Acid (aLA)	5.66 ± 0.07	5.76 ± 0.04	5.16 ± 0.11
Data sourced from Hudson et al., 2013.

Table 2: Agonist Selectivity Profile
Agonist	Selectivity for human FFA4 over human FFA1
Tug-891	~1000-fold
Endogenous LCFAs (e.g., aLA)	Non-selective
Data sourced from Hudson et al., 2013 and Olsen et al., 2013.

Signaling Pathways and Experimental Workflows

Activation of FFA4 by both Tug-891 and endogenous long-chain fatty acids initiates a cascade of intracellular events. The primary pathway involves coupling to Gαq/11 G-proteins, leading to the activation of phospholipase C (PLC) and subsequent mobilization of intracellular calcium.[6][7] This is followed by the recruitment of β-arrestin, which mediates receptor internalization and can trigger further signaling, such as the phosphorylation of extracellular signal-regulated kinase (ERK).[4][5]

Caption: FFA4 signaling cascade initiated by agonist binding.

Caption: Workflow for a fluorescence-based calcium mobilization assay.

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below. These protocols are based on standard practices for studying GPCR activation.

This assay measures the increase in intracellular calcium following FFA4 activation.[6]

• Cell Line: CHO-K1 cells stably expressing human FFA4 (CHO-hFFA4).

• Materials:

  • Assay buffer (e.g., HBSS with 20 mM HEPES).

  • Fluo-4 AM calcium indicator dye.

  • Pluronic F-127.

  • Agonist stock solutions (in DMSO).

  • 96- or 384-well black, clear-bottom assay plates.

  • Fluorescence plate reader with automated liquid handling (e.g., FLIPR, FlexStation).

• Protocol:

  • Cell Plating: Seed CHO-hFFA4 cells into assay plates at an appropriate density and incubate overnight to allow for cell attachment.[6]

  • Dye Loading: Prepare a loading buffer containing Fluo-4 AM and Pluronic F-127 in the assay buffer. Remove the cell culture medium and add the dye loading buffer to the cells. Incubate for 1 hour at 37°C.[6]

  • Compound Preparation: Prepare serial dilutions of the FFA4 agonist in the assay buffer in a separate compound plate.[6]

  • Measurement: Place the cell and compound plates into the fluorescence plate reader. The instrument adds the agonist to the cell plate and immediately begins kinetic fluorescence readings (e.g., excitation at 485 nm, emission at 525 nm).[6]

  • Data Analysis: The increase in fluorescence intensity corresponds to the increase in intracellular calcium. Plot the peak fluorescence response against the agonist concentration to generate a dose-response curve and determine the EC50 value.[6]

This assay measures the recruitment of β-arrestin to the activated FFA4 receptor, a key step in receptor desensitization and signaling.

• Assay Principle: This protocol typically uses a commercially available assay, such as the PathHunter® β-arrestin assay, which is based on enzyme fragment complementation.

• Cell Line: A cell line (e.g., HEK293) co-expressing FFA4 fused to a small enzyme fragment and β-arrestin fused to the larger, complementing enzyme fragment.

• Protocol:

  • Cell Plating: Seed the engineered cells in a white, clear-bottom 96- or 384-well plate and incubate overnight.

  • Agonist Addition: Add serial dilutions of the agonist to the cells and incubate for a specified period (e.g., 90 minutes) at 37°C.

  • Detection: Add the detection reagents (substrate for the complemented enzyme) and incubate at room temperature.

  • Measurement: Read the chemiluminescent signal using a plate reader. The signal is proportional to the extent of β-arrestin recruitment.

  • Data Analysis: Plot the luminescent signal against the agonist concentration to determine the EC50 value.

This assay quantifies the phosphorylation of ERK1/2, a downstream signaling event of FFA4 activation.

• Cell Line: Flp-In T-REx 293 cells engineered to express human FFA4.

• Protocol:

  • Cell Culture and Starvation: Culture cells to ~80% confluency. To minimize basal ERK phosphorylation, serum-starve the cells for 4-6 hours prior to the experiment.[8]

  • Ligand Stimulation: Treat the serum-starved cells with various concentrations of the agonist for a short period (typically 5-10 minutes) at 37°C.[8]

  • Cell Lysis: Aspirate the medium and lyse the cells in a suitable lysis buffer containing protease and phosphatase inhibitors.

  • Western Blotting:

    • Separate the protein lysates by SDS-PAGE and transfer to a PVDF membrane.[8]

    • Probe the membrane with a primary antibody specific for phosphorylated ERK (p-ERK).

    • After detecting the p-ERK signal, strip the membrane and re-probe with an antibody for total ERK to normalize the data.[8]

  • Data Analysis: Quantify the band intensities. The ratio of p-ERK to total ERK is plotted against the agonist concentration to determine the EC50 value.

Conclusion

Tug-891 demonstrates significantly higher potency and selectivity for the human FFA4 receptor compared to endogenous long-chain fatty acids like α-linolenic acid.[4][5] While it displays similar signaling properties, including the stimulation of Ca²⁺ mobilization, β-arrestin recruitment, and ERK phosphorylation, its improved pharmacological profile makes it a valuable tool for studying the therapeutic potential of FFA4 activation.[4][9] A key advantage of Tug-891 is that it is not metabolized intracellularly, which avoids the confounding effects that can arise from the metabolites of endogenous fatty acids.[7] However, it is important to note that the selectivity of Tug-891 is reduced at the mouse ortholog of FFA4, where it shows some activity at FFA1, a factor to consider when interpreting in vivo studies in murine models.[4][10] The data and protocols presented in this guide provide a comprehensive framework for researchers to evaluate and compare the activity of various agonists at the FFA4 receptor.

References

• 1. Free fatty acid receptor 4 responds to endogenous fatty acids to protect the heart from pressure overload - PMC [pmc.ncbi.nlm.nih.gov]
• 2. FFA4/GPR120: Pharmacology and Therapeutic Opportunities - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Free-fatty acid receptor-4 (GPR120): cellular and molecular function and its role in metabolic disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The pharmacology of TUG-891, a potent and selective agonist of the free fatty acid receptor 4 (FFA4/GPR120), demonstrates both potential opportunity and possible challenges to therapeutic agonism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The Pharmacology of TUG-891, a Potent and Selective Agonist of the Free Fatty Acid Receptor 4 (FFA4/GPR120), Demonstrates Both Potential Opportunity and Possible Challenges to Therapeutic Agonism - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. The GPR120 Agonist TUG-891 Inhibits the Motility and Phagocytosis of Mouse Alveolar Macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Measuring agonist-induced ERK MAP kinase phosphorylation for G-protein-coupled receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 9. medchemexpress.com [medchemexpress.com]
• 10. researchgate.net [researchgate.net]

Replicating and validating published findings on Tug-891.

For researchers, scientists, and drug development professionals, this guide provides a comprehensive comparison of Tug-891's performance with alternative compounds, supported by experimental data. The information is presented to facilitate the replication and validation of published findings on this potent and selective free fatty acid receptor 4 (FFA4/GPR120) agonist.

Tug-891 has emerged as a significant pharmacological tool for studying the physiological roles of FFA4, a G protein-coupled receptor implicated in various metabolic and inflammatory processes. This guide summarizes its mechanism of action, compares its in vitro activity with other known FFA4 agonists, and provides an overview of its effects in cellular systems.

Comparative Performance of FFA4 Agonists

Tug-891 demonstrates superior potency and selectivity for human FFA4 (hFFA4) compared to other commonly used agonists. The following table summarizes the half-maximal effective concentration (EC50) and pEC50 (-log(EC50)) values from in vitro assays, highlighting the distinct pharmacological profile of Tug-891.

Compound	Assay Type	EC50 (µM)	pEC50	Selectivity for hFFA4 over hFFA1
Tug-891	Ca²+ Mobilization	0.0436 (human), 0.0169 (mouse)[1]	7.36 ± 0.06	>1000-fold[2]
β-arrestin-2 Recruitment	-	7.15 ± 0.07	-
ERK Phosphorylation	-	6.22 ± 0.11	-
α-Linolenic acid (aLA)	Ca²+ Mobilization	-	5.51 ± 0.05	-
β-arrestin-2 Recruitment	-	5.22 ± 0.10	-
ERK Phosphorylation	-	4.88 ± 0.06	-
GW9508	Ca²+ Mobilization	-	6.31 ± 0.04	-
β-arrestin-2 Recruitment	-	6.16 ± 0.09	-
ERK Phosphorylation	-	5.38 ± 0.09	-
NCG21	Ca²+ Mobilization	-	5.86 ± 0.07	8-fold[2]
β-arrestin-2 Recruitment	-	5.61 ± 0.06	-
ERK Phosphorylation	-	5.01 ± 0.08	-

Mechanism of Action and Signaling Pathways

Tug-891 activates FFA4, leading to the initiation of several downstream signaling cascades. Its binding to the receptor stimulates Gαq/11-mediated pathways, resulting in intracellular calcium mobilization.[2][3] Furthermore, Tug-891 induces the recruitment of β-arrestin-1 and β-arrestin-2, as well as the phosphorylation of extracellular signal-regulated kinase (ERK).[2][4]

The activation of FFA4 by Tug-891 also triggers rapid receptor phosphorylation and internalization.[2][4] While this leads to a desensitization of the signaling response, the receptor can be rapidly recycled back to the cell surface upon removal of the agonist, allowing for the resensitization of the calcium signaling response.[2]

Tug-891 signaling cascade via FFA4/GPR120.

Physiological and Cellular Effects

Published findings have demonstrated a range of physiological effects mediated by Tug-891 through FFA4 activation. These include the stimulation of brown adipose tissue (BAT) thermogenesis, leading to increased fat oxidation and reduced body weight and fat mass in mice.[5] In adipocytes, Tug-891 has been shown to stimulate fat oxidation and mitochondrial respiration.[6]

Furthermore, Tug-891 exhibits anti-inflammatory properties by inhibiting the release of pro-inflammatory mediators.[7] It also plays a role in glucose homeostasis by enhancing glucose uptake in adipocytes and stimulating the secretion of glucagon-like peptide-1 (GLP-1).[1][7]

Experimental Protocols

To facilitate the validation of these findings, detailed methodologies for key experiments are crucial. Below is a generalized workflow for assessing the effect of Tug-891 on intracellular calcium mobilization.

Generalized workflow for a calcium mobilization assay.

Detailed Methodology: Intracellular Calcium Mobilization Assay

• Cell Culture: Flp-In T-REx 293 cells engineered to express human FFA4 (hFFA4) are cultured in appropriate media, typically supplemented with fetal bovine serum, antibiotics, and an inducing agent like doxycycline (B596269) to ensure receptor expression.[2]

• Cell Plating: Cells are seeded into black-walled, clear-bottom 96-well plates and grown to an appropriate confluency.

• Dye Loading: The culture medium is removed, and cells are incubated with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM or Fluo-4 AM) in a physiological buffer at 37°C for a specified time (e.g., 60 minutes).

• Washing: After incubation, the cells are washed with the buffer to remove any excess dye.

• Compound Addition: A baseline fluorescence reading is taken before the addition of varying concentrations of Tug-891 or other test compounds.

• Fluorescence Measurement: The change in intracellular calcium is monitored by measuring the fluorescence intensity at appropriate excitation and emission wavelengths using a fluorescence plate reader.

• Data Analysis: The fluorescence data is normalized to the baseline, and concentration-response curves are generated to calculate EC50 values using a suitable nonlinear regression model.[2]

By providing a clear comparison of Tug-891 with other FFA4 agonists and detailing the experimental protocols, this guide aims to support the scientific community in further exploring the therapeutic potential of targeting the FFA4 receptor.

References

• 1. caymanchem.com [caymanchem.com]
• 2. The Pharmacology of TUG-891, a Potent and Selective Agonist of the Free Fatty Acid Receptor 4 (FFA4/GPR120), Demonstrates Both Potential Opportunity and Possible Challenges to Therapeutic Agonism - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The GPR120 Agonist TUG-891 Inhibits the Motility and Phagocytosis of Mouse Alveolar Macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. The GPR120 agonist TUG-891 promotes metabolic health by stimulating mitochondrial respiration in brown fat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. [PDF] The Pharmacology of TUG-891, a Potent and Selective Agonist of the Free Fatty Acid Receptor 4 (FFA4/GPR120), Demonstrates Both Potential Opportunity and Possible Challenges to Therapeutic Agonism | Semantic Scholar [semanticscholar.org]

Safety & Regulatory Compliance

Essential Safety and Disposal Procedures for Tug-891

This document provides crucial safety and logistical information for the proper handling and disposal of Tug-891, a potent and selective agonist for the free fatty acid receptor 4 (FFA4/GPR120). The following procedural guidance is intended for researchers, scientists, and drug development professionals to ensure safe laboratory practices.

Tug-891 Chemical and Safety Data

A summary of the key quantitative data for Tug-891 is presented below. This information is essential for safe handling and for determining the appropriate disposal route.

Property	Value
Molecular Formula	C₂₃H₂₁FO₃
Molecular Weight	364.41 g/mol
Appearance	White to beige crystalline solid
Solubility	Soluble in DMSO (up to 100 mM), ethanol (B145695), and dimethyl formamide (B127407) (DMF).[1][2] Sparingly soluble in aqueous buffers.[1]
Storage Temperature	-20°C for long-term storage.[1] Can be stored at room temperature for shorter periods.
Hazard Classification	Conflicting data exists. One source indicates it is not a hazardous substance, while others recommend treating it as hazardous until more information is available.[1] It is classified as a combustible solid.

Experimental Protocol: Proper Disposal of Tug-891

Given the conflicting safety information, a conservative approach to the disposal of Tug-891 is recommended. The following step-by-step protocol is based on general best practices for laboratory chemical waste disposal.

Personnel Protective Equipment (PPE) Required:

• Standard laboratory coat

• Safety glasses or goggles

• Chemical-resistant gloves (Butyl gloves are recommended when handling DMSO solutions)

Disposal Procedure:

• Waste Identification and Segregation:

  • All materials contaminated with Tug-891 (e.g., pipette tips, vials, gloves) should be considered chemical waste.

  • Segregate Tug-891 waste from other laboratory waste streams.

• Solid Waste Disposal:

  • Collect solid Tug-891 waste in a clearly labeled, sealed container. The label should include "Tug-891 Solid Waste" and the appropriate hazard symbols (if required by your institution's EHS guidelines).

  • Store the sealed container in a designated hazardous waste accumulation area.

• Solutions of Tug-891 in Organic Solvents (e.g., DMSO):

  • Do not dispose of Tug-891 solutions down the drain.

  • Collect liquid waste containing Tug-891 in a dedicated, labeled, and sealed waste container compatible with the solvent used (e.g., a polyethylene (B3416737) container for DMSO solutions).

  • The waste container should be labeled as "Hazardous Waste: Tug-891 in [Solvent Name]" and stored in a designated waste accumulation area.

• Decontamination of Glassware:

  • Rinse glassware that has come into contact with Tug-891 three times with a suitable solvent (e.g., ethanol or acetone).

  • Collect the rinsate as hazardous liquid waste.

  • After rinsing, the glassware can be washed with soap and water.

• Waste Pickup and Disposal:

  • Arrange for the disposal of the collected Tug-891 waste through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal company.

Visualizing the Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of Tug-891, from initial handling to final disposal.

Caption: Tug-891 Disposal Workflow.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. caymanchem.com [caymanchem.com]